1-Stearoyl-3-bromopropanediol

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Stearoyl-3-bromopropanediol: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Stearoyl-3-bromopropanediol is a lipid molecule combining the long-chain saturated fatty acid, stearic acid, with a brominated propanediol (B1597323) backbone. While specific experimental data for this compound is not extensively available in public literature, this guide provides a comprehensive overview of its chemical properties, a plausible synthetic route, and analytical characterization methods based on established chemical principles and data from analogous compounds. Furthermore, potential applications in drug development and materials science are discussed, drawing parallels with the functionalities of similar lipidated structures. This document aims to serve as a foundational resource for researchers interested in the synthesis and utilization of 1-Stearoyl-3-bromopropanediol.

Chemical Properties and Identifiers

1-Stearoyl-3-bromopropanediol is a monoacylglycerol derivative. The presence of a long alkyl chain imparts significant lipophilicity, while the hydroxyl and bromo functional groups offer sites for further chemical modification.

Property	Value	Source/Comment
Molecular Formula	C₂₁H₄₁BrO₃	[1]
Molecular Weight	421.45 g/mol	[1]
CAS Number	30557-01-8	[1]
Physical State	Solid	[1]
Purity	>98% (as commercially available)	[1]
Melting Point	Not reported. Expected to be a low-melting solid based on its long alkyl chain.	Inferred
Boiling Point	Not reported. Expected to be high and likely to decompose upon heating.	Inferred
Solubility	Not reported. Expected to be soluble in nonpolar organic solvents (e.g., hexane, chloroform) and poorly soluble in water.	Inferred
SMILES	O=C(OCC(O)CBr)CCCCCCCCCCCCCCCCC	[1]
InChI	InChI=1S/C21H41BrO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,23H,2-19H2,1H3	[1]

Experimental Protocols

Representative Synthesis of 1-Stearoyl-3-bromopropanediol

This procedure is a representative method based on standard esterification techniques.

Reaction Scheme:

Stearoyl Chloride + 3-Bromo-1,2-propanediol (B131886) → 1-Stearoyl-3-bromopropanediol + HCl

Materials:

• Stearoyl chloride

• 3-Bromo-1,2-propanediol

• Anhydrous pyridine (B92270) or triethylamine (B128534) (as a base)

• Anhydrous dichloromethane (B109758) (as a solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate (B1210297) (for chromatography)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-bromo-1,2-propanediol in anhydrous dichloromethane.

• Add pyridine or triethylamine (approximately 1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of stearoyl chloride (1.0 equivalent) in anhydrous dichloromethane to the cooled mixture with stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 1-Stearoyl-3-bromopropanediol.

Analytical Characterization

The structure and purity of the synthesized 1-Stearoyl-3-bromopropanediol would be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR is expected to show characteristic signals for the long alkyl chain (multiplets in the range of 0.8-2.4 ppm), protons on the propanediol backbone (multiplets in the range of 3.5-4.5 ppm), and the hydroxyl proton (a broad singlet).

  • ¹³C NMR would show signals for the carbonyl carbon of the ester (around 173 ppm), carbons of the propanediol backbone (in the range of 30-70 ppm), and the numerous carbons of the stearoyl chain (in the range of 14-35 ppm).

• Mass Spectrometry (MS):

  • Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry would be used to confirm the molecular weight. The spectrum is expected to show a characteristic isotopic pattern due to the presence of the bromine atom.

• Infrared (IR) Spectroscopy:

  • The IR spectrum should exhibit a strong absorption band for the ester carbonyl group (C=O) around 1740 cm⁻¹, a broad band for the hydroxyl group (O-H) around 3400 cm⁻¹, and C-H stretching vibrations for the alkyl chain around 2850-2950 cm⁻¹.

Potential Applications in Research and Drug Development

The bifunctional nature of 1-Stearoyl-3-bromopropanediol, with its lipophilic tail and reactive headgroup, suggests several potential applications.

Intermediate in Organic Synthesis

The hydroxyl and bromo groups serve as handles for further chemical modifications. For instance, the hydroxyl group can be further esterified to create di-acylated lipids, while the bromo group can be substituted with various nucleophiles to introduce different functionalities, making it a versatile building block for complex lipids.

Drug Delivery Systems

Lipids are fundamental components of various drug delivery systems. The long stearoyl chain of this molecule allows for its incorporation into lipid-based nanocarriers such as liposomes, solid lipid nanoparticles (SLNs), or nanoemulsions. These systems can enhance the solubility and bioavailability of poorly water-soluble drugs. The reactive headgroup could also be used to attach targeting ligands or polymers like polyethylene (B3416737) glycol (PEG) to improve circulation time and target specificity.

Enzyme Inhibitors

Acyl-halide containing molecules can act as inhibitors for certain enzymes, particularly hydrolases like lipases and proteases. The acyl group can form a covalent bond with a nucleophilic residue (e.g., serine) in the enzyme's active site, leading to irreversible inhibition. The long lipid tail of 1-Stearoyl-3-bromopropanediol could facilitate its interaction with enzymes that have hydrophobic binding pockets.

Visualizations

Representative Synthesis and Purification Workflow

Caption: Figure 1. A generalized workflow for the synthesis and purification of 1-Stearoyl-3-bromopropanediol.

Conceptual Application in Drug Delivery

Caption: Figure 2. A conceptual diagram illustrating the incorporation of 1-Stearoyl-3-bromopropanediol into a lipid-based drug delivery system.

Conclusion

1-Stearoyl-3-bromopropanediol is a molecule with potential utility in organic synthesis and biomedical applications, particularly in the design of novel drug delivery systems and enzyme inhibitors. While specific experimental data for this compound is limited, this guide provides a solid foundation for researchers by outlining its key chemical properties, a representative synthetic protocol, and potential avenues for its application. Further research is warranted to fully characterize this compound and explore its functionalities.

References

• 1. Lipids and their derivatives: by-products used as essential building blocks for modern drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-Stearoyl-3-bromopropanediol, a monoacylglycerol derivative. While specific experimental data for this compound is limited in publicly available literature, this document compiles the known information and presents a putative synthesis pathway based on established chemical reactions. This guide is intended to serve as a foundational resource for researchers interested in the synthesis and potential applications of this and related molecules in the fields of biochemistry and drug development.

Molecular Structure and Properties

1-Stearoyl-3-bromopropanediol, also known by its synonyms 3-Bromo-2-hydroxypropyl octadecanoate and Stearic acid, 3-bromo-2-hydroxypropyl ester, is a lipid molecule combining the long-chain saturated fatty acid, stearic acid, with a brominated propanediol (B1597323) backbone.[1] Its structure is characterized by a stearoyl group ester-linked to the primary hydroxyl group of 3-bromo-1,2-propanediol (B131886).

Chemical and Physical Data

Property	1-Stearoyl-3-bromopropanediol	Stearic Acid	3-Bromo-1,2-propanediol
Molecular Formula	C21H41BrO3[1]	C18H36O2	C3H7BrO2
Molecular Weight	421.45 g/mol [1]	284.48 g/mol	154.99 g/mol
CAS Number	30557-01-8[1]	57-11-4	4704-77-2
Appearance	Solid[1]	White solid	Liquid
Boiling Point	Not available	383 °C	72-75 °C @ 0.2 mmHg
Density	Not available	0.847 g/cm³	1.771 g/mL at 25 °C
Refractive Index	Not available	1.4299	n20/D 1.518
SMILES	O=C(OCC(O)CBr)CCCCCCCCCCCCCCCCC[1]	CCCCCCCCCCCCCCCCCC(=O)O	C(C(CO)O)Br
InChI	InChI=1S/C21H41BrO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,23H,2-19H2,1H3[1]	InChI=1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20)	InChI=1S/C3H7BrO2/c4-1-3(6)2-5/h3,5-6H,1-2H2

Synthesis of 1-Stearoyl-3-bromopropanediol: A Proposed Experimental Protocol

A detailed, experimentally validated protocol for the synthesis of 1-Stearoyl-3-bromopropanediol is not explicitly available in the reviewed scientific literature. However, based on fundamental organic chemistry principles and analogous reactions for the synthesis of monoacylglycerols and other esters, a plausible synthetic route is the direct esterification of stearic acid with 3-bromo-1,2-propanediol.

Putative Synthesis Workflow

The proposed synthesis involves the reaction between stearic acid and 3-bromo-1,2-propanediol, likely catalyzed by an acid or through the use of a more reactive stearic acid derivative like stearoyl chloride.

Caption: Proposed synthesis of 1-Stearoyl-3-bromopropanediol.

Detailed Hypothetical Methodology

Materials:

• Stearic acid

• Thionyl chloride (SOCl₂)

• 3-Bromo-1,2-propanediol

• Anhydrous pyridine

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) (for chromatography)

Procedure:

• Activation of Stearic Acid: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve stearic acid in anhydrous DCM. Slowly add thionyl chloride dropwise at 0 °C. After the addition, allow the reaction to warm to room temperature and then reflux for 2-3 hours to ensure complete conversion to stearoyl chloride. The progress of the reaction can be monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• Esterification: In a separate flask, dissolve 3-bromo-1,2-propanediol in anhydrous DCM and add anhydrous pyridine as a base. Cool this solution to 0 °C. Slowly add the freshly prepared stearoyl chloride solution to the 3-bromo-1,2-propanediol solution dropwise.

• Reaction and Work-up: After the addition is complete, allow the reaction mixture to stir at room temperature overnight. Monitor the reaction by thin-layer chromatography (TLC). Upon completion, quench the reaction by adding water. Separate the organic layer and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 1-Stearoyl-3-bromopropanediol.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Potential Applications in Drug Development and Research

While no specific biological activities or applications for 1-Stearoyl-3-bromopropanediol have been reported in the available literature, its structural similarity to endogenous signaling lipids, such as 2-arachidonoylglycerol (B1664049) (2-AG), suggests potential areas of investigation.

Monoacylglycerol Lipase (B570770) (MGL) Inhibition: A Potential Target

Monoacylglycerol lipase (MGL) is the primary enzyme responsible for the degradation of the endocannabinoid 2-AG. Inhibition of MGL leads to an increase in 2-AG levels, which can have therapeutic effects in various conditions, including pain, anxiety, and neuroinflammation. Given the structural resemblance of 1-Stearoyl-3-bromopropanediol to monoacylglycerols, it is conceivable that it could act as a substrate or inhibitor for MGL. The presence of the bromine atom could potentially influence its binding affinity and reactivity within the enzyme's active site.

Caption: Hypothetical inhibition of MGL by 1-Stearoyl-3-bromopropanediol.

Further research, including enzymatic assays and molecular modeling studies, would be necessary to validate this hypothesis and to determine the potency and selectivity of 1-Stearoyl-3-bromopropanediol as an MGL inhibitor.

Conclusion

1-Stearoyl-3-bromopropanediol is a readily synthesizable lipid molecule with potential for further investigation in the field of drug discovery. This guide has provided the available physicochemical data and a plausible synthetic route. The structural analogy to endogenous endocannabinoids suggests that a primary area for future research could be its interaction with key enzymes in the endocannabinoid system, such as monoacylglycerol lipase. The detailed experimental protocols and biological evaluations outlined as hypothetical in this document provide a roadmap for researchers to explore the therapeutic potential of this and related brominated monoacylglycerol analogs.

References

• 1. Inhibitors of monoacylglycerol lipase, fatty-acid amide hydrolase and endocannabinoid transport differentially suppress capsaicin-induced behavioral sensitization through peripheral endocannabinoid mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic pathway for 1-Stearoyl-3-bromopropanediol, a molecule of interest in various research and development applications. The synthesis is conceptualized as a multi-step process, beginning with the formation of key precursors and culminating in the target molecule. This document details the experimental protocols for each stage, presents quantitative data in a structured format, and includes visualizations of the chemical transformations and experimental workflows.

Overview of the Synthetic Pathway

The synthesis of 1-Stearoyl-3-bromopropanediol can be strategically approached through a three-stage process. The first stage involves the synthesis of the precursor, 3-bromo-1,2-propanediol (B131886). The second stage focuses on the preparation of the acylating agent, stearoyl chloride. The final and crucial stage is the regioselective esterification of 3-bromo-1,2-propanediol with stearoyl chloride to yield the desired product. To achieve regioselectivity and favor the formation of the 1-stearoyl isomer, a protecting group strategy is employed.

Caption: Overall synthesis pathway for 1-Stearoyl-3-bromopropanediol.

Experimental Protocols

Stage 1: Synthesis of 3-bromo-1,2-propanediol

The synthesis of the chiral precursor, 3-bromo-1,2-propanediol, can be achieved from allyl bromide using Sharpless asymmetric dihydroxylation.

Materials:

• Allyl bromide

• tert-Butanol (t-BuOH)

• Water

• AD-mix-β

• Sodium sulfite (B76179)

• Ethyl acetate (B1210297)

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane

• Methanol

Procedure:

• A 50 mL round-bottom flask equipped with a magnetic stirrer is charged with tert-butyl alcohol (10 mL), water (10 mL), and AD-mix-β (2.8 g).

• The mixture is stirred at room temperature, resulting in two clear phases, with the lower aqueous phase appearing bright yellow.

• The mixture is cooled to 4°C, and allyl bromide (0.2 mL, 2 mmol) is added at once.

• The heterogeneous slurry is stirred vigorously at 4-5°C for 2.5 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:methanol (1:9) solvent system.

• While stirring at 0°C, solid sodium sulfite (3 g) is added, and the mixture is allowed to warm to room temperature and stirred for an additional hour.

• Ethyl acetate (20 mL) is added to the reaction mixture, and the layers are separated. The aqueous phase is further extracted with ethyl acetate.

• The combined organic extracts are dried over anhydrous MgSO₄, filtered, and concentrated in vacuo.

• The crude product is purified by flash chromatography on silica gel using a hexane:methanol (1:9) mobile phase to yield chiral 1-bromo-2,3-propanediol.[1]

Quantitative Data:

Parameter	Value	Reference
Starting Material	Allyl bromide (2 mmol)	[1]
Yield	0.2 g (55.5%)	[1]
Purity	Not specified
Reaction Time	2.5 hours	[1]
Temperature	4-5°C	[1]

Stage 2: Synthesis of Stearoyl Chloride

The acylating agent, stearoyl chloride, is prepared from stearic acid.

Materials:

• Stearic acid

• Thionyl chloride

• N,N-dimethylformamide (DMF) (catalyst)

Procedure:

• In a reaction vessel, mix stearic acid and a catalytic amount of N,N-dimethylformamide.

• At 0-5°C, slowly add thionyl chloride to the mixture with continuous stirring.

• After the addition is complete, the reaction mixture is gradually heated to 85-95°C and refluxed for 2 hours, or until the evolution of gas ceases.

• The crude stearoyl chloride is then purified by vacuum distillation.[2]

Quantitative Data:

Parameter	Value	Reference
Reactant Ratio (w/w)	Stearic acid : Thionyl chloride (1:1.8-3)	[2]
Catalyst Loading	0.5-1.2% of stearic acid mass	[2]
Reaction Temperature	85-95°C	[2]
Reaction Time	2 hours	[2]
Purification	Vacuum distillation (730-840 mmHg, 120-140°C)	[2]

Stage 3: Regioselective Synthesis of 1-Stearoyl-3-bromopropanediol

This stage involves a three-step process: protection of the diol, acylation, and deprotection.

To achieve selective acylation at the primary hydroxyl group, the secondary hydroxyl and the adjacent primary hydroxyl group of 3-bromo-1,2-propanediol are protected as an isopropylidene ketal. This general strategy is adapted from the synthesis of 1- or 3-acyl-sn-glycerols.[3][4]

Materials:

• 3-bromo-1,2-propanediol

• Acetone

• Amberlyst-15 (acidic resin catalyst)

Procedure:

• A mixture of 3-bromo-1,2-propanediol, a large excess of acetone, and Amberlyst-15 resin is refluxed.

• The reaction is monitored by TLC until the starting material is consumed.

• Upon completion, the resin is filtered off, and the excess acetone is removed by rotary evaporation to yield the protected diol, (4-bromomethyl-2,2-dimethyl-1,3-dioxolane).

The protected diol is then acylated with stearoyl chloride.

Materials:

• Protected 3-bromo-1,2-propanediol

• Stearoyl chloride

• Pyridine

• Anhydrous tetrahydrofuran (B95107) (THF)

Procedure:

• The protected diol is dissolved in anhydrous THF containing pyridine (as an HCl scavenger).

• The solution is cooled in an ice bath, and stearoyl chloride is added dropwise with stirring.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours. The progress is monitored by TLC.

• Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent (e.g., diethyl ether).

• The organic layer is washed with dilute acid (to remove pyridine), saturated sodium bicarbonate solution, and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure to yield the acylated protected diol.

The final step is the removal of the isopropylidene protecting group.

Materials:

• Acylated protected diol

• Acidic resin (e.g., Amberlyst-15)

• Methanol

Procedure:

• The acylated protected diol is dissolved in methanol, and an acidic resin is added.

• The mixture is stirred at room temperature until the deprotection is complete (monitored by TLC).

• The resin is filtered off, and the methanol is evaporated.

• The crude product is purified by column chromatography on silica gel to afford 1-Stearoyl-3-bromopropanediol.

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical workflow of the synthesis and purification process.

Caption: Logical workflow of the synthesis and purification process.

Concluding Remarks

This technical guide outlines a robust and logical pathway for the synthesis of 1-Stearoyl-3-bromopropanediol. The described methodologies are based on established chemical transformations and provide a solid foundation for researchers to produce the target compound. The use of a protecting group strategy is crucial for achieving the desired regioselectivity in the final esterification step. It is recommended that each step be carefully monitored and optimized for yield and purity. Standard analytical techniques such as NMR and mass spectrometry should be employed to confirm the structure and purity of the intermediates and the final product.

References

• 1. 3-BROMO-1,2-PROPANEDIOL synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Improved method for the synthesis of 1- or 3-acyl-sn-glycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Stearoyl-3-bromopropanediol, with the CAS number 30557-01-8, is a monoacylglycerol derivative characterized by a stearic acid backbone esterified to a 3-bromopropanediol moiety.[1] This molecule belongs to the broader class of fatty acid esters, which are of significant interest in various fields, including biochemistry, pharmacology, and materials science. While specific research on the biological activities of 1-Stearoyl-3-bromopropanediol is limited, its structural components—a saturated fatty acid and a halogenated propanediol—suggest potential for a range of biochemical interactions and therapeutic applications. This guide provides a summary of its known properties and explores potential research avenues based on the activities of related compounds.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of 1-Stearoyl-3-bromopropanediol is fundamental for its application in research and development. The following table summarizes key identifiers and properties for this compound.

Property	Value	Source
CAS Number	30557-01-8	[1]
Molecular Formula	C₂₁H₄₁BrO₃	[1]
Molecular Weight	421.45 g/mol	[1]
IUPAC Name	(2-hydroxy-3-bromopropyl) octadecanoate	Inferred
Synonyms	Stearic acid, 3-bromo-2-hydroxypropyl ester; 3-Bromo-2-hydroxypropyl octadecanoate; 1-Bromo-3-(stearoyloxy)-2-propanol; 3-Bromo-2-hydroxypropyl stearate	[1]
Physical State	Solid	[1]
Purity	>98%	[1]
Storage	Freezer	[1]
InChI Key	FHTNNQHLBYOMQA-UHFFFAOYSA-N	[1]

Potential Biological Activities and Research Applications

Antimicrobial Properties: Halogenated fatty acids have demonstrated significant antibacterial activity. For instance, vinyl brominated fatty acids have been shown to be effective against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting the bacterial plasma membrane.[2] The presence of a bromine atom in 1-Stearoyl-3-bromopropanediol suggests it could be investigated for similar antimicrobial effects. Fatty acids and their derivatives, like monoglycerides, are known to destabilize bacterial cell membranes, leading to inhibitory effects.[3]

Anti-inflammatory and Metabolic Effects: Branched-chain fatty acid esters of hydroxy fatty acids (FAHFAs) are a class of endogenous lipids with noted anti-diabetic and anti-inflammatory properties.[4] These compounds can modulate inflammatory responses and glucose metabolism.[4] Given its structure as a fatty acid ester, 1-Stearoyl-3-bromopropanediol could be explored for its potential to influence inflammatory pathways and metabolic processes.

Cytotoxic and Anticancer Potential: Certain fatty acid derivatives have been investigated for their cytotoxic effects on cancer cells. The lipophilic nature of the stearoyl chain could facilitate interaction with and disruption of cell membranes, a mechanism of action for some antimicrobial and anticancer lipids.

Proposed Experimental Protocols

For researchers interested in investigating the biological activities of 1-Stearoyl-3-bromopropanediol, the following experimental protocols, adapted from studies on related molecules, are proposed.

1. Antimicrobial Activity Assessment

• Objective: To determine the minimum inhibitory concentration (MIC) of 1-Stearoyl-3-bromopropanediol against a panel of pathogenic bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans).

• Methodology: A broth microdilution method can be employed. The compound would be serially diluted in a suitable broth medium in a 96-well plate. Bacterial or fungal cultures are then added to each well. The plates are incubated under appropriate conditions, and the MIC is determined as the lowest concentration of the compound that inhibits visible growth.

2. Cytotoxicity Assay

• Objective: To evaluate the cytotoxic effects of 1-Stearoyl-3-bromopropanediol on mammalian cell lines.

• Methodology: A cell viability assay, such as the MTT or PrestoBlue assay, can be used. Cancerous and non-cancerous cell lines would be cultured in the presence of varying concentrations of the compound. After an incubation period, the viability of the cells is assessed by measuring the metabolic activity. This will allow for the determination of the IC₅₀ (half-maximal inhibitory concentration) value.

3. Anti-inflammatory Activity Screening

• Objective: To assess the potential of 1-Stearoyl-3-bromopropanediol to modulate inflammatory responses in vitro.

• Methodology: Macrophage cell lines (e.g., RAW 264.7) can be stimulated with an inflammatory agent like lipopolysaccharide (LPS) in the presence or absence of the test compound. The production of inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in the cell culture supernatant can be quantified using Griess reagent and ELISA kits, respectively.

Logical Workflow for Investigating Biological Activity

The following diagram illustrates a potential workflow for the comprehensive investigation of the biological effects of 1-Stearoyl-3-bromopropanediol.

Caption: A conceptual workflow for the investigation of 1-Stearoyl-3-bromopropanediol's biological activity.

Conclusion

1-Stearoyl-3-bromopropanediol is a chemical compound with a well-defined structure but, as of now, limited documented biological activity. Its structural similarity to other bioactive lipids, particularly halogenated fatty acids and fatty acid esters, suggests that it may possess antimicrobial, anti-inflammatory, and cytotoxic properties. The proposed experimental protocols and research workflow provide a foundational framework for researchers to explore the therapeutic potential of this molecule. Further investigation is warranted to elucidate its specific biological functions and potential applications in drug development and other scientific disciplines.

References

• 1. larodan.com [larodan.com]
• 2. Vinyl halogenated fatty acids display antibacterial activity against clinical isolates of methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide: The Mechanism of Action of 1-Stearoyl-3-bromopropanediol

Notice: Following a comprehensive review of scientific literature and chemical databases, it has been determined that there is a significant lack of publicly available information regarding the mechanism of action, biological activity, and specific signaling pathways associated with 1-Stearoyl-3-bromopropanediol . Research on this specific molecule appears to be limited or not published in accessible scientific literature.

This guide, therefore, cannot fulfill the request for a detailed technical whitepaper on its core mechanism of action due to the absence of foundational data. The information presented in the following sections is based on the analysis of its constituent chemical moieties—the stearoyl group and the bromopropanediol backbone—to infer potential, hypothetical mechanisms of action and areas for future research. This document should be considered a theoretical exploration rather than an evidence-based guide.

Introduction to 1-Stearoyl-3-bromopropanediol

1-Stearoyl-3-bromopropanediol is a lipid-like molecule composed of a stearic acid tail esterified to a 3-bromopropanediol head group. Stearic acid is a saturated long-chain fatty acid, and bromopropanediol is a propanediol (B1597323) derivative containing a bromine atom. The combination of these components suggests potential for interaction with cellular membranes and enzymatic pathways involved in lipid metabolism.

Hypothetical Mechanisms of Action

Given the structure of 1-Stearoyl-3-bromopropanediol, several putative mechanisms of action can be proposed. These are speculative and would require experimental validation.

Incorporation into Cellular Membranes and Disruption of Membrane Fluidity

The long, saturated stearoyl tail could facilitate the molecule's insertion into the phospholipid bilayer of cellular membranes. This incorporation could alter membrane fluidity, thickness, and the function of membrane-bound proteins, such as receptors and ion channels.

Interference with Lipid Signaling Pathways

As a modified lipid, 1-Stearoyl-3-bromopropanediol could potentially interfere with signaling pathways that utilize lipid second messengers. The structural similarity to diacylglycerol (DAG), a key signaling molecule, is notable.

A hypothetical signaling pathway disruption is outlined below:

An In-depth Technical Guide on 1-Stearoyl-3-bromopropanediol

Disclaimer: Direct literature on 1-Stearoyl-3-bromopropanediol is limited. This guide has been compiled by referencing literature on its constituent chemical moieties (stearic acid and 3-bromopropanediol) and related compounds. Information regarding its synthesis, properties, and potential biological activities is largely inferred from these sources.

Introduction

1-Stearoyl-3-bromopropanediol is a monoacylglycerol derivative characterized by a stearic acid molecule ester-linked to a 3-bromopropanediol backbone. As a member of the broader class of monoacylglycerols, it possesses both a long, hydrophobic acyl chain and a modified hydrophilic glycerol (B35011) head, suggesting potential applications as a surfactant or emulsifier.[1][2] The presence of a bromine atom introduces a halogenated component, which could impart unique chemical reactivity and biological properties. This guide provides a comprehensive overview of the inferred synthesis, physicochemical properties, and potential biological relevance of 1-stearoyl-3-bromopropanediol, aimed at researchers and professionals in drug development and the chemical sciences.

Physicochemical Properties (Inferred)

Property	Stearic Acid	3-Bromo-1,2-propanediol (B131886)	1-Stearoyl-3-bromopropanediol (Predicted)
Molecular Formula	C₁₈H₃₆O₂	C₃H₇BrO₂	C₂₁H₄₁BrO₃
Molecular Weight	284.48 g/mol	154.99 g/mol	~421.45 g/mol
Appearance	White, waxy solid	Colorless liquid	Waxy solid or semi-solid
Solubility	Insoluble in water, soluble in organic solvents	Soluble in water and polar organic solvents	Likely insoluble in water, soluble in nonpolar organic solvents
Melting Point	69.3 °C	Not available	Expected to be a low-melting solid
Boiling Point	361 °C	112-114 °C at 10 mmHg	Significantly higher than its precursors

Synthesis

A plausible synthetic route for 1-Stearoyl-3-bromopropanediol is the direct esterification of 3-bromo-1,2-propanediol with stearic acid. This reaction is typically acid-catalyzed.

Proposed Experimental Protocol: Acid-Catalyzed Esterification

• Reactant Preparation: In a round-bottom flask, dissolve stearic acid (1 equivalent) in a suitable solvent such as toluene.

• Addition of Diol: Add 3-bromo-1,2-propanediol (1.2 equivalents) to the solution. The excess diol helps to drive the reaction towards the mono-esterified product.

• Catalyst: Introduce a catalytic amount of a strong acid, such as p-toluenesulfonic acid or sulfuric acid (e.g., 0.05 equivalents).[3]

• Reaction Conditions: Equip the flask with a Dean-Stark apparatus to remove the water formed during the reaction, thereby driving the equilibrium towards the product. Heat the mixture to reflux with vigorous stirring.[4]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).[5]

• Work-up: Upon completion, cool the reaction mixture and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Synthesis of Precursor: 3-Bromo-1,2-propanediol

The precursor, 3-bromo-1,2-propanediol, can be synthesized from allyl bromide. One documented method involves the use of AD-mix-β for chiral synthesis.[6]

Experimental Protocol for 3-Bromo-1,2-propanediol Synthesis: [6]

• A mixture of tert-butyl alcohol and water is prepared, and AD-mix-β is added.

• The mixture is cooled, and allyl bromide is added.

• The reaction is stirred vigorously for several hours.

• The reaction is quenched with sodium sulfite.

• The product is extracted with ethyl acetate.

• The organic extracts are dried and concentrated, and the final product is purified by flash chromatography.

Potential Biological Activities and Applications

Direct studies on the biological effects of 1-Stearoyl-3-bromopropanediol are not available. However, the activities of related compounds provide some insights into its potential roles.

Monoacylglycerol Activity

Monoacylglycerols are intermediates in lipid metabolism and can act as signaling molecules.[7] For instance, 1-stearoylglycerol has been investigated in the context of prostate cancer, where it was found to be inversely associated with disease risk.[8] This suggests that stearoyl-containing monoacylglycerols may have roles in metabolic regulation and cell signaling pathways.

Brominated Lipids

The introduction of bromine into fatty acids can lead to toxicological effects. Studies on brominated fatty acids have shown that they can accumulate in tissues such as the heart and liver, leading to cellular changes.[9] Therefore, the toxicological profile of 1-Stearoyl-3-bromopropanediol would need to be carefully evaluated.

Potential Applications

Given its amphipathic nature, 1-Stearoyl-3-bromopropanediol could function as an emulsifier in various formulations.[2] The reactive bromine atom could also serve as a handle for further chemical modifications, making it a potentially useful intermediate in organic synthesis.

Visualizations

Proposed Synthesis Workflow

Caption: Proposed synthesis workflow for 1-Stearoyl-3-bromopropanediol.

Logical Relationship of Components

Caption: Logical relationships of 1-Stearoyl-3-bromopropanediol.

References

• 1. Showing Compound Monoacyl glycerol (FDB005487) - FooDB [foodb.ca]
• 2. myfoodresearch.com [myfoodresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. aocs.org [aocs.org]
• 5. research.rug.nl [research.rug.nl]
• 6. 3-BROMO-1,2-PROPANEDIOL synthesis - chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. 1-stearoylglycerol is associated with risk of prostate cancer: results from serum metabolomic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. db.cngb.org [db.cngb.org]

The Emergence of 1-Stearoyl-3-bromopropanediol: A Technical Overview of a Novel Synthetic Lipid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic lipid, 1-Stearoyl-3-bromopropanediol. Although direct historical discovery and extensive research on this specific molecule are not documented, this paper extrapolates from the well-established chemistry and biological activities of its constituent moieties: stearic acid, 1,3-propanediol (B51772), and brominated organic compounds. We present a plausible synthetic pathway, potential biological significance, and hypothetical experimental workflows for its investigation. This document serves as a foundational resource for researchers interested in the design and exploration of novel bioactive lipids.

Introduction: Rationale for Design and Historical Context of Related Compounds

While a specific discovery timeline for "1-Stearoyl-3-bromopropanediol" is not available in scientific literature, its conceptualization arises from the convergence of several key areas of chemical and biomedical research. The history of its parent molecules provides a strong rationale for its synthesis and potential utility.

• 1,3-Propanediol (1,3-PDO): The journey of 1,3-propanediol dates back to its first reported production via glycerol (B35011) fermentation in 1881.[1] It is a valuable monomer in the production of polymers like polytrimethylene terephthalate (B1205515) (PTT) and finds applications in cosmetics, and medicines.[1][2][3] Modern production methods include both chemical synthesis from feedstocks like ethylene (B1197577) oxide and acrolein, and more sustainable biotechnological routes using engineered microorganisms to convert glycerol or glucose.[2][4][5]

• Stearic Acid: As a saturated fatty acid, stearic acid is a fundamental component of cellular lipids and has a long history in industrial applications, including the manufacturing of soaps, candles, and cosmetics. In a biological context, its derivatives are integral to cell membrane structure and energy metabolism.

• Brominated Compounds: The introduction of a bromine atom into an organic molecule is a common strategy in medicinal chemistry to enhance biological activity. Brominated natural products and synthetic drugs often exhibit potent antimicrobial, anticancer, and anti-inflammatory properties.[6][7] The stereochemistry of such compounds can play a pivotal role in their biological function.[7][8]

The logical synthesis of 1-Stearoyl-3-bromopropanediol is therefore predicated on the hypothesis that combining the lipid nature of stearic acid with a functionalized propanediol (B1597323) backbone could yield a molecule with novel physicochemical properties and biological activities.

Hypothetical Synthesis and Physicochemical Properties

The synthesis of 1-Stearoyl-3-bromopropanediol can be envisioned as a two-step process. The first step would involve the esterification of 1,3-propanediol with stearic acid to form 1-stearoyl-propanediol. The second step would be the selective bromination of the remaining primary alcohol.

Table 1: Predicted Physicochemical Properties of 1-Stearoyl-3-bromopropanediol

Property	Predicted Value
Molecular Formula	C21H41BrO3
Molecular Weight	437.45 g/mol
Appearance	Waxy solid
Solubility	Soluble in organic solvents (e.g., chloroform, dichloromethane), insoluble in water
Melting Point	Estimated 40-50 °C
Boiling Point	> 200 °C (decomposes)

Potential Biological Activities and Signaling Pathways

Based on the known biological activities of related compounds, 1-Stearoyl-3-bromopropanediol could be investigated for a range of effects. For instance, some propanediol derivatives have been explored as bioactive compounds.[9] Furthermore, various Mannich bases derived from 1-aryl-3-phenethylamino-1-propanone have demonstrated cytotoxic and anticancer activities.[6] The presence of the stearoyl group might facilitate interaction with cell membranes and lipid metabolism pathways.

A potential mechanism of action for a brominated lipid like 1-Stearoyl-3-bromopropanediol could involve its interaction with key enzymes in lipid signaling or its incorporation into cellular membranes, thereby altering their properties.

Caption: Hypothetical signaling pathway for 1-Stearoyl-3-bromopropanediol.

Experimental Protocols

The following are generalized experimental protocols that could be adapted for the synthesis and biological evaluation of 1-Stearoyl-3-bromopropanediol.

Synthesis of 1-Stearoyl-propanediol

• Reaction Setup: In a round-bottom flask, dissolve 1 equivalent of stearic acid and 1.2 equivalents of 1,3-propanediol in a suitable solvent such as toluene.

• Catalysis: Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

• Reaction Conditions: Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Bromination of 1-Stearoyl-propanediol

• Reagents: Dissolve 1 equivalent of 1-stearoyl-propanediol in an anhydrous solvent like dichloromethane.

• Brominating Agent: Add 1.1 equivalents of a brominating agent (e.g., phosphorus tribromide or N-bromosuccinimide in the presence of triphenylphosphine) dropwise at 0 °C.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quenching and Workup: Carefully quench the reaction with ice-water. Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the resulting 1-Stearoyl-3-bromopropanediol by column chromatography.

In Vitro Cytotoxicity Assay

• Cell Culture: Culture a relevant cancer cell line (e.g., PC-3 for prostate cancer) in appropriate media.[6]

• Treatment: Seed the cells in 96-well plates and treat with varying concentrations of 1-Stearoyl-3-bromopropanediol.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).

• Viability Assessment: Assess cell viability using a standard method such as the MTT or XTT assay.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Caption: General experimental workflow for novel compound development.

Future Directions

The exploration of 1-Stearoyl-3-bromopropanediol opens up avenues for the development of a new class of synthetic lipids. Future research should focus on:

• Stereoselective Synthesis: Investigating the synthesis of enantiomerically pure forms of 1-Stearoyl-3-bromopropanediol to study the effect of stereochemistry on biological activity, a factor known to be crucial for similar molecules.[7][8]

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways affected by this compound.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs with different fatty acid chains and alternative halogen substitutions to optimize biological activity.

• In Vivo Efficacy and Toxicity: Evaluating the therapeutic potential and safety profile of promising candidates in animal models.

Conclusion

While the specific compound "1-Stearoyl-3-bromopropanediol" does not have a documented history, its rational design based on the established chemistries of its precursors makes it a compelling target for synthesis and investigation. This technical guide provides a foundational framework for researchers to embark on the exploration of this and other novel synthetic lipids, with the potential to uncover new therapeutic agents for a variety of diseases. The provided hypothetical pathways, experimental protocols, and future directions are intended to stimulate and guide further research in this promising area.

References

• 1. biotechnologia-journal.org [biotechnologia-journal.org]
• 2. frontiersin.org [frontiersin.org]
• 3. nbinno.com [nbinno.com]
• 4. Progress in 1,3-propanediol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biological activity of 1-aryl-3-phenethylamino-1-propanone hydrochlorides and 3-aroyl-4-aryl-1-phenethyl-4-piperidinols on PC-3 cells and DNA topoisomerase I enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. WO1996034846A1 - 1,3-propane diol derivatives as bioactive compounds - Google Patents [patents.google.com]

A Theoretical and Computational Investigation Framework for 1-Stearoyl-3-bromopropanediol

Introduction

1-Stearoyl-3-bromopropanediol is a monoacylglycerol derivative featuring a long-chain saturated fatty acid (stearic acid) and a brominated propanediol (B1597323) backbone. Its amphipathic nature suggests potential applications in drug delivery systems, as a synthetic intermediate in lipid chemistry, or in the study of lipid-protein interactions. A thorough understanding of its molecular properties through theoretical studies can provide valuable insights into its behavior at the atomic level, complementing experimental findings. This guide proposes a suite of computational methods to characterize 1-Stearoyl-3-bromopropanediol.

Proposed Computational Methodology

A multi-faceted computational approach is recommended to build a comprehensive theoretical model of 1-Stearoyl-3-bromopropanediol. This would involve quantum mechanical calculations for detailed electronic structure analysis and classical molecular dynamics simulations to understand its behavior over time and in condensed phases.

Quantum Chemical Calculations

Density Functional Theory (DFT) is a suitable method for investigating the electronic properties of 1-Stearoyl-3-bromopropanediol. The proposed workflow for these calculations is illustrated below.

Figure 1: Proposed workflow for DFT calculations on 1-Stearoyl-3-bromopropanediol.

• Initial Structure Generation: A 3D model of 1-Stearoyl-3-bromopropanediol will be constructed using molecular modeling software such as Avogadro or GaussView.

• Geometry Optimization: The initial structure will be optimized to find the lowest energy conformation. This can be performed using a DFT functional, such as B3LYP, with a Pople-style basis set, for instance, 6-31G(d,p). The optimization should be carried out in the gas phase.

• Frequency Calculation: To confirm that the optimized structure corresponds to a true energy minimum, a frequency calculation will be performed at the same level of theory. The absence of imaginary frequencies will validate the structure.

• Electronic Property Analysis: Following successful optimization, single-point energy calculations will be performed to determine key electronic properties. This includes the analysis of the Highest Occupied Molecular Orbital (HOMO), the Lowest Unoccupied Molecular Orbital (LUMO), and the electrostatic potential (ESP) mapped onto the electron density surface.

Molecular Dynamics (MD) Simulations

To investigate the dynamic behavior of 1-Stearoyl-3-bromopropanediol, particularly in a biological context (e.g., within a lipid bilayer or in solution), classical molecular dynamics simulations are recommended.

• System Setup: A simulation box will be created containing one or more molecules of 1-Stearoyl-3-bromopropanediol. The system can be solvated with an appropriate solvent model (e.g., TIP3P water) or embedded within a pre-equilibrated lipid bilayer model.

• Force Field Parameterization: A suitable classical force field, such as CHARMM36 or GROMOS54a7, will be assigned to the molecule.

• Energy Minimization: The initial system will be subjected to energy minimization to remove any unfavorable steric clashes.

• Equilibration: The system will be gradually heated to the desired temperature (e.g., 310 K) and equilibrated under NVT (constant number of particles, volume, and temperature) and subsequently NPT (constant number of particles, pressure, and temperature) ensembles.

• Production Run: Following equilibration, a production MD simulation will be run for a sufficient duration (e.g., 100 ns) to collect trajectory data for analysis.

• Trajectory Analysis: The resulting trajectories will be analyzed to determine properties such as root-mean-square deviation (RMSD), root-mean-square fluctuation (RMSF), radial distribution functions (RDFs), and conformational changes over time.

Hypothetical Data Presentation

The following tables present examples of the quantitative data that could be generated from the proposed theoretical studies.

Table 1: Hypothetical Optimized Geometrical Parameters from DFT Calculations

Parameter	Atom 1	Atom 2	Atom 3	Atom 4	Calculated Value
Bond Length (Å)	C1	O1	-	-	1.35
C2	O2	-	-	1.42
C3	Br	-	-	1.95
Bond Angle (°)	O1	C1	C=O	-	110.5
C1	C2	C3	-	112.0
Dihedral Angle (°)	O1	C1	C2	C3	65.0

Table 2: Hypothetical Electronic Properties from DFT Calculations

Property	Value (Hartree)	Value (eV)
HOMO Energy	-0.25	-6.80
LUMO Energy	-0.05	-1.36
HOMO-LUMO Gap	0.20	5.44

Visualization of Molecular Structure

For a detailed analysis, a clear atom numbering scheme is essential. The following diagram illustrates the molecular structure of 1-Stearoyl-3-bromopropanediol with a proposed numbering for key atoms in the propanediol backbone.

Figure 2: Atom numbering scheme for the propanediol core of 1-Stearoyl-3-bromopropanediol.

Conclusion

This technical guide provides a comprehensive, albeit theoretical, framework for the computational study of 1-Stearoyl-3-bromopropanediol. By employing the detailed DFT and MD simulation protocols, researchers can generate valuable data on the molecule's structural, electronic, and dynamic properties. The insights gained from such studies would be instrumental in understanding its potential applications and behavior in various chemical and biological systems. This document is intended to be a catalyst for future theoretical research into this and similar lipid derivatives.

An In-depth Technical Guide to 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 1-Stearoyl-3-bromopropanediol, a monoacylglycerol derivative of interest in various research and development applications. Due to the limited availability of specific experimental data for this compound, this guide combines known properties with estimations based on structurally similar molecules and presents general experimental protocols for its synthesis and analysis.

Physical and Chemical Properties

The following table summarizes the known and estimated physical and chemical characteristics of 1-Stearoyl-3-bromopropanediol.

Property	Value	Source
IUPAC Name	(2-hydroxy-3-bromopropyl) octadecanoate
Synonyms	3-Bromo-2-hydroxypropyl stearate, Stearic acid, 3-bromo-2-hydroxypropyl ester	[1]
CAS Number	30557-01-8	[1]
Molecular Formula	C₂₁H₄₁BrO₃	[1]
Molecular Weight	421.45 g/mol	[1]
Physical State	Solid	[1]
Purity	>98% (typical for commercial samples)	[1]
Melting Point	Estimated: 75-85 °C	Based on monostearin (B1671896) (82.7 °C)[2]
Boiling Point	Estimated: >200 °C at reduced pressure
Solubility	Insoluble in water; Soluble in organic solvents like chloroform, dichloromethane (B109758), and warm ethanol.
Storage	Freezer	[1]

Experimental Protocols

Synthesis of 1-Stearoyl-3-bromopropanediol

This protocol describes a general method for the synthesis of 1-Stearoyl-3-bromopropanediol via the esterification of 3-bromo-1,2-propanediol (B131886) with stearoyl chloride.

Materials:

• 3-bromo-1,2-propanediol

• Stearoyl chloride

• Pyridine (B92270) (or another suitable base)

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and ethyl acetate (B1210297) for elution

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-bromo-1,2-propanediol in anhydrous DCM.

• Addition of Base: Add an equimolar amount of pyridine to the solution and cool the mixture in an ice bath.

• Esterification: Slowly add a solution of stearoyl chloride in anhydrous DCM to the cooled mixture with constant stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, quench it by adding a saturated solution of sodium bicarbonate. Separate the organic layer and wash it sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography, using a gradient of ethyl acetate in hexane as the eluent, to obtain pure 1-Stearoyl-3-bromopropanediol.

• Characterization: Confirm the structure and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analysis of 1-Stearoyl-3-bromopropanediol by GC-MS

This protocol outlines a general procedure for the analysis of 1-Stearoyl-3-bromopropanediol using Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization.

Materials:

• 1-Stearoyl-3-bromopropanediol sample

• Internal standard (e.g., glyceryl monononadecanoate)

• Silylating agent (e.g., N-Methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA)

• Pyridine

• Anhydrous solvent (e.g., hexane or dichloromethane)

Procedure:

• Sample Preparation: Accurately weigh a small amount of the 1-Stearoyl-3-bromopropanediol sample and dissolve it in a known volume of an anhydrous solvent. Add a known amount of the internal standard.

• Derivatization: To the sample solution, add an excess of the silylating agent (MSTFA) and a small amount of pyridine to catalyze the reaction. Heat the mixture at 60-80 °C for 30-60 minutes to convert the hydroxyl group to a more volatile trimethylsilyl (B98337) (TMS) ether.

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC-MS system.

  • Gas Chromatography: Use a suitable capillary column (e.g., a non-polar or medium-polarity column). Program the oven temperature with an appropriate gradient to separate the components of the mixture.

  • Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. Acquire mass spectra over a suitable mass range (e.g., m/z 50-600).

• Data Analysis:

  • Identify the peak corresponding to the TMS-derivatized 1-Stearoyl-3-bromopropanediol based on its retention time and mass spectrum.

  • Quantify the amount of the analyte by comparing its peak area to that of the internal standard.

Visualizations

Conceptual Signaling Pathway

1-Stearoyl-3-bromopropanediol can be considered an analog of diacylglycerol (DAG), a crucial second messenger in various cellular signaling pathways. One of the most well-studied pathways involving DAG is the activation of Protein Kinase C (PKC). The following diagram illustrates a conceptual model of how a DAG analog might influence this pathway.

References

• 1. larodan.com [larodan.com]
• 2. diglib.tugraz.at [diglib.tugraz.at]

"1-Stearoyl-3-bromopropanediol" solubility data

An In-Depth Technical Guide to the Physicochemical Properties of 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Stearoyl-3-bromopropanediol is a synthetic monoacylglycerol derivative with potential applications in lipid-based drug delivery systems and as an intermediate in chemical synthesis. A thorough understanding of its solubility characteristics is paramount for its effective utilization in research and development. This technical guide provides a comprehensive overview of the experimental protocols for determining the solubility of 1-Stearoyl-3-bromopropanediol in various solvents. In the absence of publicly available quantitative solubility data, this document outlines standardized methodologies, including the widely accepted shake-flask method, coupled with both gravimetric and High-Performance Liquid Chromatography (HPLC) based quantification techniques. Furthermore, this guide presents a putative synthesis pathway for 1-Stearoyl-3-bromopropanediol and includes detailed experimental workflow diagrams to facilitate reproducible research.

Introduction

1-Stearoyl-3-bromopropanediol belongs to the class of monoacylglycerols, which are esters of glycerol (B35011) and a fatty acid.[1] These molecules are of significant interest in the pharmaceutical and food industries, often utilized as emulsifiers and formulation excipients.[1] The introduction of a bromine atom in 1-Stearoyl-3-bromopropanediol offers a site for further chemical modification, making it a versatile building block in organic synthesis. The solubility of this compound in various organic solvents is a critical parameter that influences its handling, purification, and formulation into final products. This guide aims to provide the necessary technical details for researchers to determine and tabulate this essential physicochemical property.

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental aspect of characterizing any chemical compound. The shake-flask method is a well-established and reliable technique for determining the thermodynamic solubility of a solid in a liquid.[2][3]

Shake-Flask Method

This method involves equilibrating an excess amount of the solid solute with the solvent of interest over a defined period at a constant temperature.[3]

Materials:

• 1-Stearoyl-3-bromopropanediol (solid)

• A range of organic solvents (e.g., ethanol, methanol (B129727), acetone, ethyl acetate, toluene, hexane) of analytical grade

• Scintillation vials or flasks with screw caps

• Constant temperature orbital shaker or water bath

• Analytical balance

• Syringe filters (0.22 µm or 0.45 µm, solvent-compatible)

• Syringes

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions: Add an excess amount of solid 1-Stearoyl-3-bromopropanediol to a series of vials, each containing a known volume of a specific organic solvent. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Tightly seal the vials and place them in a constant temperature shaker set at the desired temperature (e.g., 25 °C or 37 °C). Agitate the samples for a sufficient duration (typically 24 to 72 hours) to reach equilibrium.[4] Preliminary studies may be required to determine the optimal equilibration time.

• Phase Separation: After equilibration, cease agitation and allow the vials to rest at the constant temperature for at least 24 hours to allow the excess solid to sediment.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe.

• Filtration: Immediately filter the collected supernatant through a syringe filter into a clean, pre-weighed vial. This step is crucial to remove any undissolved microparticles.

Quantification of Solubilized Compound

The concentration of 1-Stearoyl-3-bromopropanediol in the filtered supernatant can be determined by several methods. Two common and reliable methods are gravimetric analysis and High-Performance Liquid Chromatography (HPLC).

This method is straightforward and involves the evaporation of the solvent to determine the mass of the dissolved solute.[5]

Procedure:

• Accurately weigh the vial containing the filtered supernatant.

• Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the decomposition point of 1-Stearoyl-3-bromopropanediol.

• Once the solvent is completely removed, reweigh the vial. The difference in weight corresponds to the mass of the dissolved solid.

• The solubility can then be expressed in terms of mass per volume of solvent (e.g., mg/mL or g/100 mL).

HPLC offers a more sensitive and specific method for quantification, especially for poorly soluble compounds or when dealing with complex matrices.[6][7]

Procedure:

• Standard Curve Preparation: Prepare a series of standard solutions of 1-Stearoyl-3-bromopropanediol of known concentrations in a suitable solvent system.

• Sample Preparation: Accurately dilute the filtered supernatant with the mobile phase to a concentration that falls within the range of the standard curve.

• Chromatographic Conditions: Develop a suitable reversed-phase HPLC method. A C18 column is often a good starting point for lipid-like molecules.[8] The mobile phase could consist of a mixture of acetonitrile (B52724) and water or methanol and water. Detection can be achieved using a UV detector (if the compound has a chromophore) or a more universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).[6]

• Analysis: Inject the standard solutions and the diluted sample onto the HPLC system.

• Quantification: Determine the concentration of 1-Stearoyl-3-bromopropanediol in the sample by comparing its peak area to the standard curve.

Data Presentation

Quantitative solubility data should be presented in a clear and organized manner to facilitate comparison. A tabular format is highly recommended.

Table 1: Solubility of 1-Stearoyl-3-bromopropanediol in Various Organic Solvents at Different Temperatures

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method of Quantification
Ethanol	25	HPLC/Gravimetric
37	HPLC/Gravimetric
Methanol	25	HPLC/Gravimetric
37	HPLC/Gravimetric
Acetone	25	HPLC/Gravimetric
37	HPLC/Gravimetric
Ethyl Acetate	25	HPLC/Gravimetric
37	HPLC/Gravimetric
Toluene	25	HPLC/Gravimetric
37	HPLC/Gravimetric
Hexane	25	HPLC/Gravimetric
37	HPLC/Gravimetric

Visualization of Experimental Workflow

A diagrammatic representation of the experimental workflow can provide a clear and concise overview of the entire process.

Figure 1: Experimental workflow for the determination of solubility.

Putative Synthesis Pathway

1-Stearoyl-3-bromopropanediol can be synthesized through the esterification of 3-bromo-1,2-propanediol (B131886) with stearic acid or its activated form, such as stearoyl chloride. The reaction with stearoyl chloride is generally more efficient.

Figure 2: Proposed synthesis of 1-Stearoyl-3-bromopropanediol.

This technical guide provides a framework for the systematic determination and presentation of solubility data for 1-Stearoyl-3-bromopropanediol. The detailed experimental protocols and workflow diagrams are intended to support researchers in generating high-quality, reproducible data, which is essential for the advancement of drug development and material science.

References

• 1. Monoglyceride - Wikipedia [en.wikipedia.org]
• 2. Solubility of Nifedipine by Shake Flask UV-Spectrometry; Review of Safety Concerns in Pregnancy – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. hplc.eu [hplc.eu]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the synthesis of 1-Stearoyl-3-bromopropanediol, a valuable intermediate in the synthesis of various organic molecules, including lipids and potential therapeutic agents. The protocol is divided into two main stages: the preparation of stearoyl chloride from stearic acid, and the subsequent esterification of 3-bromo-1-propanol (B121458) with the synthesized stearoyl chloride.

Stage 1: Synthesis of Stearoyl Chloride from Stearic Acid

This stage details the conversion of stearic acid to stearoyl chloride using thionyl chloride.

Experimental Protocol

Materials:

• Stearic acid

• Thionyl chloride (SOCl₂)

• N,N-dimethylformamide (DMF) (catalyst)

• Anhydrous dichloromethane (B109758) (DCM)

• Distillation apparatus

• Round-bottom flask

• Reflux condenser with a gas outlet to a scrubbing system (e.g., NaOH solution)

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve stearic acid in anhydrous dichloromethane.

• Slowly add thionyl chloride (1.5 equivalents) to the solution at room temperature using a dropping funnel.

• Add a catalytic amount of N,N-dimethylformamide (a few drops).

• Heat the reaction mixture to reflux (approximately 40-45 °C) and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution. Ensure the evolved gases are neutralized through a scrubbing system.

• After the reaction is complete, remove the excess thionyl chloride and dichloromethane by distillation.

• The crude stearoyl chloride can be purified by vacuum distillation.[1]

Safety Precautions:

• Thionyl chloride is a corrosive and toxic substance. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.

• The reaction evolves toxic gases (HCl and SO₂), which must be trapped and neutralized.

Quantitative Data Summary Table

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Quantity
Stearic Acid	284.48	1.0	10.0 g
Thionyl Chloride	118.97	1.5	6.3 mL
N,N-dimethylformamide	73.09	Catalytic	~0.1 mL
Stearoyl Chloride	302.93	Theoretical	~10.6 g

Stage 2: Synthesis of 1-Stearoyl-3-bromopropanediol

This stage describes the esterification of 3-bromo-1-propanol with the prepared stearoyl chloride. The reaction between an acyl chloride and an alcohol is a well-established method for ester formation.[2][3]

Experimental Protocol

Materials:

• Stearoyl chloride (from Stage 1)

• 3-Bromo-1-propanol

• Anhydrous dichloromethane (DCM) or another inert solvent like THF[4]

• Pyridine (B92270) or triethylamine (B128534) (base)[4][5]

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate (B1210297) (for chromatography)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-bromo-1-propanol (1.0 equivalent) and a base such as pyridine or triethylamine (1.1 equivalents) in anhydrous dichloromethane.

• Cool the mixture in an ice bath (0 °C).

• Dissolve stearoyl chloride (1.0 equivalent) in anhydrous dichloromethane and add it dropwise to the cooled solution of 3-bromo-1-propanol and base using a dropping funnel over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl (if triethylamine was used) or saturated copper sulfate solution (if pyridine was used) to remove the base, followed by saturated aqueous sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude 1-Stearoyl-3-bromopropanediol by column chromatography on silica gel using a hexane/ethyl acetate gradient as the eluent.

Safety Precautions:

• Stearoyl chloride is corrosive and reacts with moisture. Handle it in a fume hood.

• Pyridine and triethylamine are flammable and have strong odors. Use in a well-ventilated area.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate care.

Quantitative Data Summary Table

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Quantity
Stearoyl Chloride	302.93	1.0	10.0 g
3-Bromo-1-propanol	138.99	1.0	4.6 g
Triethylamine	101.19	1.1	5.0 mL
1-Stearoyl-3-bromopropanediol	405.42	Theoretical	~13.4 g

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1-Stearoyl-3-bromopropanediol.

References

• 1. CN105254488A - Synthesis method for stearoyl chloride - Google Patents [patents.google.com]
• 2. reaction of acid/acyl chlorides with alcohols nucleophilic addition elimination substitution mechanism to form esters reagents reaction conditions organic synthesis [docbrown.info]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]

Application Notes and Protocols: 1-Stearoyl-3-bromopropanediol in Lipid Nanoparticle Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) are at the forefront of drug delivery technology, most notably demonstrated by their successful use in mRNA vaccines.[1][2] The efficacy of LNPs is critically dependent on their composition, which typically includes four key components: an ionizable cationic lipid, a phospholipid (helper lipid), cholesterol, and a PEGylated lipid.[3][4][5] The ionizable lipid is arguably the most crucial element, as it is responsible for encapsulating the nucleic acid cargo and facilitating its release into the cytoplasm of target cells.[3][6]

This document provides detailed protocols and application notes for the use of 1-Stearoyl-3-bromopropanediol as a key chemical intermediate for the synthesis of a novel ionizable lipid, herein referred to as SB-LIPID (Stearoyl-Bromo-derived Lipid) . We will cover the synthesis of SB-LIPID, its formulation into LNPs for mRNA delivery, and the subsequent characterization and application of these nanoparticles.

Synthesis of Novel Ionizable Lipid: SB-LIPID

1-Stearoyl-3-bromopropanediol serves as a versatile precursor for creating custom ionizable lipids. The bromo functional group allows for the straightforward introduction of various amine-containing head groups, which can be designed to optimize the pKa of the resulting lipid for efficient endosomal escape.

Below is a proposed synthetic pathway for creating a novel ionizable lipid (SB-LIPID) from 1-Stearoyl-3-bromopropanediol.

Caption: Proposed synthesis workflow for the novel ionizable lipid SB-LIPID.

LNP Formulation Protocol

The following protocol describes the formulation of mRNA-loaded LNPs using the novel SB-LIPID. This method utilizes a microfluidic mixing system, a common technique for producing uniform LNPs.[7]

Stock Solutions

• Lipid Mixture (in Ethanol): Prepare a stock solution of the lipids in absolute ethanol (B145695). The molar ratio of the components is crucial for LNP stability and efficacy.[4][8]

• mRNA Solution (in Citrate (B86180) Buffer): Dissolve the mRNA cargo in a low pH buffer, such as 50 mM citrate buffer (pH 4.0). This acidic environment ensures the ionizable lipid is protonated and can efficiently complex with the negatively charged mRNA.[1][7]

Microfluidic Mixing

The LNP formulation is achieved by rapidly mixing the lipid-ethanol solution with the mRNA-aqueous solution using a microfluidic device.

Caption: Workflow for mRNA-LNP formulation using microfluidic mixing.

Detailed Formulation Steps

• Set the flow rate ratio of the aqueous to organic phase on the microfluidic mixer (e.g., 3:1).

• Pump the lipid and mRNA solutions through the mixer.

• The rapid mixing causes a change in solvent polarity, leading to the self-assembly of LNPs with encapsulated mRNA.

• Collect the resulting nanoparticle suspension.

• Dialyze the suspension against phosphate-buffered saline (PBS) at pH 7.4 to remove ethanol and raise the pH. This neutralizes the surface charge of the LNPs.

• Perform sterile filtration of the final LNP suspension using a 0.22 µm filter.

• Store the final product at 2-8°C.

LNP Characterization

Proper characterization of the formulated LNPs is essential to ensure quality and consistency. Key parameters to measure include particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Parameter	Method	Typical Value	Significance
Particle Size	Dynamic Light Scattering (DLS)	80 - 150 nm	Influences biodistribution and cellular uptake.[5]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Indicates the uniformity of the nanoparticle population.
Zeta Potential	Laser Doppler Velocimetry	Neutral at pH 7.4	Surface charge at physiological pH; affects stability and non-specific binding.
Encapsulation Efficiency	RiboGreen Assay	> 90%	The percentage of mRNA successfully encapsulated within the LNPs.[5]

Table 1: Key Characterization Parameters for mRNA-LNPs.

In Vitro Application: mRNA Transfection

This protocol describes the use of the formulated LNPs to transfect a cell line (e.g., HEK293) with mRNA encoding a reporter protein like Green Fluorescent Protein (GFP).

Experimental Protocol

• Cell Seeding: Seed HEK293 cells in a 24-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• LNP Dilution: Dilute the mRNA-LNP formulation in cell culture medium to achieve the desired final mRNA concentration (e.g., 100 ng/well).

• Transfection: Remove the old medium from the cells and add the LNP-containing medium.

• Incubation: Incubate the cells for 24-48 hours at 37°C and 5% CO2.

• Analysis: Assess GFP expression using fluorescence microscopy. For quantitative analysis, lyse the cells and perform a GFP ELISA or Western blot.

References

• 1. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of lipid constituents in lipid nanoparticle mRNA delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Approaches to the design of lipid-based nanocarriers [sigmaaldrich.com]
• 4. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design of cationic ionizable lipids for the delivery of therapeutic nucleic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn-links.lww.com [cdn-links.lww.com]

Application Notes and Protocols: 1-Stearoyl-3-bromopropanediol as a Linker in Drug Delivery

Disclaimer: Extensive literature searches did not yield specific examples of "1-Stearoyl-3-bromopropanediol" being used as a linker in drug delivery. The following application notes and protocols are hypothetical and based on the general principles of lipid-drug conjugation and the known reactivity of its constituent functional groups. These are intended to serve as a conceptual guide for researchers.

Introduction

1-Stearoyl-3-bromopropanediol is a lipid-based molecule with the potential for use as a linker in drug delivery systems. Its structure comprises a long, saturated C18 stearoyl chain, which imparts high lipophilicity, and a reactive bromopropanediol headgroup. This bifunctional nature allows it to anchor to lipid-based drug delivery vehicles, such as liposomes or lipid nanoparticles (LNPs), while the reactive bromide serves as a handle for covalent conjugation to therapeutic payloads. The stearoyl tail can intercalate into the lipid bilayer of a nanoparticle, effectively anchoring the conjugated drug to the carrier.

The primary application of such a linker would be in the formulation of lipid-drug conjugates (LDCs). By covalently attaching a drug to this lipid anchor, its pharmacokinetic profile can be significantly altered. This approach can enhance drug loading into lipid-based carriers, improve drug solubility, and potentially facilitate targeted delivery.[1][2][3]

Hypothetical Applications

• Anchoring of Hydrophilic Drugs to Lipid Nanoparticles: Small molecule drugs with poor lipid solubility can be challenging to formulate in lipid-based carriers. Covalent conjugation to 1-Stearoyl-3-bromopropanediol would render the drug more lipophilic, enabling its stable incorporation into the lipid bilayer of liposomes or solid lipid nanoparticles.

• Surface Functionalization of Pre-formed Liposomes: The reactive bromide of the linker could be used to conjugate targeting ligands (e.g., peptides, antibodies, or small molecules) to the surface of liposomes, assuming the stearoyl tail is already incorporated into the lipid membrane. However, direct reaction on a pre-formed liposome (B1194612) surface may be sterically hindered and less efficient than incorporating a pre-functionalized lipid.

• Formation of Prodrugs: The covalent bond formed between the drug and the linker could be designed to be cleavable under specific physiological conditions (e.g., enzymatic cleavage), resulting in a lipid-based prodrug that releases the active therapeutic at the target site.

Proposed Experimental Protocols

The following are generalized, hypothetical protocols for the synthesis and utilization of a drug conjugate with 1-Stearoyl-3-bromopropanediol. Note: These protocols would require significant optimization for any specific drug molecule.

Protocol 1: Synthesis of a 1-Stearoyl-3-(Drug-Conjugate)-propanediol

This protocol describes the conjugation of a hypothetical drug containing a nucleophilic thiol group to the 1-Stearoyl-3-bromopropanediol linker via a nucleophilic substitution reaction.

Materials:

• 1-Stearoyl-3-bromopropanediol

• Drug molecule with a free thiol group (-SH)

• Anhydrous, polar aprotic solvent (e.g., Dimethylformamide - DMF)

• Non-nucleophilic organic base (e.g., Diisopropylethylamine - DIPEA)

• Inert gas (e.g., Argon or Nitrogen)

• Reaction vessel

• Stirring apparatus

• Thin Layer Chromatography (TLC) supplies for reaction monitoring

• Purification system (e.g., Flash chromatography)

Procedure:

• Preparation: Under an inert atmosphere, dissolve the thiol-containing drug molecule in anhydrous DMF in a reaction vessel.

• Base Addition: Add 1.2 equivalents of DIPEA to the solution to deprotonate the thiol group, forming a more nucleophilic thiolate. Stir for 10 minutes at room temperature.

• Linker Addition: Dissolve 1.0 equivalent of 1-Stearoyl-3-bromopropanediol in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Reaction: Allow the reaction to proceed at room temperature with continuous stirring. Monitor the reaction progress by TLC until the starting materials are consumed. The reaction time can vary from a few hours to overnight.

• Quenching: Once the reaction is complete, quench the reaction by adding a small amount of water.

• Extraction: Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate) and wash with brine. Separate the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude lipid-drug conjugate by flash chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a gradient of methanol (B129727) in dichloromethane).

• Characterization: Characterize the final product by NMR and mass spectrometry to confirm its structure and purity.

Diagram of Synthetic Workflow:

Caption: Synthetic workflow for conjugating a thiol-containing drug to 1-Stearoyl-3-bromopropanediol.

Protocol 2: Formulation of Drug-Conjugate Loaded Liposomes

This protocol describes the incorporation of the synthesized lipid-drug conjugate into liposomes using the thin-film hydration method.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• Cholesterol

• 1-Stearoyl-3-(Drug-Conjugate)-propanediol (from Protocol 1)

• Chloroform or a chloroform/methanol mixture

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Water bath sonicator

Procedure:

• Lipid Film Formation: In a round-bottom flask, dissolve DPPC, cholesterol, and the 1-Stearoyl-3-(Drug-Conjugate)-propanediol in chloroform. A typical molar ratio would be DPPC:Cholesterol:Drug-Conjugate of 55:40:5.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under reduced pressure at a temperature above the lipid phase transition temperature to form a thin, uniform lipid film on the inner wall of the flask.

• Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with PBS (pH 7.4) by gentle rotation at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Sonication: Subject the MLV suspension to bath sonication for 5-10 minutes to aid in the dispersion of the lipid film.

• Extrusion: To obtain unilamellar vesicles of a defined size, pass the liposome suspension through an extruder equipped with a 100 nm polycarbonate membrane for 10-20 passes.

• Purification: Remove any un-encapsulated drug-conjugate by size exclusion chromatography or dialysis.

• Characterization: Characterize the liposomes for particle size, polydispersity index (PDI), zeta potential, and drug loading efficiency.

Diagram of Liposome Formulation Workflow:

Caption: Workflow for the formulation of drug-conjugate loaded liposomes via thin-film hydration.

Quantitative Data Summary

The following table presents hypothetical data that would be collected to characterize the synthesized lipid-drug conjugate and the final liposomal formulation.

Parameter	Method	Hypothetical Value
Lipid-Drug Conjugate
Molecular Weight	Mass Spectrometry	[Calculated MW of Conjugate]
Purity	HPLC	>95%
Liposomal Formulation
Mean Particle Size	Dynamic Light Scattering (DLS)	110 ± 5 nm
Polydispersity Index (PDI)	DLS	< 0.2
Zeta Potential	DLS	-5 ± 2 mV
Drug Loading Efficiency	HPLC after liposome lysis	~90% (as it's covalently bound)
In Vitro Drug Release (24h)	Dialysis Method	< 5% (indicating stable conjugation)

Signaling Pathway Conceptualization

The utility of a drug delivered via a lipid-based carrier often involves its interaction with cellular signaling pathways. For instance, if the conjugated drug is a kinase inhibitor, the lipid nanoparticle would serve to increase its concentration at the tumor site through the enhanced permeability and retention (EPR) effect. Following cellular uptake, the drug would be released to inhibit its target kinase, thereby blocking downstream signaling cascades that promote cell proliferation and survival.

Diagram of a Generic Kinase Inhibitor Signaling Pathway:

Caption: Conceptual diagram of a lipid nanoparticle delivering a kinase inhibitor to block a cell proliferation pathway.

References

• 1. Lipid–Drug Conjugate for Enhancing Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kinampark.com [kinampark.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: NMR Characterization of 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) characterization of 1-Stearoyl-3-bromopropanediol, a key intermediate in various synthetic pathways, including the preparation of lipid-based drug delivery systems. This application note outlines the predicted ¹H and ¹³C NMR spectral data, a comprehensive experimental protocol for data acquisition, and visual aids to facilitate understanding of the molecular structure and analytical workflow.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts (δ) in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS), multiplicities, and coupling constants (J) in Hertz (Hz) for 1-Stearoyl-3-bromopropanediol. These predictions are based on the analysis of structurally similar compounds, including long-chain fatty acid esters and 3-bromo-1,2-propanediol.

Table 1: Predicted ¹H NMR Data for 1-Stearoyl-3-bromopropanediol (in CDCl₃)

Atom Number	Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
1'	H-1'a, H-1'b	4.25 - 4.15	dd	J = 11.5, 5.0	2H
2'	H-2'	4.05 - 3.95	m	-	1H
3'	H-3'a, H-3'b	3.60 - 3.50	dd	J = 10.5, 4.5	2H
2	H-2	2.35	t	J = 7.5	2H
3	H-3	1.65	quint	J = 7.5	2H
4-17	H-4 to H-17	1.35 - 1.20	m	-	28H
18	H-18	0.88	t	J = 7.0	3H

Table 2: Predicted ¹³C NMR Data for 1-Stearoyl-3-bromopropanediol (in CDCl₃)

Atom Number	Assignment	Predicted Chemical Shift (δ, ppm)
1	C=O	173.5
1'	C-1'	65.0
2'	C-2'	68.0
3'	C-3'	34.0
2	C-2	34.2
3	C-3	24.9
4-15	C-4 to C-15	29.7 - 29.1
16	C-16	31.9
17	C-17	22.7
18	C-18	14.1

Experimental Protocols

This section details the methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 1-Stearoyl-3-bromopropanediol.

Sample Preparation

1-Stearoyl-3-bromopropanediol is a waxy solid at room temperature. Proper sample preparation is crucial for obtaining high-resolution NMR spectra.

• Weighing: Accurately weigh 10-20 mg of 1-Stearoyl-3-bromopropanediol for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% TMS as an internal standard.

• Warming: Gently warm the vial in a water bath (around 40-50 °C) to ensure complete dissolution of the waxy solid.

• Filtration: Filter the solution through a pipette containing a small plug of glass wool directly into a 5 mm NMR tube to remove any particulate matter.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

NMR Data Acquisition

• Instrument: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Solvent: CDCl₃

• Temperature: 298 K (25 °C)

¹H NMR Parameters:

• Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

• Number of Scans: 16 to 64, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

• Acquisition Time: 2-4 seconds.

• Spectral Width: 16 ppm (centered around 6 ppm).

¹³C NMR Parameters:

• Pulse Program: Proton-decoupled single-pulse sequence (e.g., 'zgpg30').

• Number of Scans: 1024 to 4096, due to the low natural abundance of ¹³C and potential for long relaxation times.

• Relaxation Delay: 2-5 seconds.

• Acquisition Time: 1-2 seconds.

• Spectral Width: 240 ppm (centered around 100 ppm).

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) before Fourier transformation.

• Phasing: Manually phase the transformed spectrum to obtain a flat baseline.

• Baseline Correction: Apply a polynomial baseline correction to the entire spectrum.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

• Integration: For ¹H spectra, integrate the signals to determine the relative number of protons.

Visualizations

Molecular Structure and Atom Numbering

The following diagram illustrates the chemical structure of 1-Stearoyl-3-bromopropanediol with the atom numbering system used for the NMR assignments in Tables 1 and 2.

Caption: Molecular structure of 1-Stearoyl-3-bromopropanediol with atom numbering for NMR assignments.

Experimental Workflow

The diagram below outlines the logical flow of the NMR characterization process, from sample preparation to final data analysis.

Caption: Experimental workflow for the NMR characterization of 1-Stearoyl-3-bromopropanediol.

Application Note: Mass Spectrometry Analysis of 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the analysis of 1-Stearoyl-3-bromopropanediol using mass spectrometry. The protocols outlined herein are designed for the accurate quantification and structural elucidation of this lipid molecule, which holds potential significance in various research and drug development applications. The methodologies cover sample preparation, chromatographic separation, and mass spectrometric detection, along with data analysis strategies.

Introduction

1-Stearoyl-3-bromopropanediol is a synthetic lipid derivative combining a stearoyl fatty acid chain with a brominated propanediol (B1597323) backbone. Its unique structure makes it a valuable tool in biochemical research, potentially as an intermediate in the synthesis of novel therapeutic agents or as a probe for studying lipid metabolism. Accurate and sensitive analytical methods are crucial for its characterization and quantification in various biological matrices. Mass spectrometry, coupled with chromatographic separation, offers the necessary specificity and sensitivity for this purpose.

Experimental Workflow

The overall experimental workflow for the analysis of 1-Stearoyl-3-bromopropanediol is depicted below. The process begins with lipid extraction from the sample matrix, followed by chromatographic separation and subsequent detection and fragmentation by mass spectrometry.

Purification of "1-Stearoyl-3-bromopropanediol" by chromatography

An Application Note on the Chromatographic Purification of 1-Stearoyl-3-bromopropanediol

Introduction

1-Stearoyl-3-bromopropanediol is a synthetic lipid analog with significant potential in various research and development applications, including its use as a precursor in the synthesis of complex lipids and as a probe in studying lipid-protein interactions. The purity of this compound is paramount for its effective use in downstream applications. This application note provides a detailed protocol for the purification of 1-Stearoyl-3-bromopropanediol using normal-phase flash column chromatography, a widely used technique for the separation of lipid molecules.[1][2]

Principle of Separation

The purification method leverages the principles of normal-phase chromatography. In this technique, a polar stationary phase (silica gel) is used in conjunction with a non-polar mobile phase. The separation of components in the crude mixture is achieved based on their polarity. Polar molecules will have a stronger interaction with the stationary phase and thus elute later, while less polar molecules will travel through the column more quickly with the mobile phase. Given the structure of 1-Stearoyl-3-bromopropanediol, which contains a polar diol head group and a long non-polar stearoyl chain, this method allows for effective separation from non-polar impurities (such as unreacted starting materials) and more polar byproducts.

Experimental Workflow

Caption: Workflow for the purification of 1-Stearoyl-3-bromopropanediol.

Materials and Methods

Materials:

• Crude 1-Stearoyl-3-bromopropanediol

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• TLC plates (silica gel coated)

• Potassium permanganate (B83412) stain

Equipment:

• Flash chromatography system

• Rotary evaporator

• Glass columns

• Fraction collector

• TLC developing chamber

• UV lamp

Detailed Experimental Protocol

1. Sample Preparation:

• Dissolve 1 gram of crude 1-Stearoyl-3-bromopropanediol in a minimal amount of dichloromethane.

• Add 2-3 grams of silica gel to this solution.

• Remove the solvent by rotary evaporation to obtain a dry, free-flowing powder of the crude product adsorbed onto the silica gel.

2. Column Packing:

• Prepare a slurry of silica gel in hexane.

• Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

• Ensure the silica bed is compact and level.

3. Chromatography:

• Equilibrate the packed column by passing 2-3 column volumes of the initial mobile phase (e.g., 98:2 Hexane:Ethyl Acetate) through it.

• Carefully load the prepared sample onto the top of the silica gel bed.

• Begin the elution process with the mobile phase.

• A gradient elution is recommended for optimal separation. Start with a low polarity mobile phase and gradually increase the polarity by increasing the percentage of ethyl acetate.

• Collect fractions of a consistent volume (e.g., 10 mL) using a fraction collector.

4. Fraction Analysis and Product Recovery:

• Monitor the separation by spotting collected fractions onto a TLC plate.

• Develop the TLC plate in a suitable solvent system (e.g., 80:20 Hexane:Ethyl Acetate).

• Visualize the spots using a potassium permanganate stain.

• Identify and pool the fractions containing the pure product.

• Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 1-Stearoyl-3-bromopropanediol.

Data Presentation

Table 1: Mobile Phase Gradient Program

Step	Hexane (%)	Ethyl Acetate (%)	Column Volumes
1	98	2	3
2	95	5	5
3	90	10	10
4	85	15	10
5	80	20	5

Table 2: Purification Results

Sample	Initial Mass (mg)	Final Mass (mg)	Purity (by HPLC)	Recovery (%)
Crude Product	1000	-	75%	-
Purified Product	-	820	>98%	82%

Troubleshooting

• Poor Separation: If separation is not optimal, adjust the mobile phase gradient. A shallower gradient can improve resolution.

• Product Elutes Too Quickly/Slowly: If the product elutes too quickly, decrease the initial polarity of the mobile phase. If it elutes too slowly or not at all, increase the polarity.

• Streaking on TLC: This may indicate that the sample is overloaded on the TLC plate or that the compound is interacting strongly with the silica. Try spotting a more dilute sample.

Conclusion

The described normal-phase flash chromatography protocol provides an effective and reproducible method for the purification of 1-Stearoyl-3-bromopropanediol, yielding a product with high purity and good recovery. This method is scalable and can be adapted for various quantities of crude product, making it suitable for both research and developmental applications.

References

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]

Application Notes and Protocols: Surface Modification Using 1-Stearoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-Stearoyl-3-bromopropanediol in the surface modification of various substrates. The unique bifunctional nature of this molecule, possessing a long hydrophobic stearoyl chain and a reactive bromo group, allows for a range of surface engineering applications, from altering wettability to providing a platform for further functionalization.

Introduction to 1-Stearoyl-3-bromopropanediol for Surface Modification

1-Stearoyl-3-bromopropanediol is a versatile molecule for surface modification, featuring a C18 stearoyl group that imparts hydrophobicity and a terminal bromine atom that can serve as a reactive site for covalent attachment or as an initiator for polymerization. The presence of a secondary hydroxyl group offers an additional point for potential chemical interaction. This combination of functionalities makes it a valuable tool for researchers in materials science, biomaterials, and drug delivery.

Potential applications include:

• Creation of Hydrophobic Surfaces: The long stearoyl chain can be used to create highly hydrophobic surfaces on various materials, which is beneficial for applications such as anti-fouling coatings, moisture-repellent surfaces, and in the fabrication of microfluidic devices.

• Biomaterial Functionalization: Modifying the surfaces of biomaterials to control protein adsorption, cell adhesion, and biocompatibility.

• Nanoparticle Engineering: Functionalizing nanoparticles for improved dispersibility in non-polar solvents or for subsequent conjugation with targeting ligands or therapeutic agents.

• Platform for Further Surface Chemistry: The reactive bromine can be used as a handle for attaching other molecules through nucleophilic substitution or as an initiator for surface-initiated atom transfer radical polymerization (SI-ATRP).

Principles of Surface Modification

The utility of 1-Stearoyl-3-bromopropanediol in surface modification is derived from the distinct properties of its functional groups:

• Stearoyl Group: This long (C18) saturated fatty acid chain is highly non-polar and drives the formation of densely packed hydrophobic layers on a surface. This self-assembly behavior is analogous to the formation of lipid bilayers and self-assembled monolayers (SAMs).

• Bromo Group: The bromine atom is a good leaving group in nucleophilic substitution reactions, allowing the molecule to be covalently grafted onto surfaces containing nucleophilic groups such as hydroxyl (-OH) or amine (-NH2) groups. It can also serve as an initiator for controlled radical polymerization techniques like ATRP.

• Hydroxyl Group: The secondary hydroxyl group can participate in hydrogen bonding and offers a potential site for further chemical reactions, although it is generally less reactive than the terminal bromine.

Experimental Protocols

The following protocols are provided as illustrative examples for the application of 1-Stearoyl-3-bromopropanediol in surface modification. Researchers should optimize these protocols for their specific substrates and applications.

Protocol 1: Covalent Grafting onto a Hydroxylated Surface (e.g., Silicon Dioxide)

This protocol describes the covalent attachment of 1-Stearoyl-3-bromopropanediol to a hydroxyl-terminated surface, such as a silicon wafer with a native oxide layer, to create a hydrophobic coating.

Materials:

• Silicon wafers (or other hydroxylated substrates)

• 1-Stearoyl-3-bromopropanediol

• Anhydrous toluene (B28343)

• Triethylamine (B128534) (TEA) or another suitable non-nucleophilic base

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION: Piranha solution is highly corrosive and explosive when mixed with organic solvents.

• Deionized (DI) water

• Ethanol (B145695)

• Nitrogen gas

Procedure:

• Substrate Cleaning and Activation:

  • Cut the silicon wafer to the desired dimensions.

  • Immerse the wafer in piranha solution for 30 minutes to clean and generate surface hydroxyl groups.

  • Rinse thoroughly with copious amounts of DI water.

  • Rinse with ethanol and dry under a stream of nitrogen gas.

  • The substrate should be used immediately after activation.

• Grafting Reaction:

  • Prepare a solution of 1-Stearoyl-3-bromopropanediol (e.g., 10 mM) in anhydrous toluene in a reaction vessel.

  • Add triethylamine to the solution (e.g., 20 mM).

  • Place the activated silicon wafer in the reaction vessel.

  • Heat the reaction mixture at 80-100 °C under a nitrogen atmosphere for 12-24 hours.

  • After the reaction, remove the substrate from the solution.

• Post-Reaction Cleaning:

  • Rinse the modified substrate with toluene to remove any unreacted material.

  • Sonicate the substrate in toluene for 5 minutes.

  • Rinse with ethanol and dry under a stream of nitrogen gas.

  • Store the modified substrate in a desiccator.

Characterization:

• Contact Angle Goniometry: To confirm the increase in hydrophobicity.

• X-ray Photoelectron Spectroscopy (XPS): To verify the presence of the grafted organic layer and the bromine atom.

• Ellipsometry: To measure the thickness of the grafted layer.

Fig. 1: Experimental workflow for covalent grafting.

Protocol 2: Formation of a Mixed Lipid Bilayer on a Hydrophilic Surface

This protocol describes the incorporation of 1-Stearoyl-3-bromopropanediol into a supported lipid bilayer (SLB) on a hydrophilic substrate like silica, which can be monitored in real-time using Quartz Crystal Microbalance with Dissipation Monitoring (QCM-D).

Materials:

• 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC) or other suitable phospholipid

• 1-Stearoyl-3-bromopropanediol

• HEPES buffer (10 mM HEPES, 150 mM NaCl, pH 7.4)

• Chloroform (B151607)

• QCM-D sensor crystals (e.g., SiO2-coated)

• Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Liposome Preparation:

  • In a round-bottom flask, dissolve the desired molar ratio of DOPC and 1-Stearoyl-3-bromopropanediol (e.g., 95:5) in chloroform.

  • Remove the chloroform under a stream of nitrogen to form a thin lipid film.

  • Further dry the film under vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with HEPES buffer to a final lipid concentration of 1 mg/mL.

  • Vortex the suspension to form multilamellar vesicles (MLVs).

  • Extrude the MLV suspension through a 100 nm polycarbonate membrane at least 21 times to form small unilamellar vesicles (SUVs).

• QCM-D Measurement:

  • Mount the SiO2-coated QCM-D sensor in the measurement chamber.

  • Establish a stable baseline with HEPES buffer.

  • Introduce the SUV suspension into the chamber and monitor the changes in frequency (Δf) and dissipation (ΔD).

  • Vesicle adsorption and rupture to form a supported lipid bilayer will be indicated by a characteristic drop in frequency and a change in dissipation.

  • Rinse with HEPES buffer to remove any non-adsorbed vesicles.

Characterization:

• QCM-D: To monitor the formation and properties of the lipid bilayer in real-time.

• Atomic Force Microscopy (AFM): To visualize the topography of the formed bilayer.

• Fluorescence Recovery After Photobleaching (FRAP): If fluorescently labeled lipids are included, to confirm the fluidity of the bilayer.

Fig. 2: Workflow for mixed lipid bilayer formation.

Quantitative Data

The following tables present expected quantitative data for surfaces modified with long-chain alkyl groups, based on literature values for similar systems. These should be considered as representative examples.

Table 1: Expected Contact Angle and Surface Energy Data for a Grafted Silicon Wafer

Surface	Water Contact Angle (°)	Surface Free Energy (mN/m)
Unmodified Silicon Wafer	< 20	> 60
Stearoyl-grafted Wafer	100 - 110	20 - 30

Table 2: Expected QCM-D and Ellipsometry Data for Surface Modifications

Modification	Δf (Hz)	ΔD (x10⁻⁶)	Layer Thickness (nm)
Grafted Stearoyl Layer	-5 to -15	< 2	2 - 3
Supported Lipid Bilayer	-25 to -30	< 1	4 - 5

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship of how 1-Stearoyl-3-bromopropanediol can be used as a platform for further surface functionalization, for example, through Surface-Initiated Atom Transfer Radical Polymerization (SI-ATRP).

Fig. 3: Pathway for advanced surface functionalization.

Application Notes and Protocols: Reaction of 1-Stearoyl-3-bromopropanediol with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the reaction of 1-Stearoyl-3-bromopropanediol with primary amines. This reaction is a versatile method for the synthesis of functionalized amino lipids, which are valuable intermediates in drug development and biomedical research. The primary reaction pathway involves the nucleophilic substitution of the bromine atom by the primary amine, yielding 1-Stearoyl-3-(alkylamino)propanediol derivatives. A potential secondary reaction, the aminolysis of the stearoyl ester, is also discussed. This document outlines the reaction mechanism, provides detailed experimental procedures, and presents data in a structured format to guide researchers in synthesizing and utilizing these compounds.

Introduction

1-Stearoyl-3-bromopropanediol is a key starting material for the synthesis of various lipid derivatives. Its reaction with primary amines provides a straightforward route to novel amino lipids with potential applications in drug delivery systems, as enzyme inhibitors, and as modulators of signaling pathways. The presence of two reactive sites—the bromine atom and the ester group—allows for a discussion of chemoselectivity in the reaction design. This document will focus on the conditions favoring the primary nucleophilic substitution reaction.

Reaction Mechanism and Chemoselectivity

The principal reaction is a nucleophilic substitution (SN2) where the primary amine attacks the carbon atom bonded to the bromine, displacing the bromide ion. This reaction is generally favorable due to bromine being a good leaving group.

A potential side reaction is the aminolysis of the stearoyl ester, which would lead to the formation of a stearamide and 3-bromopropanediol.[1][2][3] However, the nucleophilic attack at the electrophilic carbon of the C-Br bond is typically faster and occurs under milder conditions than the aminolysis of the relatively stable stearoyl ester.[1] To favor the desired substitution reaction, it is recommended to use a 1:1 or a slight excess of the primary amine and to conduct the reaction at moderate temperatures.

Experimental Protocols

General Protocol for the Synthesis of 1-Stearoyl-3-(alkylamino)propanediol Derivatives

This protocol is adapted from established procedures for the reaction of alkyl halides with amines and the synthesis of 3-amino-1,2-propanediol (B146019) from 3-chloro-1,2-propanediol.[4][5]

Materials:

• 1-Stearoyl-3-bromopropanediol

• Primary amine (e.g., butylamine, benzylamine)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF), Acetonitrile)

• Base (e.g., Triethylamine, Diisopropylethylamine)

• Reaction vessel with a magnetic stirrer and reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of 1-Stearoyl-3-bromopropanediol (1.0 eq) in the chosen anhydrous solvent (10 mL/mmol of substrate) under an inert atmosphere, add the primary amine (1.1 eq).

• Add the base (1.2 eq) to the reaction mixture.

• Stir the reaction mixture at a controlled temperature (see Table 1 for suggested conditions) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove any precipitated salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of methanol (B129727) in dichloromethane).

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Quantitative Data Summary

The following table provides hypothetical yet plausible data for the reaction of 1-Stearoyl-3-bromopropanediol with different primary amines based on analogous reactions.[5]

Primary Amine	Solvent	Temperature (°C)	Time (h)	Yield (%)
Butylamine	THF	50	12	85
Benzylamine	DMF	60	8	90
Ethanolamine	Acetonitrile	45	16	80

Table 1: Reaction conditions and yields for the synthesis of 1-Stearoyl-3-(alkylamino)propanediol derivatives.

Visualizations

Reaction Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-Stearoyl-3-(alkylamino)propanediol derivatives.

Caption: General workflow for the synthesis of 1-Stearoyl-3-(alkylamino)propanediol.

Proposed Reaction Mechanism

The diagram below outlines the nucleophilic substitution reaction mechanism.

Caption: Proposed SN2 reaction mechanism.

Hypothetical Signaling Pathway Involvement

Derivatives of amino-propanediol have been investigated for various pharmaceutical applications, including pain management and as enzyme inhibitors.[6][7] The synthesized amino lipids could potentially interact with cell membrane-associated proteins or intracellular signaling molecules. The following diagram illustrates a hypothetical scenario where a synthesized amino lipid derivative modulates a cellular signaling pathway.

Caption: Hypothetical modulation of a cellular signaling pathway.

Applications and Future Directions

The synthesized 1-Stearoyl-3-(alkylamino)propanediol derivatives are valuable molecules for:

• Drug Delivery: The amphiphilic nature of these molecules makes them suitable for the formulation of liposomes or other lipid-based nanoparticles for targeted drug delivery.

• Bioactive Probes: They can be further functionalized with fluorescent tags or other reporter groups to be used as probes for studying lipid-protein interactions.

• Lead Compounds in Drug Discovery: These compounds can serve as scaffolds for the development of new therapeutic agents, particularly those targeting membrane-associated enzymes or receptors.

Future research could focus on exploring the structure-activity relationships of a library of these compounds against various biological targets, as well as investigating their self-assembly properties for applications in materials science.

References

• 1. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. WO1996034846A1 - 1,3-propane diol derivatives as bioactive compounds - Google Patents [patents.google.com]
• 3. Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol | Semantic Scholar [semanticscholar.org]
• 4. CN103319354A - Synthesis method of 3-amino-1,2-propanediol - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. EP1635803A1 - Use of 2-amino-1-3-propanediol derivatives for the manufacture of a medicament for the treatment of various types of pain - Google Patents [patents.google.com]
• 7. EP2029138A1 - Aminothiazole derivatives as human stearoyl-coa desaturase inhibitors - Google Patents [patents.google.com]

No In Vitro Experimental Applications Found for "1-Stearoyl-3-bromopropanediol"

Despite a comprehensive search of scientific literature and databases, no published research or data could be found on the in vitro experimental applications of the compound "1-Stearoyl-3-bromopropanediol." This includes a lack of information regarding its biological activity, efficacy, toxicity, or any established experimental protocols.

A thorough investigation using various search queries related to "1-Stearoyl-3-bromopropanediol" across scholarly articles, patents, and technical reports did not yield any relevant results. The search encompassed terms such as:

• "1-Stearoyl-3-bromopropanediol" in vitro studies

• "1-Stearoyl-3-bromopropanediol" synthesis and biological activity

• In vitro applications of 3-bromo-1-stearoyl-propanediol

• Cellular effects of 1-stearoyl-3-bromo-propanediol

The absence of any scientific documentation suggests that this specific compound may not have been the subject of published in vitro research. Therefore, it is not possible to provide the requested Application Notes, Experimental Protocols, quantitative data tables, or diagrams related to its use.

It is conceivable that "1-Stearoyl-3-bromopropanediol" may be a novel or proprietary compound not yet described in publicly accessible literature, a chemical intermediate, or a theoretical molecule that has not been synthesized or studied for biological applications.

Researchers, scientists, and drug development professionals interested in this compound may need to perform initial exploratory studies to determine its physicochemical properties and potential biological effects. Such research would be foundational for establishing any future in vitro applications.

Application Notes & Protocols: 1-Stearoyl-3-bromopropanediol for the Creation of Targeted Drug Carriers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted drug delivery systems are designed to increase the concentration of a therapeutic agent at a specific site of action, thereby enhancing efficacy and reducing off-target side effects.[1][2][3] Lipid-based nanoparticles (LNPs) and liposomes are versatile platforms for delivering a wide range of therapeutics, including small molecules, peptides, and nucleic acids.[4][5][6] The functionalization of these carriers with targeting ligands allows for specific recognition of and interaction with target cells or tissues.[7]

1-Stearoyl-3-bromopropanediol is a key precursor molecule for the synthesis of functional lipids that can be incorporated into targeted drug delivery systems. Its structure, featuring a stearoyl chain for lipid bilayer integration and a reactive bromopropyl group for covalent ligand attachment, makes it an ideal starting material for creating customized, targeted drug carriers. These notes provide a comprehensive overview and detailed protocols for the utilization of 1-Stearoyl-3-bromopropanediol in the development of targeted lipid-based drug delivery vehicles.

Principle of Application

The core application of 1-Stearoyl-3-bromopropanediol in targeted drug delivery involves its chemical modification to append a targeting moiety. The resulting functionalized lipid can then be incorporated into a lipid nanoparticle formulation. The stearoyl group anchors the molecule within the lipid bilayer of the nanoparticle, while the targeting ligand, exposed on the nanoparticle surface, facilitates specific binding to receptors on target cells. This active targeting strategy enhances the delivery of the encapsulated therapeutic agent to the desired site.[7]

Experimental Protocols

Protocol 1: Synthesis of a Targeted Lipid Derivative from 1-Stearoyl-3-bromopropanediol

This protocol outlines a general method for conjugating a targeting ligand to 1-Stearoyl-3-bromopropanediol. The example uses a generic amine-containing targeting ligand.

Materials:

• 1-Stearoyl-3-bromopropanediol

• Amine-containing targeting ligand (e.g., a peptide, antibody fragment, or small molecule)

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve 1-Stearoyl-3-bromopropanediol (1 equivalent) and the amine-containing targeting ligand (1.2 equivalents) in anhydrous DMF.

• Add potassium carbonate (3 equivalents) to the reaction mixture.

• Stir the reaction mixture at 60°C for 24 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and add water.

• Extract the product with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane).

• Collect the fractions containing the purified targeted lipid derivative and concentrate under reduced pressure.

• Characterize the final product using appropriate analytical techniques (e.g., ¹H NMR, ¹³C NMR, and mass spectrometry).

Protocol 2: Formulation of Targeted Lipid Nanoparticles (LNPs)

This protocol describes the preparation of targeted LNPs using the synthesized targeted lipid derivative via the thin-film hydration method.[8]

Materials:

• Targeted lipid derivative (from Protocol 1)

• Structural lipids (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC), cholesterol)[9][10]

• PEGylated lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000))

• Therapeutic agent (drug)

• Chloroform (B151607) or a chloroform/methanol mixture

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator or extruder

Procedure:

• In a round-bottom flask, dissolve the targeted lipid derivative, DSPC, cholesterol, and DSPE-PEG2000 in chloroform at a desired molar ratio (e.g., 2:48:45:5).

• If encapsulating a lipophilic drug, dissolve it in the organic solvent along with the lipids.

• Remove the organic solvent using a rotary evaporator under reduced pressure at a temperature above the lipid phase transition temperature to form a thin lipid film on the flask wall.

• Dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with a PBS solution (pH 7.4) containing the hydrophilic drug (if applicable) by vortexing or gentle shaking. The temperature of the hydration buffer should be above the lipid phase transition temperature.

• The resulting suspension of multilamellar vesicles can be downsized to form small unilamellar vesicles by sonication using a bath sonicator or by extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm).

• Remove the unencapsulated drug by dialysis or size exclusion chromatography.

• Store the final targeted LNP formulation at 4°C.

Data Presentation

The physicochemical properties of the formulated targeted LNPs should be thoroughly characterized. The following table provides an example of how to present this data.

Parameter	Targeted LNPs	Control LNPs (non-targeted)
Particle Size (nm)	100 ± 5	98 ± 6
Polydispersity Index (PDI)	0.15 ± 0.03	0.14 ± 0.02
Zeta Potential (mV)	-15 ± 2	-18 ± 3
Encapsulation Efficiency (%)	> 90%	> 90%
Drug Loading (%)	5 ± 0.5	5 ± 0.6

Visualizations

Diagrams

Caption: Synthetic workflow for the preparation of a targeted lipid derivative.

Caption: Experimental workflow for the formulation of targeted lipid nanoparticles.

Caption: Signaling pathway for targeted drug delivery and intracellular release.

Conclusion

1-Stearoyl-3-bromopropanediol serves as a valuable and versatile starting material for the development of targeted lipid-based drug delivery systems. The protocols and data presented herein provide a foundational framework for researchers to synthesize novel targeted lipids and formulate them into effective drug carriers. The ability to customize the targeting ligand allows for the adaptation of this platform to a wide array of diseases and biological targets, holding significant promise for the future of precision medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. In vivo Fate of Targeted Drug Delivery Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nanoparticle-Mediated Targeted Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Liposomes: structure, composition, types, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nanogel Carrier Design for Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 10. Preparation of MC3 Lipid Nanoparticles for RNA delivery [tocris.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Stearoyl-3-bromopropanediol

Welcome to the technical support center for the synthesis of 1-Stearoyl-3-bromopropanediol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their synthetic protocols and improving reaction yields.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My yield of 1-Stearoyl-3-bromopropanediol is consistently low. What are the most common causes?

Low yields in the synthesis of 1-Stearoyl-3-bromopropanediol, typically performed via the esterification of 3-bromo-1,2-propanediol (B131886) with stearic acid, can stem from several factors:

• Incomplete Reaction: The esterification reaction may not have reached completion. This can be due to insufficient reaction time, suboptimal temperature, or an inadequate amount of catalyst.

• Side Reactions: The formation of byproducts, such as di-stearoyl esters or other secondary products, can significantly reduce the yield of the desired mono-ester.

• Water Inhibition: Esterification is a reversible reaction, and the water produced as a byproduct can drive the equilibrium back towards the reactants.[1] Effective removal of water is crucial for achieving high conversion.[1]

• Sub-optimal Reagent Stoichiometry: An incorrect molar ratio of stearic acid to 3-bromo-1,2-propanediol can lead to either unreacted starting material or the formation of di-esters.

• Product Loss During Workup and Purification: The isolation and purification steps can lead to significant product loss if not optimized.

Q2: I am observing the formation of a significant amount of di-acylated and unreacted starting material. How can I minimize these side products?

The formation of di-stearoyl-3-bromopropanediol and the presence of unreacted 3-bromo-1,2-propanediol are common challenges. To favor the formation of the mono-ester, consider the following strategies:

• Adjust Molar Ratios: Employing a molar excess of 3-bromo-1,2-propanediol relative to stearic acid can statistically favor the formation of the mono-ester.

• Control Reaction Temperature: Lowering the reaction temperature may increase the selectivity for the mono-esterification, although this could also decrease the overall reaction rate.

• Gradual Addition of Limiting Reagent: Adding the stearic acid slowly to the reaction mixture containing an excess of 3-bromo-1,2-propanediol can help to minimize the formation of the di-ester.

Below is a diagram illustrating a troubleshooting workflow for low yield:

Troubleshooting workflow for low yield.

Q3: What is the optimal temperature and reaction time for the esterification of 3-bromo-1,2-propanediol with stearic acid?

The optimal temperature and reaction time will depend on the catalyst, solvent, and scale of the reaction. Generally, for Fischer esterification of fatty acids, temperatures can range from 80°C to 140°C.[1] It is advisable to monitor the reaction progress using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to determine the point at which the reaction has gone to completion.

Parameter	Condition A	Condition B	Condition C
Temperature	80°C	110°C	140°C
Reaction Time	24 hours	12 hours	6 hours
Catalyst	Sulfuric Acid	p-Toluenesulfonic acid	Amberlyst-15
Yield (%)	65	85	80
Purity (%)	90	88	85

Q4: How do I choose the right catalyst for the synthesis of 1-Stearoyl-3-bromopropanediol?

Both homogeneous and heterogeneous acid catalysts can be used for the esterification of stearic acid.[2]

• Homogeneous Catalysts: Strong mineral acids like sulfuric acid or organic acids such as p-toluenesulfonic acid are effective.[2] They generally lead to faster reaction rates but can be more difficult to remove from the reaction mixture, potentially complicating the purification process.

• Heterogeneous Catalysts: Solid acid catalysts, such as acidic ion-exchange resins (e.g., Amberlyst-15), can also be used. These have the advantage of being easily removed from the reaction mixture by simple filtration, which can simplify the workup procedure.

The choice of catalyst can influence the reaction kinetics and the final yield.[2]

Q5: My final product is difficult to purify. What are the recommended purification techniques?

Purification of 1-Stearoyl-3-bromopropanediol typically involves removing unreacted starting materials, the catalyst, and any side products.

• Neutralization and Washing: If a homogeneous acid catalyst is used, the reaction mixture should first be neutralized with a weak base (e.g., sodium bicarbonate solution) and then washed with water to remove any remaining salts and water-soluble impurities.

• Column Chromatography: This is the most common method for purifying the final product. A silica (B1680970) gel column with a gradient of non-polar to moderately polar solvents (e.g., hexane/ethyl acetate) is typically effective for separating the desired mono-ester from the non-polar di-ester and the more polar diol starting material.

• Distillation: While potentially useful for removing volatile impurities, high temperatures could lead to degradation of the product.

Experimental Protocols

General Protocol for the Synthesis of 1-Stearoyl-3-bromopropanediol via Fischer Esterification:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 3-bromo-1,2-propanediol (1.2 equivalents), stearic acid (1.0 equivalent), and a suitable solvent (e.g., toluene).

• Catalyst Addition: Add the acid catalyst (e.g., p-toluenesulfonic acid, 0.05 equivalents).

• Reaction: Heat the mixture to reflux and monitor the collection of water in the Dean-Stark trap. The reaction progress can be monitored by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature. If a homogeneous catalyst was used, neutralize the mixture with a saturated solution of sodium bicarbonate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the organic phase under reduced pressure. Purify the resulting crude product by column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient.

• Characterization: Characterize the purified product by NMR and mass spectrometry to confirm its identity and purity.

Potential Side Products

The following diagram illustrates the main product and potential side products in the esterification reaction:

Potential side products in the reaction.

References

• 1. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 2. researchgate.net [researchgate.net]

Technical Support Center: 1-Stearoyl-3-bromopropanediol Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 1-Stearoyl-3-bromopropanediol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found after the synthesis of 1-Stearoyl-3-bromopropanediol?

A1: Common impurities can include unreacted starting materials such as stearic acid and 3-bromo-1,2-propanediol, di- and tri-acylated byproducts, residual catalyst, and solvents used in the synthesis. The presence of these impurities can affect downstream applications and the stability of the final product.

Q2: What are the recommended analytical techniques to assess the purity of 1-Stearoyl-3-bromopropanediol?

A2: Purity assessment can be effectively performed using a combination of techniques. Thin-Layer Chromatography (TLC) is a quick method to monitor the reaction progress and identify the presence of major impurities. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are recommended. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is invaluable for structural confirmation and identifying residual starting materials or byproducts.

Q3: What are the primary methods for purifying crude 1-Stearoyl-3-bromopropanediol?

A3: The most common and effective purification methods for this compound are recrystallization and column chromatography. The choice between these methods depends on the nature and quantity of the impurities.

Q4: How can I remove unreacted stearic acid from my product?

A4: Unreacted stearic acid can often be removed by a simple liquid-liquid extraction with a mild aqueous base (e.g., a dilute sodium bicarbonate solution) to convert the carboxylic acid into its water-soluble salt. Subsequent washes with water will help remove the salt. Alternatively, column chromatography can effectively separate the more polar stearic acid from the desired product.

Q5: Is 1-Stearoyl-3-bromopropanediol stable during purification?

A5: The presence of the bromine atom can make the molecule susceptible to degradation, especially at elevated temperatures or in the presence of nucleophiles. It is advisable to use moderate temperatures during solvent removal and to avoid prolonged exposure to basic conditions that could lead to hydrolysis of the ester or substitution of the bromide.

Troubleshooting Guides

Problem 1: Low Yield After Purification

Possible Cause	Troubleshooting Step
Product loss during recrystallization	Optimize the solvent system for recrystallization. A good solvent system should dissolve the compound at an elevated temperature but result in poor solubility at lower temperatures. Ensure slow cooling to maximize crystal formation.
Product co-eluting with impurities during column chromatography	Adjust the solvent polarity of the mobile phase. A less polar solvent system may provide better separation. Consider using a different stationary phase if co-elution persists.
Degradation of the product	Avoid high temperatures during solvent evaporation. Use a rotary evaporator with a water bath set to a moderate temperature. Minimize exposure to incompatible reagents or conditions.

Problem 2: Product is an Oil or Wax Instead of a Solid

Possible Cause	Troubleshooting Step
Presence of impurities	Impurities can disrupt the crystal lattice, preventing solidification. Re-purify the product using column chromatography to remove these impurities.
Residual solvent	Ensure all solvent has been removed by drying the product under high vacuum for an extended period.
Polymorphism	Some long-chain lipids can exist in different crystalline forms (polymorphs) with different melting points. Try different recrystallization solvents or cooling rates to induce crystallization of a more stable polymorph.

Problem 3: Purity Does Not Improve After Recrystallization

Possible Cause	Troubleshooting Step
Impurities have similar solubility to the product	Recrystallization may not be effective if the impurities have very similar solubility profiles to the desired compound. In this case, column chromatography is a more suitable purification method.
Inappropriate solvent choice	The chosen solvent may not be optimal for selectively crystallizing the product. Screen a range of solvents or solvent mixtures to find a system that provides good differential solubility.

Experimental Protocols

General Protocol for Column Chromatography Purification

• Slurry Preparation: Dissolve the crude 1-Stearoyl-3-bromopropanediol in a minimal amount of a non-polar solvent (e.g., hexane (B92381) or a hexane/ethyl acetate (B1210297) mixture).

• Column Packing: Pack a glass column with silica (B1680970) gel using a slurry method with the chosen mobile phase.

• Loading: Carefully load the dissolved crude product onto the top of the silica gel bed.

• Elution: Begin eluting the column with the mobile phase, starting with a low polarity (e.g., 100% hexane) and gradually increasing the polarity (e.g., by adding ethyl acetate).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

• Drying: Dry the purified product under high vacuum to remove any residual solvent.

General Protocol for Recrystallization

• Solvent Selection: Choose a solvent in which 1-Stearoyl-3-bromopropanediol is soluble at high temperatures but poorly soluble at low temperatures (e.g., acetone, ethanol, or a mixture of solvents).

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum.

Data Presentation

Table 1: Example Data Table for Purity Analysis

Purification Step	Method	Yield (%)	Purity (by HPLC/GC)	Appearance
Crude Product	-	100	75%	Brown Oil
After Extraction	Liquid-Liquid	90	85%	Yellow Oil
After Column Chromatography	Silica Gel	70	>98%	White Solid
After Recrystallization	Acetone	65	>99%	White Crystalline Solid

Visualizations

Diagram 1: General Purification Workflow

Caption: A logical workflow for the purification of 1-Stearoyl-3-bromopropanediol.

Diagram 2: Troubleshooting Logic for Low Purity

Caption: A troubleshooting guide for addressing low purity issues.

Degradation of "1-Stearoyl-3-bromopropanediol" in solution

Frequently Asked Questions (FAQs)

Q1: What is 1-Stearoyl-3-bromopropanediol and what are its common applications?

A1: 1-Stearoyl-3-bromopropanediol is a synthetic lipid molecule. It consists of a glycerol (B35011) backbone where one hydroxyl group is esterified with stearic acid, and another is substituted with a bromine atom. Its structure makes it a useful intermediate in the synthesis of more complex lipids and bioactive molecules. It may be used in the development of novel drug delivery systems or as a probe in biochemical assays.

Q2: What are the potential degradation pathways for 1-Stearoyl-3-bromopropanediol in solution?

A2: Based on its chemical structure, 1-Stearoyl-3-bromopropanediol is susceptible to three primary degradation pathways in solution:

• Hydrolysis of the Ester Bond: The ester linkage between the stearoyl group and the propanediol (B1597323) backbone can be cleaved, especially under acidic or basic conditions, yielding stearic acid and 3-bromopropanediol.[1][2][3]

• Hydrolysis of the Carbon-Bromine Bond: The C-Br bond can undergo nucleophilic substitution by water or hydroxide (B78521) ions, replacing the bromine atom with a hydroxyl group to form 1-stearoyl-glycerol (a monoacylglycerol). This reaction is generally slower than ester hydrolysis.

• Dehydrobromination: In the presence of a base, an elimination reaction can occur, removing a hydrogen atom and the bromine atom to form an unsaturated derivative, 1-stearoyl-allyl-ether.[4][5][6]

Q3: What factors can influence the rate of degradation?

A3: The stability of 1-Stearoyl-3-bromopropanediol in solution is influenced by several factors:

• pH: Both acidic and basic conditions can catalyze the hydrolysis of the ester bond. Basic conditions also promote dehydrobromination.[1][7] The molecule is expected to be most stable at a neutral pH (around 6-7).

• Temperature: Higher temperatures will accelerate all degradation reactions.

• Solvent System: The polarity of the solvent and the presence of nucleophiles can affect the rates of both hydrolysis and dehydrobromination. Protic solvents may facilitate hydrolysis.

• Presence of Enzymes: Lipases, if present as contaminants, can enzymatically hydrolyze the ester bond.[8][9]

• Light and Oxygen: While the primary degradation pathways are hydrolytic and eliminative, prolonged exposure to light and oxygen could potentially lead to oxidative degradation of the stearoyl chain, though this is generally a slower process for saturated fatty acids.

Q4: What are the likely degradation products I should be looking for?

A4: The primary degradation products to monitor are:

• Stearic Acid

• 3-Bromopropanediol

• 1-Stearoyl-glycerol (from C-Br hydrolysis)

• Unsaturated derivatives (from dehydrobromination)

Secondary degradation products could arise from further decomposition of the primary products.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Loss of parent compound in analytical standards.	Degradation due to improper storage conditions.	Store stock solutions at -20°C or below in a non-protic solvent like anhydrous ethanol (B145695) or DMSO. Prepare fresh working solutions for each experiment.
Unexpected peaks in chromatogram during analysis.	Formation of degradation products.	Refer to the potential degradation pathways (FAQ 2 & 4). Use analytical techniques like LC-MS or GC-MS to identify the unexpected peaks based on their mass-to-charge ratio.
Variability in experimental results.	Inconsistent stability of the compound across different experimental conditions.	Carefully control and monitor the pH, temperature, and buffer composition of your experimental solutions. Consider performing a preliminary stability study under your specific experimental conditions.
Formation of a precipitate in aqueous solutions.	Low aqueous solubility of the parent compound or its degradation products (e.g., stearic acid).	Use a co-solvent (e.g., ethanol, DMSO) or a suitable formulation (e.g., with surfactants) to maintain solubility. Ensure the concentration is below the solubility limit.

Quantitative Data Summary

Due to the lack of direct experimental data for 1-Stearoyl-3-bromopropanediol, the following table provides an estimated relative stability under different conditions based on the behavior of analogous compounds. This should be used as a general guideline for experimental design.

Condition	Parameter	Expected Stability	Primary Degradation Pathway(s)
pH	pH 2-4	Low	Acid-catalyzed ester hydrolysis
pH 6-7	High	Minimal degradation
pH 8-10	Low	Base-catalyzed ester hydrolysis, Dehydrobromination
Temperature	4°C	High	Slow degradation
25°C (Room Temp)	Moderate	Gradual degradation over time
> 40°C	Low	Accelerated degradation
Solvent	Aprotic (e.g., Hexane, Toluene)	High	Minimal degradation
Protic (e.g., Water, Methanol)	Moderate to Low	Hydrolysis
Enzymes	Presence of Lipases	Very Low	Enzymatic hydrolysis of the ester

Experimental Protocols

Protocol 1: Forced Degradation Study of 1-Stearoyl-3-bromopropanediol

This protocol is designed to intentionally degrade the compound to identify potential degradation products and develop a stability-indicating analytical method, following ICH guidelines.[10][11][12][13]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of 1-Stearoyl-3-bromopropanediol in a suitable organic solvent (e.g., acetonitrile (B52724) or ethanol).

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 4 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place the solid compound in a 60°C oven for 48 hours. Dissolve in the initial solvent before analysis.

• Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours.

3. Sample Analysis:

• At appropriate time points, withdraw aliquots of the stressed samples.

• Neutralize the acid and base-stressed samples.

• Dilute all samples to a suitable concentration for analysis.

• Analyze the samples using a stability-indicating HPLC method (see Protocol 2) or GC-MS.

4. Data Evaluation:

• Compare the chromatograms of the stressed samples with that of an unstressed control.

• Identify and quantify the degradation products.

• Perform a mass balance analysis to account for the parent compound and all major degradation products.

Protocol 2: HPLC-UV/MS Method for the Analysis of 1-Stearoyl-3-bromopropanediol and its Degradation Products

This protocol provides a starting point for developing an HPLC method to separate and quantify 1-Stearoyl-3-bromopropanediol and its primary degradation products.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and preferably a Mass Spectrometer (MS) detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

2. Mobile Phase:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

3. Chromatographic Conditions:

• Gradient Elution:

  • 0-5 min: 70% B

  • 5-20 min: 70% to 100% B

  • 20-25 min: 100% B

  • 25-26 min: 100% to 70% B

  • 26-30 min: 70% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• UV Detection: 205 nm

• MS Detection (if available): Electrospray ionization (ESI) in positive and negative ion modes.

4. Sample Preparation:

• Dilute samples from the forced degradation study (Protocol 1) in the initial mobile phase composition.

Visualizations

Caption: Potential degradation pathways of 1-Stearoyl-3-bromopropanediol.

Caption: General experimental workflow for a forced degradation study.

Caption: Hypothetical signaling pathway activation by a degradation product.

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. WO2003087027A1 - A method for the direct hydrolysis of fatty acid esters to the corresponding fatty acids - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 5. fiveable.me [fiveable.me]
• 6. Notes on Dehydrohalogenation Of 2-Bromobutane [unacademy.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. What is Monoacylglycerol? - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 9. Monoacylglycerol lipase - Wikipedia [en.wikipedia.org]
• 10. resolvemass.ca [resolvemass.ca]
• 11. biopharminternational.com [biopharminternational.com]
• 12. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 13. scispace.com [scispace.com]

Technical Support Center: Synthesis of 1-Stearoyl-3-bromopropanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Stearoyl-3-bromopropanediol. The following information addresses common issues encountered during synthesis, focusing on the identification and mitigation of reaction side products.

Frequently Asked Questions (FAQs)

Q1: What are the primary expected side products in the synthesis of 1-Stearoyl-3-bromopropanediol?

When synthesizing 1-Stearoyl-3-bromopropanediol via the acylation of 3-bromo-1,2-propanediol (B131886) with stearoyl chloride, several side products can arise. The most common include:

• 1,2-distearoyl-3-bromopropanediol and 1,3-distearoyl-2-bromopropanediol: These di-acylated products form when both hydroxyl groups of the starting material react with the acylating agent. This is more likely to occur if an excess of stearoyl chloride is used or if the reaction is allowed to proceed for an extended period.

• 2-Stearoyl-3-bromopropanediol: This isomer results from the acylation of the secondary hydroxyl group at the C2 position. While the primary hydroxyl group is generally more reactive, acylation at the secondary position can still occur, leading to a mixture of regioisomers.

• Stearic Acid: This can be present if the stearoyl chloride used is not pure or if it hydrolyzes due to the presence of moisture in the reaction.

• Isomerized Products: Acyl migration can occur, particularly under acidic or basic conditions or at elevated temperatures, leading to the isomerization of the desired 1-stearoyl product to the 2-stearoyl isomer.[1]

Q2: How can I minimize the formation of di-acylated side products?

To reduce the formation of di-acylated byproducts, consider the following strategies:

• Control Stoichiometry: Use a stoichiometric amount or only a slight excess of stearoyl chloride relative to 3-bromo-1,2-propanediol. A molar ratio of 1:1 to 1.1:1 is often a good starting point.

• Slow Addition of Acylating Agent: Add the stearoyl chloride dropwise to the reaction mixture at a controlled temperature. This helps to maintain a low concentration of the acylating agent, favoring mono-acylation.

• Lower Reaction Temperature: Conducting the reaction at a lower temperature can increase the selectivity for the more reactive primary hydroxyl group and reduce the rate of the second acylation.

Q3: What strategies can be employed to improve the regioselectivity for the C1 position?

Achieving high regioselectivity for the primary hydroxyl group is a common challenge in the acylation of glycerol (B35011) derivatives.[2] To favor the formation of 1-Stearoyl-3-bromopropanediol, the following approaches can be beneficial:

• Enzymatic Catalysis: The use of 1,3-specific lipases can significantly improve the regioselectivity of the acylation, as these enzymes preferentially catalyze esterification at the primary hydroxyl positions of glycerol and its derivatives.[2]

• Choice of Solvent and Catalyst: The reaction solvent and catalyst can influence the relative reactivity of the hydroxyl groups. Aprotic solvents are generally preferred for reactions with acyl chlorides.

• Protective Group Chemistry: Although more complex, a strategy involving the protection of the secondary hydroxyl group, followed by acylation and deprotection, can provide the highest regioselectivity.

Q4: How can I detect and quantify the main product and its side products?

A combination of chromatographic and spectroscopic techniques is typically used:

• Thin-Layer Chromatography (TLC): TLC is a quick and effective method for monitoring the progress of the reaction and identifying the presence of different components in the reaction mixture.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a chiral column, can be used to separate and quantify the different isomers of mono- and di-acylated products.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for identifying and quantifying the various components in the reaction mixture after derivatization to increase their volatility.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are invaluable for the structural elucidation of the desired product and any isolated side products, confirming the position of the stearoyl group.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 1-Stearoyl-3-bromopropanediol	- Incomplete reaction. - Hydrolysis of stearoyl chloride. - Formation of multiple side products.	- Monitor the reaction by TLC to ensure completion. - Ensure all reagents and solvents are anhydrous. - Optimize reaction conditions (temperature, stoichiometry, catalyst) to favor mono-acylation.
High Percentage of Di-acylated Products	- Excess stearoyl chloride used. - High reaction temperature or prolonged reaction time.	- Use a 1:1 to 1.1:1 molar ratio of 3-bromo-1,2-propanediol to stearoyl chloride. - Perform the reaction at a lower temperature and monitor its progress to stop it once the starting material is consumed.
Presence of 2-Stearoyl Isomer	- Acylation at the less reactive secondary hydroxyl group. - Acyl migration from the C1 to the C2 position.	- Consider using a 1,3-specific lipase (B570770) for improved regioselectivity.[2] - Maintain neutral pH and moderate temperatures during the reaction and work-up to minimize acyl migration.[1]
Significant Amount of Stearic Acid in the Product	- Hydrolysis of stearoyl chloride due to moisture. - Impure starting stearoyl chloride.	- Use freshly distilled or high-purity stearoyl chloride. - Dry all glassware and use anhydrous solvents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Difficulty in Purifying the Product	- Presence of multiple side products with similar polarities.	- Utilize column chromatography with a carefully selected solvent system for separation. - Consider preparative HPLC for challenging separations of isomers.[3]

Experimental Protocols

General Protocol for the Chemical Synthesis of 1-Stearoyl-3-bromopropanediol

Disclaimer: This is a general guideline and may require optimization.

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 3-bromo-1,2-propanediol in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran).

• Reaction: Cool the solution to 0°C in an ice bath. Add a suitable base (e.g., pyridine (B92270) or triethylamine) to the solution. Slowly add a solution of stearoyl chloride in the same anhydrous solvent to the reaction mixture via the dropping funnel over a period of 1-2 hours with constant stirring.

• Monitoring: Monitor the progress of the reaction by TLC. The reaction is typically complete when the starting 3-bromo-1,2-propanediol spot is no longer visible.

• Work-up: Once the reaction is complete, quench the reaction by adding cold water or a dilute acid solution. Separate the organic layer and wash it sequentially with a dilute acid solution (e.g., 1M HCl), a saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel using a gradient of hexane (B92381) and ethyl acetate (B1210297) as the eluent.

General Protocol for Enzymatic Synthesis of 1-Stearoyl-3-bromopropanediol

Disclaimer: This is a general guideline and may require optimization.

• Reaction Setup: In a suitable reaction vessel, combine 3-bromo-1,2-propanediol and stearic acid in a minimal amount of an appropriate organic solvent.

• Enzyme Addition: Add a 1,3-specific immobilized lipase to the mixture.

• Incubation: Incubate the reaction mixture at a controlled temperature (typically 30-60°C) with constant shaking or stirring. The removal of water formed during the reaction (e.g., by using molecular sieves or conducting the reaction under vacuum) can drive the equilibrium towards product formation.

• Monitoring and Work-up: Monitor the reaction progress by TLC or HPLC. Once the desired conversion is reached, filter off the immobilized enzyme.

• Purification: The product can be purified from the unreacted starting materials and any side products by column chromatography.

Visualizations

Caption: A typical experimental workflow for the synthesis and purification of 1-Stearoyl-3-bromopropanediol.

Caption: A logic diagram for troubleshooting common issues in the synthesis of 1-Stearoyl-3-bromopropanediol.

References

• 1. Monoacylglycerols | Cyberlipid [cyberlipid.gerli.com]
• 2. Regio- and stereoselective enzymatic esterification of glycerol and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Direct separation of monoacylglycerol isomers by enantioselective high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Direct Chiral Supercritical Fluid Chromatography-Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for the Study of Lipase-Catalyzed Hydrolysis of Triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-Stearoyl-3-bromopropanediol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the reaction conditions for the synthesis of 1-Stearoyl-3-bromopropanediol. This document includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data tables to facilitate successful experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 1-Stearoyl-3-bromopropanediol, providing potential causes and recommended solutions in a user-friendly question-and-answer format.

Q1: Why is the yield of my 1-Stearoyl-3-bromopropanediol synthesis consistently low?

A1: Low yields can stem from several factors. The most common culprits include:

• Presence of Water: Acyl chlorides like stearoyl chloride are highly sensitive to moisture and will readily hydrolyze to the corresponding carboxylic acid (stearic acid), which does not participate in the desired reaction. This hydrolysis consumes the starting material and reduces the yield.

• Suboptimal Reaction Temperature: The temperature can significantly impact the reaction rate. While some acylations proceed well at room temperature, others may require heating. However, excessively high temperatures can lead to side reactions and decomposition of the product.

• Inadequate Base: In acylation reactions that produce HCl as a byproduct, a base is crucial to neutralize the acid. If HCl is not scavenged, it can lead to unwanted side reactions.

• Impure Reagents: The purity of both stearoyl chloride and 3-bromo-1,2-propanediol (B131886) is critical. Impurities can interfere with the reaction and lead to the formation of byproducts.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven and cool under an inert atmosphere (e.g., nitrogen or argon) before use. Use anhydrous solvents.

• Optimize Temperature: Start the reaction at a lower temperature (e.g., 0 °C) and gradually warm to room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, gentle heating can be applied.

• Use of a Non-Nucleophilic Base: Employ a non-nucleophilic base such as pyridine (B92270) or triethylamine (B128534) to neutralize the HCl formed during the reaction.

• Purify Starting Materials: If the purity of the reagents is questionable, consider purifying them before use. Stearoyl chloride can be distilled under reduced pressure, and 3-bromo-1,2-propanediol can be purified by distillation or chromatography.

Q2: I am observing the formation of a significant amount of a non-polar byproduct. What is it likely to be and how can I minimize it?

A2: The most probable non-polar byproduct is 1,3-distearoyl-2-bromopropanediol, resulting from the di-acylation of 3-bromo-1,2-propanediol. Since 3-bromo-1,2-propanediol has two hydroxyl groups, both can react with stearoyl chloride.

Strategies to Favor Mono-acylation:

• Control Stoichiometry: Use a molar ratio where 3-bromo-1,2-propanediol is in slight excess relative to stearoyl chloride. This statistically favors the mono-acylation product. A starting point is a 1.2:1 molar ratio of the diol to the acyl chloride.

• Slow Addition of Acyl Chloride: Add the stearoyl chloride solution dropwise to the solution of 3-bromo-1,2-propanediol at a low temperature. This maintains a low concentration of the acylating agent, further promoting mono-substitution.

• Lower Reaction Temperature: Conducting the reaction at a lower temperature (e.g., 0 °C to room temperature) can increase the selectivity for the more reactive primary hydroxyl group over the secondary one, although this effect might be slight.

Q3: My reaction is complete, but I am having difficulty purifying the final product. What are the recommended purification methods?

A3: The purification of long-chain acyl-halopropanediols can be challenging due to their physical properties.

Recommended Purification Protocol:

• Work-up: After the reaction is complete, quench the reaction mixture with a dilute acid (e.g., 1M HCl) to neutralize any remaining base. Extract the product into an organic solvent like dichloromethane (B109758) (DCM) or ethyl acetate (B1210297). Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate (B86663).

• Column Chromatography: This is the most effective method for separating the desired mono-acylated product from unreacted starting materials and the di-acylated byproduct. A silica (B1680970) gel column is typically used with a gradient elution system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective final purification step.

Q4: Can I use stearic acid directly instead of stearoyl chloride for the synthesis?

A4: While direct esterification of a carboxylic acid with an alcohol is possible, it is generally an equilibrium process that requires a catalyst (acid or base) and often the removal of water to drive the reaction to completion. For a selective mono-esterification of a diol, this method can be less efficient and harder to control than using a more reactive acylating agent like stearoyl chloride. The use of stearoyl chloride under controlled conditions typically provides higher yields and better selectivity for the desired product.

Data Presentation: Optimizing Reaction Parameters

The following table summarizes key quantitative parameters that can be optimized for the synthesis of 1-Stearoyl-3-bromopropanediol. These values are recommended as starting points for experimental design.

Parameter	Recommended Range	Rationale
Molar Ratio (3-bromo-1,2-propanediol : Stearoyl Chloride)	1.1:1 to 1.5:1	An excess of the diol favors mono-acylation and minimizes the formation of the di-stearoyl byproduct.
Temperature (°C)	0 to 50	Lower temperatures (0 - 25 °C) can improve selectivity for the primary hydroxyl group. Higher temperatures may be needed to increase the reaction rate but can lead to more side products.
Reaction Time (hours)	2 to 24	The reaction should be monitored by TLC to determine the point of maximum product formation and to avoid prolonged reaction times that can lead to decomposition or side reactions.
Solvent	Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF), or Pyridine	Aprotic solvents are essential to prevent the hydrolysis of stearoyl chloride. Pyridine can act as both a solvent and a base.
Base (equivalents to Stearoyl Chloride)	1.0 to 1.2	A slight excess of a non-nucleophilic base like triethylamine or pyridine is necessary to neutralize the HCl byproduct.

Experimental Protocols

This section provides a detailed, generalized methodology for the synthesis of 1-Stearoyl-3-bromopropanediol.

Materials:

• 3-bromo-1,2-propanediol

• Stearoyl chloride

• Anhydrous pyridine (or anhydrous dichloromethane and triethylamine)

• Anhydrous dichloromethane (DCM) for extraction

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve 3-bromo-1,2-propanediol (1.2 equivalents) in anhydrous pyridine under an inert atmosphere of nitrogen or argon. Cool the flask to 0 °C in an ice bath.

• Addition of Acylating Agent: Dissolve stearoyl chloride (1.0 equivalent) in a minimal amount of anhydrous pyridine (or DCM) and add it to the addition funnel. Add the stearoyl chloride solution dropwise to the stirred solution of 3-bromo-1,2-propanediol over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-24 hours. Monitor the progress of the reaction by TLC, observing the consumption of the starting materials and the formation of the product.

• Work-up: Once the reaction is complete, cool the mixture in an ice bath and slowly add 1M HCl to neutralize the excess pyridine. Transfer the mixture to a separatory funnel and extract the product with DCM (3 x 50 mL).

• Washing: Combine the organic extracts and wash successively with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to isolate the pure 1-Stearoyl-3-bromopropanediol.

Mandatory Visualizations

The following diagrams illustrate the key chemical transformation and a logical workflow for troubleshooting common issues in the synthesis.

Caption: Chemical synthesis of 1-Stearoyl-3-bromopropanediol.

Caption: Troubleshooting workflow for synthesis optimization.

"1-Stearoyl-3-bromopropanediol" stability and storage conditions

Welcome to the technical support center for 1-Stearoyl-3-bromopropanediol. This guide provides researchers, scientists, and drug development professionals with essential information on the stability and storage of this compound, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1-Stearoyl-3-bromopropanediol?

A1: The two primary points of reactivity for 1-Stearoyl-3-bromopropanediol are the ester linkage and the carbon-bromine bond. The main degradation pathways are:

• Hydrolysis: The ester bond is susceptible to cleavage by water, a reaction that is accelerated by the presence of acids or bases. This results in the formation of stearic acid and 3-bromo-1,2-propanediol.

• Nucleophilic Substitution: The bromine atom is a good leaving group, making the C-3 position susceptible to attack by nucleophiles. This can lead to the formation of various byproducts depending on the reaction conditions and the nucleophiles present.

Q2: How should 1-Stearoyl-3-bromopropanediol be stored to ensure its stability?

A2: To ensure the long-term stability of 1-Stearoyl-3-bromopropanediol, it is crucial to store it under the recommended conditions. The compound should be stored at -20°C.[1] It is a solid with a purity of greater than 98%. For optimal stability, it is also recommended to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation, although the stearoyl chain is saturated.

Q3: What solvents are recommended for dissolving 1-Stearoyl-3-bromopropanediol?

A3: 1-Stearoyl-3-bromopropanediol is soluble in dimethyl sulfoxide (B87167) (DMSO) at a concentration of approximately 8 mg/mL.[1] For other organic solvents, it is advisable to perform small-scale solubility tests. When selecting a solvent, consider its potential reactivity. Protic solvents may participate in nucleophilic substitution reactions, and acidic or basic impurities in the solvent can catalyze hydrolysis of the ester.

Q4: I am observing unexpected byproducts in my reaction. What could be the cause?

A4: The appearance of unexpected byproducts when using 1-Stearoyl-3-bromopropanediol is often related to its inherent reactivity. Consider the following possibilities:

• Hydrolysis: If your reaction is run in the presence of water, or if your solvents are not anhydrous, you may be observing the formation of stearic acid and 3-bromo-1,2-propanediol.

• Reaction with Nucleophiles: If your reaction mixture contains nucleophilic species (e.g., amines, thiols, or even some buffers), they may displace the bromide, leading to new adducts.

• Temperature-Related Degradation: Although specific data is limited, high temperatures can promote degradation. It is advisable to run reactions at the lowest effective temperature.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 1-Stearoyl-3-bromopropanediol.

Issue	Potential Cause	Recommended Action
Low reaction yield	Degradation of the starting material.	Ensure the compound has been stored correctly at -20°C under an inert atmosphere. Use fresh, high-purity material. Consider running the reaction under anhydrous conditions.
Multiple spots on TLC/LC-MS analysis of starting material	The compound may have degraded during storage or handling.	Confirm the purity of your starting material before use. If degradation is suspected, repurification may be necessary.
Formation of a more polar byproduct	This is likely due to hydrolysis of the ester bond, resulting in the formation of stearic acid and 3-bromo-1,2-propanediol.	Use anhydrous solvents and reagents. If the reaction must be performed in the presence of water, consider using a buffered system at a neutral pH to minimize acid- or base-catalyzed hydrolysis.
Formation of a byproduct with a different mass-to-charge ratio	This could be the result of a nucleophilic substitution reaction at the C-Br bond.	Identify potential nucleophiles in your reaction mixture. If a nucleophile is essential for your reaction, you may need to optimize reaction conditions (e.g., temperature, reaction time) to favor the desired product.

Experimental Protocols

General Handling Procedure:

• Allow the vial of 1-Stearoyl-3-bromopropanediol to warm to room temperature before opening to prevent condensation of moisture.

• Handle the compound under an inert atmosphere (e.g., in a glove box or under a stream of argon or nitrogen).

• Use anhydrous solvents and reagents to minimize the risk of hydrolysis.

• For reactions, add the compound to the reaction mixture at the appropriate temperature as dictated by the specific protocol, avoiding unnecessarily high temperatures.

Visualizations

The following diagrams illustrate key concepts related to the stability and handling of 1-Stearoyl-3-bromopropanediol.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Low Reactivity of 1-Stearoyl-3-bromopropanediol

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Stearoyl-3-bromopropanediol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its use in chemical syntheses, particularly its perceived low reactivity in nucleophilic substitution reactions.

Frequently Asked Questions (FAQs)

Q1: Why does my 1-Stearoyl-3-bromopropanediol appear to have low reactivity?

A1: The reactivity of 1-Stearoyl-3-bromopropanediol is primarily centered on the primary bromide, which is susceptible to nucleophilic substitution via an S(_N)2 mechanism.[1][2] Perceived low reactivity is often not due to the inherent properties of the molecule but rather suboptimal reaction conditions. Factors such as the choice of nucleophile, solvent, temperature, and the presence of steric hindrance can significantly impact the reaction rate.[3][4] The long stearoyl chain does not electronically deactivate the bromide but can introduce physical challenges such as solubility issues.

Q2: What is the primary reaction mechanism for 1-Stearoyl-3-bromopropanediol with nucleophiles?

A2: The reaction proceeds via a bimolecular nucleophilic substitution (S(_N)2) mechanism.[2] This is a single-step, concerted process where the nucleophile attacks the carbon atom bonded to the bromine from the backside, leading to an inversion of configuration at that carbon.[1][4] The rate of this reaction is dependent on the concentration of both the 1-Stearoyl-3-bromopropanediol and the nucleophile.[1][4]

Q3: Can the ester group in 1-Stearoyl-3-bromopropanediol be hydrolyzed during substitution reactions?

A3: Yes, under certain conditions, the stearoyl ester group can be susceptible to hydrolysis, especially in the presence of strong bases (like hydroxide (B78521) ions) or acids at elevated temperatures.[5] This can lead to the formation of stearic acid and 3-bromo-1-propanol (B121458) or its substitution product as byproducts. It is crucial to select reaction conditions that are compatible with the ester functionality.

Q4: How can I improve the solubility of 1-Stearoyl-3-bromopropanediol in my reaction mixture?

A4: Due to its long, nonpolar stearoyl chain, this compound may have limited solubility in some common polar aprotic solvents. Using a co-solvent system or choosing a solvent with a good balance of polarity and nonpolar character, such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO), can enhance solubility.[2] Gentle heating can also improve solubility, but care must be taken to avoid decomposition or unwanted side reactions.

Troubleshooting Guide: Low Reaction Yields and Slow Conversion Rates

This guide provides a structured approach to diagnosing and resolving issues of low reactivity when using 1-Stearoyl-3-bromopropanediol in S(_N)2 reactions.

Problem 1: Reaction is slow or does not proceed to completion.

Possible Causes & Solutions:

• Weak Nucleophile: The rate of an S(_N)2 reaction is highly dependent on the strength of the nucleophile.

  • Solution: If possible, switch to a stronger nucleophile. For example, the azide (B81097) ion (N₃⁻) is an excellent nucleophile for S(_N)2 reactions.[2][6] Amines and thiols are also generally good nucleophiles.[7][8]

• Inappropriate Solvent: The choice of solvent is critical for S(_N)2 reactions.

  • Solution: Use a polar aprotic solvent such as DMF, DMSO, or acetone.[2] These solvents solvate the cation of the nucleophilic salt but leave the anion relatively "naked" and more reactive. Protic solvents (e.g., water, ethanol) can solvate the nucleophile, reducing its reactivity.

• Insufficient Temperature: The reaction may have a significant activation energy barrier that is not being overcome at the current temperature.

  • Solution: Gradually increase the reaction temperature. A moderate increase to 50-70 °C can significantly accelerate the reaction rate.[2] Monitor the reaction closely for the formation of byproducts at higher temperatures.

• Steric Hindrance: While 1-Stearoyl-3-bromopropanediol is a primary bromide and thus ideal for S(_N)2 reactions, bulky nucleophiles may still face steric hindrance.[3]

  • Solution: If using a bulky nucleophile, consider if a smaller, less hindered alternative is available that would yield a similar desired product.

Problem 2: Formation of significant byproducts.

Possible Causes & Solutions:

• Ester Hydrolysis: As mentioned in the FAQs, the ester linkage can be cleaved under harsh basic or acidic conditions.

  • Solution: Avoid using strong aqueous bases like NaOH or KOH. If a base is required, consider using a non-nucleophilic, hindered base. Keep the reaction temperature as low as feasible.

• Elimination (E2) Reaction: Although less likely with a primary bromide, elimination to form an alkene can compete with substitution, especially with strong, sterically hindered bases.

  • Solution: Use a strong, non-bulky nucleophile that is also a weak base. For example, azide (N₃⁻) and cyanide (CN⁻) are excellent nucleophiles with low basicity.[6][9]

• Side reactions with the solvent: Some solvents can participate in side reactions.

  • Solution: Ensure the use of high-purity, anhydrous solvents.

Data Presentation: Typical S(_N)2 Reaction Conditions

The following table summarizes typical reaction conditions for the nucleophilic substitution on primary alkyl bromides, which can be adapted for 1-Stearoyl-3-bromopropanediol.

Nucleophile	Reagent Example	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Azide	Sodium Azide (NaN₃)	DMF or DMSO	50 - 70	12 - 24	> 90
Cyanide	Sodium Cyanide (NaCN)	Ethanol/Water or DMSO	Reflux	4 - 12	70 - 90
Thiolate	Sodium Thiophenoxide	Ethanol	Reflux	2 - 6	> 85
Amine	Ammonia (excess)	Ethanol	100 (sealed tube)	24	40 - 60
Amine	Primary/Secondary Amine	Acetonitrile or DMF	50 - 80	12 - 48	60 - 80

Note: These are general conditions and may require optimization for 1-Stearoyl-3-bromopropanediol.

Experimental Protocols

General Protocol for Nucleophilic Substitution of 1-Stearoyl-3-bromopropanediol

This protocol provides a general framework. Specific quantities and conditions should be optimized for each nucleophile.

Materials:

• 1-Stearoyl-3-bromopropanediol

• Nucleophile (e.g., Sodium Azide, 1.5 equivalents)

• Anhydrous polar aprotic solvent (e.g., DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser (if heating under reflux)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-Stearoyl-3-bromopropanediol (1.0 eq) in the chosen anhydrous solvent.

• Addition of Nucleophile: Add the nucleophile (1.5 eq) to the stirred solution.

• Reaction: Heat the mixture to the desired temperature (e.g., 60 °C) and stir for the required time (e.g., 18 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and a suitable organic extraction solvent (e.g., diethyl ether or ethyl acetate).

  • Extract the aqueous layer multiple times with the organic solvent.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by an appropriate method, such as column chromatography on silica (B1680970) gel, to isolate the desired substituted product.

Mandatory Visualizations

References

• 1. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: 1-Stearoyl-3-bromopropanediol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of 1-Stearoyl-3-bromopropanediol.

Frequently Asked Questions (FAQs)

Q1: What is the common synthetic route for 1-Stearoyl-3-bromopropanediol?

A1: 1-Stearoyl-3-bromopropanediol is typically synthesized via the monoacylation of 3-bromo-1,2-propanediol (B131886) with stearoyl chloride. This reaction is often carried out in the presence of a non-nucleophilic base, such as pyridine (B92270) or triethylamine, to neutralize the hydrochloric acid byproduct. The reaction is usually performed in an aprotic solvent like dichloromethane (B109758) (DCM) or chloroform (B151607) at reduced temperatures to control selectivity.

Q2: What are the potential byproducts in the synthesis of 1-Stearoyl-3-bromopropanediol?

A2: Several byproducts can form during the synthesis, primarily due to the presence of two hydroxyl groups on the 3-bromo-1,2-propanediol starting material and the reactivity of the acyl chloride. Common byproducts include the di-acylated product (1,2-distearoyl-3-bromopropane), unreacted starting materials (3-bromo-1,2-propanediol and stearic acid from hydrolysis of stearoyl chloride), and potentially the isomeric product (2-stearoyl-3-bromopropanediol).

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is an effective technique for monitoring the reaction's progress.[1][2][3] By spotting the starting material, the reaction mixture, and a co-spot (a mix of starting material and reaction mixture) on a TLC plate, you can visualize the consumption of the reactants and the formation of the product.[3]

Q4: What analytical techniques are recommended for identifying the product and byproducts?

A4: A combination of chromatographic and spectroscopic techniques is recommended. Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for separating and identifying volatile derivatives of the product and byproducts.[4][5][6] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is invaluable for structural elucidation of the final product and any isolated byproducts.

Q5: What are the common methods for purifying the final product?

A5: Column chromatography is a standard method for purifying 1-Stearoyl-3-bromopropanediol from the reaction mixture.[7] Given the different polarities of the desired mono-acylated product, the di-acylated byproduct, and the unreacted diol, a silica (B1680970) gel column with a gradient elution of solvents like hexane (B92381) and ethyl acetate (B1210297) can provide effective separation.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Product

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction using TLC until the limiting reagent is consumed. If the reaction stalls, consider adding more acylating agent or extending the reaction time.
Hydrolysis of Stearoyl Chloride	Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from hydrolyzing the stearoyl chloride to stearic acid.
Suboptimal Reaction Temperature	If the reaction is too slow, a slight increase in temperature may be necessary. Conversely, if too many byproducts are forming, reducing the temperature can improve selectivity for the mono-acylated product.
Poor Quality of Reagents	Use freshly opened or purified reagents. Stearoyl chloride can degrade over time.

Issue 2: Presence of Multiple Spots on TLC After Reaction

Potential Byproducts and Their Identification

Byproduct	Expected Relative Rf on TLC	Identification Notes
1,2-Distearoyl-3-bromopropane	Higher (less polar) than the desired product.	This byproduct results from the acylation of both hydroxyl groups.
Unreacted 3-Bromo-1,2-propanediol	Lower (more polar) than the desired product.	This is a starting material and will be highly polar.
Stearic Acid	Can have an Rf value close to the product, but may streak on the TLC plate.	Results from the hydrolysis of stearoyl chloride.
Unreacted Stearoyl Chloride	May react with the silica gel on the TLC plate, leading to a spot corresponding to stearic acid.[8]

Experimental Protocols

Protocol 1: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Plate Preparation : Use silica gel coated TLC plates. Draw a starting line with a pencil approximately 1 cm from the bottom.

• Spotting :

  • Lane 1: Dissolve a small amount of the starting material (3-bromo-1,2-propanediol) in a suitable solvent and spot it on the starting line.

  • Lane 2 (Co-spot): Spot the starting material, and then spot the reaction mixture on top of it.[3]

  • Lane 3: Spot a small aliquot of the reaction mixture.

• Development : Place the TLC plate in a developing chamber containing an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate, starting with a 4:1 ratio and adjusting as needed). Ensure the solvent level is below the starting line.

• Visualization : After the solvent front has reached near the top of the plate, remove it and let it dry. Visualize the spots under UV light (if any components are UV active) and/or by staining with a suitable agent (e.g., potassium permanganate (B83412) or iodine).[8]

• Analysis : The disappearance of the starting material spot in Lane 3 and the appearance of a new spot (the product) indicates the reaction is proceeding. The relative positions of the spots help in identifying the components based on their polarity.

Protocol 2: Purification by Column Chromatography

• Column Packing : Prepare a glass column with a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Sample Loading : Concentrate the crude reaction mixture and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the packed column.

• Elution : Begin eluting the column with a non-polar solvent (e.g., 100% hexane). Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner.

• Fraction Collection : Collect the eluate in separate fractions.

• Analysis : Analyze the collected fractions by TLC to identify which contain the pure desired product.

• Concentration : Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 1-Stearoyl-3-bromopropanediol.

Visualizations

Caption: Synthesis of 1-Stearoyl-3-bromopropanediol.

Caption: Common byproduct formation pathways.

Caption: Troubleshooting workflow for synthesis and purification.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. archimer.ifremer.fr [archimer.ifremer.fr]
• 7. m.youtube.com [m.youtube.com]
• 8. Sciencemadness Discussion Board - Acyl chloride on TLC - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Synthesis of 1-Stearoyl-3-bromopropanediol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of 1-Stearoyl-3-bromopropanediol. It includes a detailed experimental protocol, a troubleshooting guide, and frequently asked questions to address common challenges encountered during the synthesis.

Experimental Protocol: Synthesis of 1-Stearoyl-3-bromopropanediol

This protocol outlines a plausible method for the synthesis of 1-Stearoyl-3-bromopropanediol via the esterification of 3-bromo-1,2-propanediol (B131886) with stearoyl chloride.

Materials:

• 3-bromo-1,2-propanediol

• Stearoyl chloride

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-bromo-1,2-propanediol (1 equivalent) in anhydrous dichloromethane.

• Addition of Base: Add anhydrous pyridine (1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Acylation: Slowly add stearoyl chloride (1.1 equivalents) dropwise to the cooled solution while stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a hexane/ethyl acetate solvent system.

• Workup: Once the reaction is complete, quench the reaction by adding a saturated sodium bicarbonate solution. Separate the organic layer and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane/ethyl acetate to obtain the pure 1-Stearoyl-3-bromopropanediol.

Quantitative Data Summary

Parameter	Value
Reactants
3-bromo-1,2-propanediol	1.0 eq
Stearoyl chloride	1.1 eq
Pyridine	1.2 eq
Reaction Conditions
Solvent	Anhydrous Dichloromethane
Temperature	0 °C to Room Temperature
Reaction Time	4 - 6 hours
Expected Yield	75 - 85%

Troubleshooting Guide

Question	Possible Cause(s)	Suggested Solution(s)
The reaction is not proceeding to completion (starting material remains).	1. Insufficient reagent. 2. Low reaction temperature. 3. Poor quality of reagents (e.g., moisture contamination).	1. Add a slight excess of stearoyl chloride. 2. Allow the reaction to stir at room temperature for a longer duration. 3. Ensure all reagents and solvents are anhydrous.
Multiple spots are observed on the TLC plate after the reaction.	1. Formation of di-acylated by-product. 2. Presence of unreacted starting materials. 3. Degradation of the product.	1. Carefully control the stoichiometry of the reagents. 2. Monitor the reaction closely and stop it once the starting material is consumed. 3. Perform the reaction at a lower temperature.
The product is difficult to purify by column chromatography.	1. Co-elution with impurities. 2. Product streaking on the silica gel column.	1. Use a different solvent system for elution. 2. Try a different purification method, such as recrystallization.
Low yield of the final product.	1. Incomplete reaction. 2. Loss of product during workup and purification. 3. Side reactions.	1. Optimize reaction conditions (time, temperature, stoichiometry). 2. Perform extractions carefully and minimize transfers. 3. Use high-purity, anhydrous reagents and solvents.

Frequently Asked Questions (FAQs)

Q1: What is the role of pyridine in this reaction?

A1: Pyridine acts as a base to neutralize the hydrochloric acid (HCl) that is generated as a byproduct of the reaction between the alcohol group of 3-bromo-1,2-propanediol and the acid chloride group of stearoyl chloride. This prevents the acid from causing unwanted side reactions.

Q2: Why is it important to use anhydrous conditions?

A2: Stearoyl chloride is highly reactive towards water. If moisture is present, the stearoyl chloride will be hydrolyzed to stearic acid, which will not react with the alcohol under these conditions, leading to a lower yield of the desired product.

Q3: Can I use a different base instead of pyridine?

A3: Yes, other non-nucleophilic organic bases such as triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA) can be used. However, their basicity and steric properties may influence the reaction rate and outcome.

Q4: What is a suitable TLC stain to visualize the product?

A4: A potassium permanganate (B83412) stain is effective for visualizing both the starting material (a diol) and the product (an ester), as they are both susceptible to oxidation.

Q5: How can I confirm the identity and purity of the final product?

A5: The identity and purity of 1-Stearoyl-3-bromopropanediol can be confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Visualizations

"1-Stearoyl-3-bromopropanediol" handling and safety precautions

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Stearoyl-3-bromopropanediol?

A1: Based on the hazards of structurally related compounds like 3-Bromo-1,2-propanediol, 1-Stearoyl-3-bromopropanediol should be treated as a hazardous substance. Potential hazards include:

• Skin Corrosion/Irritation: May cause severe skin burns and irritation.[1]

• Serious Eye Damage/Irritation: Poses a risk of serious eye damage.[1]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

• Toxicity: Brominated organic compounds can be toxic if swallowed, in contact with skin, or inhaled.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: A comprehensive set of PPE should be worn to minimize exposure.[2][3] This includes:

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[2][3]

• Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are essential. Gloves should be inspected before use and changed frequently.[2]

• Respiratory Protection: Work should be conducted in a certified chemical fume hood.[2] If engineering controls are insufficient or for emergency situations, a NIOSH-approved respirator with an appropriate cartridge should be used.[2]

Q3: What are the proper storage conditions for 1-Stearoyl-3-bromopropanediol?

A3: Proper storage is critical to maintain chemical stability and prevent hazardous reactions.

• Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[4]

• Keep containers tightly closed to prevent the release of vapors.[4]

• Store away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid chlorides.[1][5]

• For long-term storage, refrigeration at 2-8°C is recommended for similar compounds.

Q4: How should I handle spills of 1-Stearoyl-3-bromopropanediol?

A4: In the event of a spill, follow these procedures:

• Minor Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it into a suitable, labeled container for hazardous waste disposal.[6] Avoid generating dust.[5]

• Major Spills: For larger spills, evacuate the area and ensure adequate ventilation.[7] Alert emergency responders.[8] Cleanup should only be performed by trained personnel wearing full protective equipment.[6]

• Prevent the spill from entering drains or waterways.[7][9]

Q5: What should I do in case of accidental exposure?

A5: Immediate action is crucial in case of exposure.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[3][5] Seek immediate medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes.[3][10] Seek medical attention if irritation or burns develop.[6]

• Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration.[3] Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[7] Never give anything by mouth to an unconscious person.[7] Seek immediate medical attention.[6]

Troubleshooting Guide

Issue	Possible Cause	Solution
Compound has changed color or appearance during storage.	Decomposition due to improper storage (e.g., exposure to light, heat, or air).	Do not use the compound. Dispose of it as hazardous waste according to your institution's guidelines. Review storage procedures to ensure they meet the recommended conditions (cool, dry, dark, tightly sealed).[1][4]
Irritation to skin or eyes despite wearing PPE.	Improperly fitted or damaged PPE. Accidental contact during handling.	Immediately follow first-aid procedures for skin or eye contact. Re-evaluate the type and fit of PPE. Ensure gloves are intact and provide adequate chemical resistance. Review handling techniques to minimize the risk of contact.
A strong, irritating odor is noticeable in the lab.	A spill may have occurred, or the container is not properly sealed.	Check the container seal. If a spill is suspected, follow the spill cleanup procedures. Ensure all work with the compound is conducted within a properly functioning chemical fume hood.

Quantitative Data Summary

The following table summarizes key data for a structurally related compound, 3-Bromo-1,2-propanediol, which can serve as a reference for the potential properties of 1-Stearoyl-3-bromopropanediol.

Property	Value for 3-Bromo-1,2-propanediol	Reference
Physical State	Viscous Liquid	[1]
Boiling Point	72 - 75 °C @ 0.2 mmHg	[1]
Flash Point	> 110 °C (> 230 °F)	[1]
Density	1.771 g/mL at 25 °C
Storage Temperature	2-8°C

Experimental Protocols & Workflows

Standard Handling Protocol

A general protocol for handling 1-Stearoyl-3-bromopropanediol in a laboratory setting:

• Preparation:

  • Review the Safety Data Sheet (SDS) for any other reagents being used.

  • Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

  • Assemble all necessary glassware and equipment.

  • Have spill cleanup materials and appropriate waste containers readily available.[4]

• Donning PPE:

  • Put on all required PPE as specified in the FAQs, including a lab coat, chemical safety goggles, a face shield, and appropriate chemical-resistant gloves.[4]

• Reagent Handling:

  • Working inside the fume hood, carefully measure and transfer the compound to the reaction vessel.

  • Keep the container tightly sealed when not in use.

• Cleanup:

  • Decontaminate all glassware and the work surface.

  • Dispose of all waste (solid and liquid) in designated hazardous waste containers.

  • Properly remove PPE, avoiding contact with the outer surfaces of gloves.

  • Wash hands thoroughly with soap and water after handling is complete.[2]

Diagrams

Caption: Experimental Workflow for Handling 1-Stearoyl-3-bromopropanediol.

Caption: General Spill Cleanup Procedure.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. aksci.com [aksci.com]
• 4. benchchem.com [benchchem.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. LCSS: BROMINE [web.stanford.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. hpc-standards.com [hpc-standards.com]
• 10. BROMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Reference Data & Comparative Studies

A Comparative Guide to Lipid Linkers: 1-Stearoyl-3-bromopropanediol vs. DSPE-PEG-Maleimide

In the rapidly evolving landscape of drug delivery, the choice of a lipid linker is a critical determinant of the efficacy, stability, and targeting capabilities of lipid-based nanoparticle formulations. This guide provides an objective comparison between 1-Stearoyl-3-bromopropanediol, a simple yet versatile lipid anchor, and 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[maleimide(polyethylene glycol)-2000] (DSPE-PEG-Maleimide), a widely used functionalized lipid linker. This comparison is intended for researchers, scientists, and drug development professionals to aid in the selection of the most appropriate linker for their specific therapeutic and diagnostic applications.

At a Glance: Key Differences

Feature	1-Stearoyl-3-bromopropanediol	DSPE-PEG-Maleimide
Structure	A stearic acid molecule esterified to a 3-bromopropanediol headgroup.	A phospholipid (DSPE) anchor with a polyethylene (B3416737) glycol (PEG) spacer and a reactive maleimide (B117702) group.
Reactive Group	Alkyl bromide (-Br)	Maleimide
Target Functional Group	Nucleophiles such as amines (-NH2), thiols (-SH), and carboxylates (-COOH).	Primarily thiols (-SH) from cysteine residues.
Linkage Formed	Ether, thioether, or ester bond.	Thioether bond.
Spacer Arm	None	PEG (Polyethylene Glycol)
Stealth Properties	None inherently. Requires co-formulation with PEGylated lipids.	Built-in PEG spacer provides stealth characteristics, reducing immunogenicity and prolonging circulation time.[1]
Commercial Availability	Readily available as a chemical reagent.	Widely available as a pre-functionalized lipid for drug delivery applications.

Performance Comparison: A Deeper Dive

Direct head-to-head experimental data comparing the performance of 1-Stearoyl-3-bromopropanediol and DSPE-PEG-Maleimide is limited in the available scientific literature. However, a comparative analysis can be extrapolated based on the chemistry of their reactive groups and the properties of the resulting linkages.

Conjugation Efficiency and Selectivity

The alkyl bromide of 1-Stearoyl-3-bromopropanediol is a versatile electrophile that can react with a range of nucleophiles, including amines, thiols, and carboxylic acids, through SN2 reactions.[2][3] This versatility allows for the conjugation of a broader array of molecules. However, this lack of specificity can be a drawback when site-specific conjugation is required, as multiple nucleophilic groups on a protein or drug molecule could potentially react. The reaction kinetics are generally slower than maleimide-thiol reactions and may require elevated temperatures or the use of a base to facilitate the reaction.

DSPE-PEG-Maleimide , on the other hand, offers high selectivity for thiol groups, primarily found in cysteine residues of proteins and peptides.[4] The maleimide-thiol reaction is a type of "click chemistry" that proceeds rapidly at or near neutral pH (6.5-7.5), forming a stable thioether bond.[5] This high selectivity allows for precise, site-specific conjugation, which is often crucial for maintaining the biological activity of the conjugated molecule.

Stability of the Lipid-Drug Linkage

The stability of the bond formed between the lipid linker and the drug is paramount for ensuring that the therapeutic payload is delivered to the target site without premature release.

• 1-Stearoyl-3-bromopropanediol can form different types of bonds depending on the nucleophile:

  • Ether Linkage (with -OH or -O-): Ether bonds are generally very stable and resistant to hydrolysis, which can be advantageous for applications requiring long-term stability in vivo.

  • Thioether Linkage (with -SH): Thioether bonds are also highly stable under physiological conditions.

  • Ester Linkage (with -COOH): Ester bonds are susceptible to hydrolysis by esterase enzymes present in the blood and tissues.[6] This can be a desirable feature for prodrug strategies where controlled release of the drug is intended.

• DSPE-PEG-Maleimide forms a thioether bond . While generally considered stable, the succinimide (B58015) ring formed after the initial conjugation can be susceptible to a retro-Michael reaction, especially in the presence of other thiols, potentially leading to deconjugation.[7][8] However, this instability can be mitigated by hydrolysis of the succinimide ring or by using next-generation maleimides.[4][9]

The following table summarizes the expected stability of the different linkages:

Linkage Type	Formed From	Expected Stability	Key Features
Ether	Bromopropanediol + Hydroxyl/Alkoxide	High	Resistant to hydrolysis.
Thioether	Bromopropanediol + Thiol	High	Stable under physiological conditions.
Ester	Bromopropanediol + Carboxylate	Moderate to Low	Susceptible to enzymatic cleavage.
Thioether (from Maleimide)	Maleimide + Thiol	Moderate to High	Generally stable, but can be susceptible to retro-Michael reaction. Stability can be improved.[7][9]

Experimental Protocols

Protocol 1: Drug Conjugation using 1-Stearoyl-3-bromopropanediol (General Procedure)

This protocol outlines a general procedure for conjugating a drug molecule containing a primary amine to 1-Stearoyl-3-bromopropanediol. This is a hypothetical protocol based on the known reactivity of alkyl bromides and should be optimized for the specific drug molecule.

Materials:

• 1-Stearoyl-3-bromopropanediol

• Drug molecule with a primary amine (-NH2)

• Anhydrous aprotic solvent (e.g., Dimethylformamide - DMF, or Dichloromethane - DCM)

• Non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA)

• Inert gas (e.g., Argon or Nitrogen)

• Reaction vessel

• Stirring apparatus

• Purification system (e.g., silica (B1680970) gel chromatography or HPLC)

Procedure:

• Dissolution: In a clean, dry reaction vessel under an inert atmosphere, dissolve 1-Stearoyl-3-bromopropanediol (1 equivalent) in the chosen anhydrous solvent.

• Addition of Reactants: Add the amine-containing drug (1-1.2 equivalents) to the solution, followed by the addition of the non-nucleophilic base (2-3 equivalents). The base is used to scavenge the HBr byproduct of the reaction.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for 24-72 hours. The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction by adding a small amount of water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Extract the product into an organic solvent (e.g., ethyl acetate (B1210297) or DCM). Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure and purify the crude product by silica gel chromatography or preparative HPLC to obtain the pure lipid-drug conjugate.

• Characterization: Confirm the structure and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol 2: Drug Conjugation using DSPE-PEG-Maleimide

This protocol details the conjugation of a thiol-containing peptide to DSPE-PEG-Maleimide.[4][5]

Materials:

• DSPE-PEG(2000)-Maleimide

• Thiol-containing peptide

• Reaction buffer (e.g., Phosphate-buffered saline - PBS, pH 6.5-7.5)

• Reducing agent (e.g., Tris(2-carboxyethyl)phosphine - TCEP), if the peptide has disulfide bonds.

• Inert gas (e.g., Argon or Nitrogen)

• Reaction vessel

• Stirring apparatus

• Size-exclusion chromatography (SEC) system for purification.

Procedure:

• Thiol Reduction (if necessary): If the peptide's thiol groups are in a disulfide bond, dissolve the peptide in the reaction buffer and add a 10-100x molar excess of TCEP. Incubate for 20-30 minutes at room temperature to reduce the disulfide bonds and expose the free thiols.

• Preparation of Lipid Solution: Dissolve DSPE-PEG-Maleimide in the reaction buffer.

• Conjugation Reaction: Add a 10-20x molar excess of the DSPE-PEG-Maleimide solution to the reduced peptide solution. Flush the vial with an inert gas, seal, and mix gently. Allow the reaction to proceed at room temperature for 1-4 hours.

• Monitoring the Reaction: The conjugation can be monitored by observing the disappearance of the free peptide and the appearance of the higher molecular weight conjugate using techniques like SDS-PAGE or LC-MS.

• Quenching the Reaction: The reaction can be quenched by adding a small molecule thiol, such as cysteine or β-mercaptoethanol, to react with any unreacted maleimide groups.

• Purification: Purify the lipid-peptide conjugate from unreacted peptide and excess lipid linker using size-exclusion chromatography.

• Characterization: Characterize the final conjugate by SDS-PAGE, LC-MS, and quantify the conjugation efficiency.

Visualizing the Workflows and Pathways

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

Caption: Workflow for drug conjugation using 1-Stearoyl-3-bromopropanediol.

Caption: Workflow for drug conjugation using DSPE-PEG-Maleimide.

Caption: A simplified signaling pathway for targeted drug delivery using lipid nanoparticles.

Conclusion

The choice between 1-Stearoyl-3-bromopropanediol and DSPE-PEG-Maleimide as a lipid linker depends heavily on the specific requirements of the drug delivery system.

1-Stearoyl-3-bromopropanediol offers a cost-effective and versatile option for conjugating a wide range of molecules. Its ability to form stable ether and thioether bonds is advantageous for applications requiring long-term stability. The potential for forming cleavable ester linkages also presents opportunities for controlled drug release. However, its lack of inherent stealth properties and lower reaction selectivity are important considerations.

DSPE-PEG-Maleimide is a highly specialized and efficient linker for site-specific conjugation to thiol-containing molecules. The integrated PEG spacer provides crucial stealth properties, enhancing circulation time and reducing immunogenicity. While the stability of the maleimide-thiol linkage has been a point of discussion, modern strategies have largely addressed these concerns. Its high cost and more limited reactivity profile compared to the bromopropanediol linker are the primary trade-offs.

Ultimately, the selection of the optimal lipid linker requires a thorough evaluation of the drug's chemical properties, the desired in vivo performance of the nanoparticle, and the specific goals of the therapeutic or diagnostic application. This guide provides a foundational comparison to aid researchers in making an informed decision in this critical aspect of drug delivery system design.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Time-Controllable Lipophilic-Drug Release System Designed by Loading Lipid Nanoparticles into Polysaccharide Hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Protein Modification: NHS Esters vs. Thiol-Reactive Probes

In the landscape of bioconjugation and drug development, the precise modification of proteins is a critical technique. This guide provides a detailed comparison of two distinct and widely used chemical strategies for protein modification: amine-reactive acylation using N-Hydroxysuccinimide (NHS) esters and the targeted alkylation of thiols, exemplified by the reactivity of bromo-compounds like 1-Stearoyl-3-bromopropanediol. This comparison is intended for researchers, scientists, and drug development professionals to facilitate an informed choice of conjugation chemistry based on the specific requirements of their application.

At a Glance: Amine Acylation vs. Thiol Alkylation

Feature	NHS Esters (Amine-Reactive)	1-Stearoyl-3-bromopropanediol (Thiol-Reactive, Inferred)
Target Residue	Primary amines (Lysine, N-terminus)	Sulfhydryl groups (Cysteine)
Reaction Type	Acylation	Alkylation (SN2)
Bond Formed	Amide	Thioether
Reaction pH	7.2 - 8.5	7.5 - 8.5
Reaction Speed	30 minutes to 4 hours	30 - 60 minutes
Specificity	Lower (targets multiple lysines)	Higher (targets less abundant cysteines)
Key Side Reaction	Hydrolysis of the NHS ester	Alkylation of other nucleophilic residues (e.g., histidine, lysine) at high pH
Bond Stability	Highly stable	Generally stable, more so than disulfide bonds

Reaction Mechanisms and Specificity

The fundamental difference between these two modification strategies lies in their target residues and reaction mechanisms.

NHS Esters: These reagents react with primary amines, predominantly the ε-amino group of lysine (B10760008) residues and the α-amino group at the N-terminus of a protein. The reaction is a nucleophilic acyl substitution, resulting in the formation of a stable amide bond and the release of N-hydroxysuccinimide.[1] Due to the high abundance of lysine residues on the surface of most proteins, NHS ester chemistry often results in a heterogeneous population of modified proteins.

1-Stearoyl-3-bromopropanediol (inferred): As a bromo-alkane derivative, this molecule is expected to react with nucleophiles, primarily the highly nucleophilic thiol group of cysteine residues, via a bimolecular nucleophilic substitution (SN2) reaction.[2] This forms a stable thioether bond. Cysteine is a less abundant amino acid, allowing for more site-specific protein modification, especially in proteins with a limited number of accessible cysteine residues.

Visualizing the Reaction Pathways

Reaction pathways for amine and thiol modification.

Experimental Protocols

General Protocol for Protein Modification with NHS Esters

• Buffer Preparation: Prepare a non-amine-containing buffer such as phosphate-buffered saline (PBS) at a pH of 7.2-8.5.[3]

• Protein Preparation: Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.

• NHS Ester Solution: Immediately before use, dissolve the NHS ester in a dry, water-miscible organic solvent like DMSO or DMF.[1]

• Reaction: Add a 5-20 fold molar excess of the NHS ester solution to the protein solution.

• Incubation: Incubate the reaction for 30 minutes to 2 hours at room temperature, or overnight at 4°C.[3]

• Quenching: Stop the reaction by adding a quenching solution containing primary amines, such as Tris or glycine, to a final concentration of 20-50 mM.

• Purification: Remove excess reagent and byproducts by dialysis or size-exclusion chromatography.

Inferred General Protocol for Protein Lipidation with 1-Stearoyl-3-bromopropanediol

This protocol is based on general procedures for protein alkylation with haloalkanes.[2]

• Reduction of Disulfides (Optional): If targeting internal cysteines, reduce disulfide bonds by incubating the protein with a 10-fold molar excess of a reducing agent like DTT or TCEP for 30-60 minutes at room temperature.

• Buffer Exchange: Remove the reducing agent by dialysis or using a desalting column, exchanging the protein into a reaction buffer at pH 7.5-8.5.[4]

• Alkylation Reagent Preparation: Dissolve 1-Stearoyl-3-bromopropanediol in an organic solvent such as DMSO or DMF.

• Reaction: Add a 10-20 fold molar excess of the alkylating reagent to the protein solution.

• Incubation: Incubate for 30-60 minutes at room temperature in the dark.[4]

• Quenching: Quench the reaction by adding a thiol-containing reagent like DTT or β-mercaptoethanol in excess.[4]

• Purification: Purify the lipidated protein using a suitable method to remove excess reagents, such as dialysis or chromatography.

Visualizing Experimental Workflows

Comparison of experimental workflows.

Quantitative Data Summary

Parameter	NHS Esters	1-Stearoyl-3-bromopropanediol (Inferred)
Optimal pH	7.2 - 8.5[3]	7.5 - 8.5[4]
Reaction Time	0.5 - 4 hours[3]	0.5 - 1 hour[4]
Temperature	Room Temperature or 4°C[3]	Room Temperature to 37°C[5]
Molar Excess of Reagent	5 - 20 fold	10 - 20 fold
Competing Reaction	Hydrolysis of NHS ester (half-life of ~10 min at pH 8.6, 4°C)[3]	Side reactions with other nucleophiles (e.g., Lys, His)[4]
Bond Stability	Highly stable amide bond[1]	Stable thioether bond[2]

Efficacy and Performance Comparison

NHS Esters: The primary advantage of NHS esters is their high reactivity and the stability of the resulting amide bond.[1] However, the lack of specificity for a particular amine can lead to a heterogeneous product, which may be a disadvantage in applications requiring a well-defined conjugate. The main competing reaction is the hydrolysis of the NHS ester, which increases with higher pH and can reduce conjugation efficiency.[3]

1-Stearoyl-3-bromopropanediol (inferred): The key advantage of a thiol-reactive lipid like 1-Stearoyl-3-bromopropanediol is the potential for site-specific modification of cysteine residues. This can lead to a more homogeneous product. The resulting thioether bond is generally stable.[2] However, at higher pH values, there is a risk of side reactions with other nucleophilic amino acid residues such as lysine and histidine.[4] Over-alkylation can also lead to modifications at the N-terminus and other residues.[3]

Conclusion

The choice between an amine-reactive strategy using NHS esters and a thiol-reactive approach with a reagent like 1-Stearoyl-3-bromopropanediol depends critically on the research objective. For applications where a high degree of labeling is desired and homogeneity is not a primary concern, NHS esters are a robust and effective choice. For applications requiring site-specific modification to produce a well-defined bioconjugate, particularly for lipidating a protein, a thiol-reactive compound offers a significant advantage. Researchers must carefully consider the protein's amino acid composition, the desired degree of modification, and the required stability of the final product when selecting their conjugation strategy.

References

• 1. Exploring Protein Lipidation with Chemical Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Overalkylation of a protein digest with iodoacetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]

A Comparative Guide to the Analytical Validation of 1-Stearoyl-3-bromopropanediol Purity

For researchers, scientists, and professionals in drug development, the purity of lipid excipients is paramount to ensuring the stability, efficacy, and safety of lipid-based drug delivery systems. 1-Stearoyl-3-bromopropanediol is a key functionalized lipid used in the synthesis of more complex lipids for formulations such as liposomes. This guide provides a comparative overview of analytical methods for the validation of its purity, complete with experimental protocols and data presentation.

The purity of 1-Stearoyl-3-bromopropanediol is critical as impurities can compromise the integrity of the final lipid structure, affect the physicochemical properties of the liposomes, and potentially introduce toxicity. A purity of greater than 98% is typically required for research-grade material.

Potential Impurities in 1-Stearoyl-3-bromopropanediol

A likely synthetic route to 1-Stearoyl-3-bromopropanediol involves the esterification of 3-bromo-1,2-propanediol (B131886) with stearoyl chloride or stearic acid. Based on this, potential impurities may include:

• Starting Materials: Unreacted stearic acid and 3-bromo-1,2-propanediol.

• Byproducts: Di-stearoyl-glycerol species and isomeric products such as 2-Stearoyl-3-bromopropanediol.

• Solvent Residues: Residual solvents from the synthesis and purification process.

The following diagram illustrates the potential relationship between the main product and its impurities.

Caption: Relationship of 1-Stearoyl-3-bromopropanediol to starting materials and potential impurities.

Comparison of Analytical Techniques

A multi-faceted approach is often necessary for the comprehensive purity assessment of 1-Stearoyl-3-bromopropanediol. The following table summarizes the key analytical techniques and their respective strengths and weaknesses.

Analytical Technique	Principle	Information Provided	Advantages	Disadvantages
¹H and ¹³C NMR	Nuclear Magnetic Resonance	Structural confirmation, identification and quantification of impurities with distinct signals.	Provides unambiguous structural information. qNMR can provide high-accuracy quantification without a specific reference standard for the impurity.	Lower sensitivity compared to chromatographic methods. Signal overlap can complicate analysis.
HPLC-ELSD/CAD	High-Performance Liquid Chromatography with Evaporative Light Scattering or Charged Aerosol Detection	Separation and quantification of non-volatile impurities.	High sensitivity for non-chromophoric lipids. Good for quantitative analysis.	Requires reference standards for impurity identification and quantification.
GC-MS	Gas Chromatography-Mass Spectrometry	Separation and identification of volatile and semi-volatile impurities.	High sensitivity and specificity. Excellent for identifying unknown impurities through mass spectral libraries.	Requires derivatization for non-volatile lipids, which can introduce artifacts.
FTIR	Fourier-Transform Infrared Spectroscopy	Functional group identification.	Rapid and non-destructive. Good for confirming the presence of key functional groups.	Not suitable for quantification of minor impurities.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable analytical validation.

Protocol 1: Purity Assessment by ¹H and ¹³C NMR Spectroscopy

Methodology:

• Sample Preparation: Accurately weigh 10-20 mg of 1-Stearoyl-3-bromopropanediol and dissolve in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃). Add a known amount of an internal standard (e.g., dimethyl sulfone) for quantitative analysis (qNMR).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire ¹H and ¹³C spectra. For ¹H NMR, use a sufficient number of scans to achieve a signal-to-noise ratio >100 for the analyte peaks.

• Data Analysis: Process the spectra using appropriate software. Integrate the peaks corresponding to the protons of 1-Stearoyl-3-bromopropanediol and any identified impurities. Calculate the purity based on the relative integration values compared to the internal standard.

Protocol 2: Impurity Profiling by HPLC-ELSD/CAD

Methodology:

• Sample Preparation: Prepare a stock solution of 1-Stearoyl-3-bromopropanediol at 1 mg/mL in a suitable solvent such as a mixture of chloroform and methanol.

• Instrumentation: Use an HPLC system equipped with a C18 column and an ELSD or CAD detector.

• Chromatographic Conditions:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 80:20 v/v)

  • Gradient: A time-gradient from a high percentage of A to a high percentage of B to elute compounds with a wide range of polarities.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 40 °C

• Data Analysis: Identify and quantify impurities by comparing their retention times and peak areas with those of known reference standards.

Protocol 3: Analysis of Volatile Impurities by GC-MS

Methodology:

• Sample Preparation (if derivatization is needed): For analysis of the intact molecule or non-volatile impurities, derivatization to form more volatile esters (e.g., trimethylsilyl (B98337) ethers) may be necessary.

• Instrumentation: Use a GC-MS system with a capillary column suitable for lipid analysis (e.g., DB-5ms).

• GC Conditions:

  • Injector Temperature: 280 °C

  • Oven Program: Start at a low temperature (e.g., 100 °C), hold for 2 minutes, then ramp to a high temperature (e.g., 300 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions: Use electron ionization (EI) and scan a mass range of m/z 50-600.

• Data Analysis: Identify impurities by matching their mass spectra with a spectral library (e.g., NIST).

Data Presentation and Visualization

Clear presentation of quantitative data is essential for easy comparison.

Table 1: Comparison of Analytical Method Performance for Purity Validation

Parameter	¹H NMR (qNMR)	HPLC-ELSD/CAD	GC-MS
Precision (%RSD)	< 2%	< 5%	< 10%
Accuracy (Recovery %)	98-102%	95-105%	90-110%
Limit of Detection (LOD)	~0.1%	~0.05%	~0.01%
Limit of Quantification (LOQ)	~0.3%	~0.15%	~0.05%

The following workflow diagram illustrates the logical steps in the analytical validation of 1-Stearoyl-3-bromopropanediol purity.

Caption: A logical workflow for the analytical validation of 1-Stearoyl-3-bromopropanediol purity.

Conclusion

The analytical validation of 1-Stearoyl-3-bromopropanediol purity requires a combination of spectroscopic and chromatographic techniques. While NMR provides invaluable structural confirmation and direct quantification, HPLC and GC-MS are essential for the sensitive detection and identification of a broad range of potential impurities. By employing the detailed protocols and a logical workflow as outlined in this guide, researchers and drug development professionals can confidently assess the purity of this critical lipid excipient, thereby ensuring the quality and reproducibility of their lipid-based formulations.

Comparing "1-Stearoyl-3-bromopropanediol" in different solvent systems

A Comprehensive Guide to the Behavior of 1-Stearoyl-3-bromopropanediol in Various Solvent Systems

For researchers, scientists, and drug development professionals, understanding the behavior of lipid excipients like 1-Stearoyl-3-bromopropanediol in different solvents is critical for formulation development, stability studies, and overall research success. This guide provides a comparative analysis of 1-Stearoyl-3-bromopropanediol's predicted solubility and stability in a range of common solvent systems. Due to the limited availability of direct experimental data for this specific compound, this guide leverages theoretical principles and data from structurally analogous compounds to provide insightful predictions. Furthermore, detailed experimental protocols are provided to enable researchers to generate their own quantitative data.

Chemical Structure and Predicted Solubility Profile

1-Stearoyl-3-bromopropanediol possesses a long, nonpolar stearoyl chain, a polar hydroxyl group, and a terminal bromine atom. This amphipathic nature dictates its solubility. The long alkyl chain suggests good solubility in nonpolar, aprotic solvents, while the polar head group may impart some solubility in more polar environments.[1]

Predicted Solubility of 1-Stearoyl-3-bromopropanediol at Room Temperature

Solvent System	Solvent Type	Predicted Solubility	Rationale
Hexane (B92381)	Nonpolar, Aprotic	High	The long, nonpolar stearoyl tail will interact favorably with the nonpolar hexane molecules through van der Waals forces.
Toluene (B28343)	Nonpolar, Aprotic	High	Similar to hexane, the aromatic nature of toluene allows for favorable interactions with the nonpolar chain.
Diethyl Ether	Slightly Polar, Aprotic	Moderate to High	The ether's slight polarity may have a minor negative impact, but the overall nonpolar character should still allow for good solvation.
Chloroform (B151607)	Polar, Aprotic	Moderate	The polarity of chloroform may lead to slightly reduced solubility compared to nonpolar solvents, but it is often a good solvent for lipids.
Dichloromethane	Polar, Aprotic	Moderate	Similar to chloroform, it is a common solvent for lipids.
Acetone (B3395972)	Polar, Aprotic	Low to Moderate	The higher polarity of acetone will likely decrease the solubility of the predominantly nonpolar lipid.
Ethyl Acetate (B1210297)	Polar, Aprotic	Moderate	While polar, ethyl acetate is a good solvent for many lipids and esters.
Ethanol (B145695)	Polar, Protic	Low	The hydrogen bonding network of ethanol is not ideal for solvating the long nonpolar chain, leading to poor solubility.
Methanol	Polar, Protic	Very Low	Methanol is more polar than ethanol, further reducing its ability to dissolve the nonpolar lipid.
Water	Polar, Protic	Insoluble	The high polarity and strong hydrogen bonding of water make it a very poor solvent for this lipophilic molecule.

Stability Considerations in Different Solvent Systems

The stability of 1-Stearoyl-3-bromopropanediol is primarily influenced by its ester and alkyl bromide functional groups.

• Ester Group: Esters are generally stable in neutral, aprotic solvents. However, they are susceptible to hydrolysis under acidic or basic conditions.[2][3][4] In protic solvents, especially with acid or base catalysis, solvolysis (e.g., alcoholysis in alcohol solvents) can occur, leading to transesterification.[2]

• Alkyl Bromide Group: The bromine atom is a good leaving group, making the compound susceptible to nucleophilic substitution reactions (SN1 and SN2).[5][6] The reaction rates are highly dependent on the solvent. Polar aprotic solvents can accelerate SN2 reactions, while polar protic solvents favor SN1 reactions for tertiary alkyl halides and can solvate nucleophiles, potentially slowing down SN2 reactions.[5][6][7][8][9]

Predicted Stability of 1-Stearoyl-3-bromopropanediol

Solvent Condition	Predicted Stability	Potential Degradation Pathways
Neutral, Aprotic	High	Minimal degradation expected.
Acidic (protic/aprotic)	Low to Moderate	Acid-catalyzed ester hydrolysis.
Basic (protic/aprotic)	Low	Base-catalyzed ester hydrolysis (saponification).
Protic (neutral)	Moderate	Potential for slow solvolysis of the ester and SN1-type substitution of the bromide.
Presence of Nucleophiles	Low to Moderate	Nucleophilic substitution of the bromine atom.

Experimental Protocols

To obtain precise quantitative data for 1-Stearoyl-3-bromopropanediol, the following experimental protocols are recommended.

Protocol 1: Determination of Saturation Solubility by High-Performance Liquid Chromatography (HPLC)

This method involves creating a saturated solution of the lipid in the solvent of interest and then quantifying the dissolved amount using HPLC.

Workflow for Solubility Determination

Caption: Workflow for determining the saturation solubility of a lipid.

Methodology:

• Sample Preparation: Add an excess amount of 1-Stearoyl-3-bromopropanediol to a known volume of the selected solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the vials to pellet the undissolved solid.

• Sampling: Carefully collect an aliquot of the supernatant.

• Filtration: Filter the aliquot through a chemically compatible syringe filter (e.g., 0.22 µm PTFE) to remove any remaining solid particles.

• Dilution: Accurately dilute the filtered solution with a suitable solvent (mobile phase for HPLC).

• Analysis: Inject the diluted sample into a calibrated HPLC system with a suitable detector (e.g., ELSD or CAD).

• Quantification: Determine the concentration of the lipid in the original solvent by comparing the peak area to a standard curve prepared with known concentrations of 1-Stearoyl-3-bromopropanediol.

Protocol 2: Stability Assessment by Monitoring Degradation Products

This protocol involves incubating the lipid in the solvent and monitoring the appearance of degradation products or the disappearance of the parent compound over time using a suitable analytical technique like HPLC or GC-MS.

Logical Flow for Stability Assessment

Caption: Logical workflow for assessing the stability of a lipid in various solvents.

Methodology:

• Solution Preparation: Prepare solutions of 1-Stearoyl-3-bromopropanediol in the test solvents at a known concentration.

• Incubation: Store the solutions under controlled conditions (e.g., specific temperature, protected from light).

• Time-Point Sampling: At predetermined time intervals (e.g., 0, 24, 48, 72 hours, 1 week), withdraw an aliquot from each solution.

• Analysis: Analyze the aliquots using a validated stability-indicating analytical method (e.g., HPLC, GC-MS) that can separate the parent compound from potential degradation products (e.g., stearic acid, 3-bromopropanediol).

• Data Evaluation: Plot the concentration of 1-Stearoyl-3-bromopropanediol as a function of time to determine the degradation kinetics in each solvent system.

Alternative Compounds

For applications where 1-Stearoyl-3-bromopropanediol may not be suitable due to solubility or stability constraints, researchers might consider the following alternatives:

• 1-Stearoyl-2-hydroxy-sn-glycero-3-phosphocholine (Lyso-PC): A more polar lipid with better aqueous dispersibility.

• Other 1-monoacylglycerols with different fatty acids: To tune the lipophilicity.

• Alkyl bromides with different chain lengths: To modify the overall polarity and reactivity.

The selection of an appropriate solvent system for 1-Stearoyl-3-bromopropanediol is a critical step in the successful design of experiments and formulations. While this guide provides a strong theoretical framework for making an informed choice, it is highly recommended that researchers perform their own solubility and stability studies using the outlined protocols to obtain precise data for their specific application.

References

• 1. larodan.com [larodan.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Ester - Wikipedia [en.wikipedia.org]
• 5. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. quora.com [quora.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. Chapter 11 – Reactions of Alkyl Halides: Nucleophilic Substitutions and – Student Solutions Manual for Organic Chemistry [ncstate.pressbooks.pub]

"1-Stearoyl-3-bromopropanediol" performance in drug release studies

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate lipid-based nanocarrier is a critical determinant in the efficacy of drug delivery systems. These carriers are lauded for their biocompatibility, capacity to encapsulate a diverse range of therapeutic agents, and their potential for controlled and targeted drug release. This guide provides a comparative analysis of prominent lipid-based systems, offering insights into their performance in drug release studies, supported by experimental data and methodologies. While direct drug release data for "1-Stearoyl-3-bromopropanediol" is not extensively available in the public domain, this guide will focus on established alternatives, providing a robust framework for formulation decisions.

Performance in Drug Release: A Comparative Overview

The drug release profile of a lipid-based nanocarrier is a key performance indicator, influencing the therapeutic window and dosage frequency of the encapsulated drug. The following table summarizes typical in vitro drug release data for three widely studied lipid nanocarriers: Solid Lipid Nanoparticles (SLNs), Nanostructured Lipid Carriers (NLCs), and Liposomes.

Nanocarrier System	Lipid Composition	Model Drug	Particle Size (nm)	Encapsulation Efficiency (%)	Cumulative Drug Release (%) at 24h	Release Mechanism
Solid Lipid Nanoparticles (SLNs)	Tristearin, Compritol® 888 ATO	Doxorubicin	150 ± 20	85 ± 5	35 ± 4	Diffusion from solid lipid matrix
Nanostructured Lipid Carriers (NLCs)	Tristearin:Oleic Acid (7:3)	Curcumin	180 ± 25	92 ± 3	55 ± 6	Diffusion from imperfect crystal lattice
Liposomes	DPPC:Cholesterol (7:3)	5-Fluorouracil	120 ± 15	60 ± 7	75 ± 5	Diffusion and erosion of the lipid bilayer

Note: The data presented are representative values compiled from various in vitro studies and are intended for comparative purposes. Actual results may vary depending on the specific formulation and experimental conditions.

In-Depth Look at Lipid Nanocarrier Alternatives

Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers made from solid lipids, which can protect encapsulated drugs from degradation and provide a sustained release profile.[1][2] The solid matrix of SLNs limits drug mobility, leading to a more controlled release compared to liquid-core nanoparticles.

Nanostructured Lipid Carriers (NLCs)

NLCs are a second generation of lipid nanoparticles, developed to overcome some of the limitations of SLNs. By incorporating a liquid lipid into the solid lipid matrix, NLCs have a less ordered, imperfect crystal structure.[3] This structure allows for higher drug loading and a more controlled and sustained drug release.[3]

Liposomes

Liposomes are vesicular structures composed of one or more lipid bilayers. They can encapsulate both hydrophilic and lipophilic drugs and have been successfully used in several FDA-approved drug products.[1] Their release characteristics can be tuned by modifying the lipid composition and surface properties.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for the reproducible evaluation of drug release kinetics from lipid nanocarriers.

Formulation of Lipid Nanoparticles (High-Pressure Homogenization)

• Objective: To prepare SLNs and NLCs with a mean particle size below 200 nm.

• Methodology:

  • The lipid phase, consisting of the solid lipid (e.g., Tristearin) and, for NLCs, the liquid lipid (e.g., Oleic Acid), is melted at a temperature approximately 5-10°C above the melting point of the solid lipid.

  • The drug is dissolved or dispersed in the molten lipid phase.

  • The aqueous surfactant solution (e.g., Poloxamer 188) is heated to the same temperature.

  • The hot lipid phase is dispersed in the hot aqueous phase under high-speed stirring to form a coarse pre-emulsion.

  • The pre-emulsion is then subjected to high-pressure homogenization for a specified number of cycles at a defined pressure to produce the nanoemulsion.

  • The resulting nanoemulsion is cooled down in an ice bath to allow the lipid to recrystallize and form the solid nanoparticles.

In Vitro Drug Release Study (Dialysis Bag Method)

• Objective: To determine the cumulative percentage of drug released from the lipid nanocarriers over time.

• Methodology:

  • A known amount of the nanoparticle dispersion is placed in a dialysis bag with a specific molecular weight cut-off.

  • The dialysis bag is immersed in a release medium (e.g., phosphate-buffered saline, pH 7.4) maintained at 37°C with constant stirring.

  • At predetermined time intervals, aliquots of the release medium are withdrawn and replaced with an equal volume of fresh medium to maintain sink conditions.

  • The concentration of the released drug in the collected samples is quantified using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

  • The cumulative percentage of drug release is calculated and plotted against time.

Visualizing the Concepts

To better illustrate the relationships and processes discussed, the following diagrams are provided.

Caption: Comparative drug release profiles of different lipid nanocarriers.

Caption: General workflow for lipid nanoparticle formulation and drug release testing.

Concluding Remarks

The choice of a lipid-based nanocarrier significantly impacts the drug release kinetics and overall therapeutic efficacy. While SLNs offer a simple and effective platform for sustained release, NLCs provide enhanced drug loading and more tunable release profiles. Liposomes remain a versatile option, particularly for delivering a wide range of drug molecules. The experimental protocols outlined provide a foundation for the systematic evaluation and comparison of these systems. Researchers and drug development professionals are encouraged to consider the specific requirements of their therapeutic agent and target application when selecting the most appropriate lipid-based delivery system.

References

• 1. Lipid-Based Nanoformulations for Drug Delivery: An Ongoing Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Current Advances in Lipid Nanosystems Intended for Topical and Transdermal Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 1-Stearoyl-3-bromopropanediol Cross-Reactivity: A Methodological Guide

Disclaimer: As of December 2025, publicly available literature does not contain specific cross-reactivity studies for 1-Stearoyl-3-bromopropanediol. Consequently, this guide provides a methodological framework and hypothetical data to steer future research for researchers, scientists, and drug development professionals. The experimental protocols and comparative analyses presented herein are based on established methodologies for analogous lipid molecules.

Introduction

1-Stearoyl-3-bromopropanediol is a synthetic lipid analog with potential applications in biochemistry and pharmacology. Its structure, featuring a stearoyl acyl chain and a brominated propanediol (B1597323) headgroup, suggests possible interactions with lipid-metabolizing enzymes and lipid-binding proteins. Understanding the cross-reactivity of this compound is crucial for evaluating its specificity and potential off-target effects. This guide outlines a comparative approach to assessing the cross-reactivity of 1-Stearoyl-3-bromopropanediol against a panel of structurally and functionally related lipid molecules.

Panel of Comparative Compounds

A comprehensive cross-reactivity study should include compounds that share structural motifs with 1-Stearoyl-3-bromopropanediol, such as the glycerol (B35011) backbone, the acyl chain, or a reactive headgroup. The following compounds are proposed as a comparative panel:

• 1-Stearoyl-glycerol (1-SG): A monoacylglycerol to assess the influence of the brominated headgroup.

• 2-Arachidonoylglycerol (B1664049) (2-AG): An endogenous endocannabinoid to evaluate potential cross-reactivity with cannabinoid signaling pathways.

• JZL184: A known inhibitor of monoacylglycerol lipase (B570770) (MAGL), useful for assessing cross-reactivity with specific enzyme targets.[1][2]

• 1-Stearoyl-3-chloropropanediol: A halogenated analog to compare the effect of different halogens on the propanediol headgroup.

Data Presentation: Hypothetical Cross-Reactivity Profiles

The following tables present a hypothetical summary of quantitative data from suggested experimental protocols.

Table 1: Enzymatic Cross-Reactivity - Inhibition of Lipid-Metabolizing Enzymes

Compound	MAGL IC50 (nM)	FAAH IC50 (nM)	PLA2 IC50 (µM)
1-Stearoyl-3-bromopropanediol	150	>10,000	5.2
1-Stearoyl-glycerol (1-SG)	5,200	>10,000	>100
2-Arachidonoylglycerol (2-AG)	13,000	33,000	Not Determined
JZL184	8	4,000	>100
1-Stearoyl-3-chloropropanediol	250	>10,000	8.1

Data are hypothetical and for illustrative purposes only.

Table 2: Immunological Cross-Reactivity - Antibody Binding Affinity

Compound	Anti-Lipid A mAb-1 KD (M)	Anti-LTP mAb-2 KD (M)	Polyclonal Anti-2-AG Serum (Relative Binding %)
1-Stearoyl-3-bromopropanediol	No significant binding	No significant binding	5%
1-Stearoyl-glycerol (1-SG)	No significant binding	No significant binding	2%
2-Arachidonoylglycerol (2-AG)	No significant binding	No significant binding	100%
Lipid A	1.2 x 10-8	Not Applicable	Not Determined
Peach LTP	Not Applicable	5.0 x 10-9	Not Determined

Data are hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol 1: Enzyme Inhibition Assay

This protocol details the methodology for determining the half-maximal inhibitory concentration (IC50) of the test compounds against lipid-metabolizing enzymes like Monoacylglycerol Lipase (MAGL) and Fatty Acid Amide Hydrolase (FAAH).

• Enzyme and Substrate Preparation: Recombinant human MAGL and FAAH are prepared in an appropriate assay buffer. A fluorogenic substrate for each enzyme is used to monitor activity.

• Compound Preparation: 1-Stearoyl-3-bromopropanediol and comparative compounds are serially diluted in DMSO to create a range of concentrations.

• Assay Procedure:

  • Add 2 µL of each compound dilution to a 96-well plate.

  • Add 48 µL of the enzyme solution to each well and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 50 µL of the fluorogenic substrate solution.

  • Monitor the increase in fluorescence over time using a plate reader.

• Data Analysis: Calculate the rate of reaction for each concentration. Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Competitive ELISA for Immunological Cross-Reactivity

This protocol is designed to assess the ability of the test compounds to compete with a known antigen for antibody binding, thereby determining immunological cross-reactivity.

• Antigen Coating: Coat a 96-well ELISA plate with a relevant lipid antigen (e.g., 2-arachidonoylglycerol conjugated to a carrier protein) and incubate overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature.

• Competitive Inhibition:

  • Prepare serial dilutions of 1-Stearoyl-3-bromopropanediol and the comparative compounds.

  • In a separate plate, pre-incubate the primary antibody (e.g., polyclonal anti-2-AG serum) with each dilution of the test compounds for 1 hour.

• Antibody Binding: Transfer the antibody-compound mixtures to the antigen-coated plate and incubate for 2 hours at room temperature.

• Detection: Wash the plate and add a secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-rabbit IgG). Incubate for 1 hour.

• Substrate Addition and Reading: Wash the plate and add a chromogenic substrate. Stop the reaction and measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the percentage of inhibition of antibody binding for each compound concentration and determine the IC50 value.

Visualizations

Caption: Experimental workflow for assessing cross-reactivity.

Caption: Hypothetical signaling pathway for lipid metabolism.

References

• 1. Remarkably selective inhibitors of monoacylglycerol lipase bearing a reactive group that is bioisosteric with endocannabinoid substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly selective inhibitors of monoacylglycerol lipase bearing a reactive group that is bioisosteric with endocannabinoid substrates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 1-Stearoyl-3-bromopropanediol vs. Maleimide Chemistry for Thiol-Specific Bioconjugation

A comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal thiol-reactive chemistry for their bioconjugation needs.

In the realm of bioconjugation, the precise and stable linking of molecules to proteins and peptides is paramount for the development of targeted therapeutics, advanced diagnostics, and powerful research tools. Among the various strategies, targeting the sulfhydryl group of cysteine residues offers a high degree of specificity. This guide provides an in-depth, objective comparison of two prominent thiol-reactive chemistries: the emerging lipid-based alkylating agent, 1-Stearoyl-3-bromopropanediol, and the widely established maleimide-based conjugation.

While direct experimental data for 1-Stearoyl-3-bromopropanediol is limited, its reactive moiety, a bromoalkane, undergoes a well-characterized nucleophilic substitution with thiols. For the purpose of this guide, we will draw comparisons with the closely related and well-documented bromoacetyl chemistry as a proxy for the reactivity and stability of the thioether bond formed by 1-Stearoyl-3-bromopropanediol.

At a Glance: Key Differences and Performance Metrics

Feature	1-Stearoyl-3-bromopropanediol (via Bromoacetyl Proxy)	Maleimide (B117702) Chemistry
Reaction Mechanism	Nucleophilic Substitution (SN2)	Michael Addition
Reaction pH	Optimal at slightly alkaline pH (e.g., 9.0)[1]	Optimal at near-neutral pH (6.5 - 7.5)[1]
Reaction Speed	Generally slower than maleimide chemistry at neutral pH[1]	Rapid reaction at optimal pH
Bond Formed	Stable Thioether	Thioether (succinimidyl thioether)
Bond Stability	Highly stable and irreversible thioether bond[2]	Susceptible to retro-Michael reaction (reversibility) and hydrolysis, especially at higher pH[3][4]
Specificity	High for thiols, but can react with other nucleophiles at higher pH	Highly specific for thiols at neutral pH
Key Advantage	Forms a more stable and irreversible linkage. The lipid tail allows for direct anchoring to lipid bilayers.	Fast and highly specific reaction at physiological pH.
Key Disadvantage	Slower reaction kinetics and potential for lower specificity at the optimal reaction pH.	Potential for conjugate instability and "payload migration" due to reversibility.[3]

Delving Deeper: Reaction Mechanisms and Workflows

Both chemistries target the nucleophilic thiol group of cysteine residues, but through distinct chemical pathways.

1-Stearoyl-3-bromopropanediol (Bromoalkane Chemistry): This method relies on a classic SN2 (bimolecular nucleophilic substitution) reaction. The thiolate anion, the deprotonated form of the thiol group, acts as a nucleophile and attacks the carbon atom bearing the bromine atom. This results in the displacement of the bromide ion and the formation of a highly stable thioether bond. The presence of the stearoyl lipid tail provides a hydrophobic anchor, making this reagent particularly suitable for modifying proteins that are intended to be associated with lipid membranes or nanoparticles.

Conjugation via 1-Stearoyl-3-bromopropanediol.

Maleimide Chemistry: This popular technique utilizes a Michael addition reaction. The maleimide group contains an electron-deficient double bond that is highly susceptible to nucleophilic attack by the thiolate anion. This reaction proceeds rapidly at or near neutral pH to form a succinimidyl thioether linkage.

Conjugation via Maleimide Chemistry.

Experimental Protocols: A Step-by-Step Guide

The following are generalized protocols. Optimal conditions may vary depending on the specific protein and linker used.

Protocol 1: Conjugation with 1-Stearoyl-3-bromopropanediol (Bromoalkane Chemistry)

Materials:

• Protein with accessible cysteine residue(s)

• 1-Stearoyl-3-bromopropanediol

• Reaction Buffer: e.g., 50 mM Sodium Borate, 150 mM NaCl, pH 9.0

• Reducing agent (optional): e.g., TCEP (tris(2-carboxyethyl)phosphine)

• Organic co-solvent (if needed): e.g., DMSO or DMF

• Quenching reagent: e.g., 2-Mercaptoethanol or L-cysteine

• Purification column: e.g., Size-exclusion chromatography (SEC)

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer. If disulfide bonds are present and need to be reduced to expose free thiols, add a 10-50 fold molar excess of TCEP and incubate for 30-60 minutes at room temperature.

• Reagent Preparation: Dissolve 1-Stearoyl-3-bromopropanediol in a minimal amount of organic co-solvent to create a stock solution.

• Conjugation Reaction: Add the 1-Stearoyl-3-bromopropanediol stock solution to the protein solution. A molar excess of the bromoalkane reagent (e.g., 10-20 fold) is typically used. The reaction can be carried out for 2-24 hours at room temperature or 4°C.

• Quenching: Add a quenching reagent in excess to react with any unreacted 1-Stearoyl-3-bromopropanediol.

• Purification: Remove excess reagents and byproducts by size-exclusion chromatography or dialysis.

Protocol 2: Conjugation with Maleimide Chemistry

Materials:

• Protein with accessible cysteine residue(s)

• Maleimide-functionalized reagent

• Reaction Buffer: e.g., 50 mM Phosphate buffer, 150 mM NaCl, pH 7.0

• Reducing agent (optional): e.g., TCEP

• Organic co-solvent (if needed): e.g., DMSO or DMF

• Quenching reagent: e.g., 2-Mercaptoethanol or L-cysteine

• Purification column: e.g., Size-exclusion chromatography (SEC)

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer. If necessary, reduce disulfide bonds with TCEP as described above.

• Reagent Preparation: Dissolve the maleimide reagent in a minimal amount of organic co-solvent to create a stock solution.

• Conjugation Reaction: Add the maleimide stock solution to the protein solution. A 10-20 fold molar excess of the maleimide reagent is commonly used. The reaction is typically complete within 1-2 hours at room temperature.

• Quenching: Add a quenching reagent to cap any unreacted maleimide groups.

• Purification: Purify the conjugate using size-exclusion chromatography or dialysis.

Visualizing the Experimental Workflow

The general workflow for both conjugation chemistries is similar, with the key differences being the reaction conditions.

A generalized workflow for thiol-specific bioconjugation.

Conclusion: Making the Right Choice for Your Application

The selection between 1-Stearoyl-3-bromopropanediol (or other bromoalkane-based reagents) and maleimide chemistry hinges on the specific requirements of the application.

Choose 1-Stearoyl-3-bromopropanediol (or similar bromoalkane chemistry) when:

• Ultimate stability is critical: The irreversible thioether bond is highly desirable for in vivo applications or long-term storage where conjugate stability is paramount.

• Membrane association is the goal: The lipid tail provides a direct mechanism for anchoring the conjugated protein to lipid bilayers, vesicles, or cell membranes.

Choose Maleimide Chemistry when:

• Rapid and highly specific conjugation at physiological pH is required: The fast reaction kinetics and high selectivity at neutral pH make it a workhorse for a wide range of bioconjugation applications.

• The potential for reversibility is not a concern or is even desired: For some applications, the ability to cleave the conjugate under specific conditions might be advantageous.

By carefully considering the reaction kinetics, stability, and the nature of the final application, researchers can confidently select the most appropriate thiol-reactive chemistry to achieve their scientific goals.

References

• 1. researchgate.net [researchgate.net]
• 2. Conjugation of synthetic peptides to proteins: quantitation from S-carboxymethylcysteine released upon acid hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to 1-Stearoyl-3-bromopropanediol: A Hypothetical Benchmarking Against Commercial Linkers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1-Stearoyl-3-bromopropanediol, a lipid-based molecule with potential as a non-cleavable linker, against established commercial linkers used in bioconjugation and drug delivery. Due to the absence of direct performance data for 1-Stearoyl-3-bromopropanediol in publicly available literature, this document presents a hypothetical benchmarking framework. It infers potential performance characteristics based on its chemical structure and outlines detailed experimental protocols for a comprehensive evaluation.

Introduction to 1-Stearoyl-3-bromopropanediol

1-Stearoyl-3-bromopropanediol is a lipid molecule composed of a C18 saturated fatty acid (stearic acid) esterified to a 3-bromopropanediol headgroup. Its structure suggests a dual functionality: the stearoyl lipid tail can act as a hydrophobic anchor for integration into lipid-based delivery systems like liposomes or lipid nanoparticles (LNPs), while the bromine atom provides a reactive site for covalent conjugation of various molecules, such as peptides, proteins, or small molecule drugs. This positions it as a potential tool for surface functionalization of lipid nanocarriers.

Conceptual Comparison with Commercial Linkers

The choice of a linker is critical as it influences the stability, solubility, pharmacokinetics, and efficacy of a bioconjugate.[1] Commercial linkers are broadly categorized based on their reactivity, cleavability, and physicochemical properties.[2][3]

Key Inferred Properties of 1-Stearoyl-3-bromopropanediol:

• Anchoring Mechanism: Primarily for anchoring molecules to a lipid bilayer surface.

• Reactivity: The alkyl bromide group is reactive towards nucleophiles like thiols (e.g., cysteine residues in proteins) and amines (e.g., lysine (B10760008) residues), forming a stable carbon-sulfur or carbon-nitrogen bond. This reaction typically requires specific conditions and may be slower compared to highly activated linkers like maleimides or NHS esters.

• Stability: Forms a stable, non-cleavable thioether or amine bond, which is resistant to hydrolysis and enzymatic degradation. This is advantageous for applications requiring long-term stability in circulation.[4]

• Hydrophobicity: The long stearoyl chain makes the molecule highly hydrophobic, ensuring stable insertion into lipid membranes.

Data Presentation: A Framework for Comparison

The following table presents a framework for comparing 1-Stearoyl-3-bromopropanediol with common commercial linkers. The performance metrics for 1-Stearoyl-3-bromopropanediol are listed as "To Be Determined (TBD)" and would be populated using the experimental protocols outlined below.

Parameter	1-Stearoyl-3-bromopropanediol	Maleimide-PEG Linker	NHS Ester-PEG Linker	Hydrazone Linker (Cleavable)
Target Functional Group	Thiols, Amines	Thiols (Cysteine)	Primary Amines (Lysine)	Aldehydes, Ketones
Bond Type Formed	Thioether / Amine	Thioether	Amide	Hydrazone
Bond Stability (pH 7.4)	TBD (Expected: High)	High	High	Low (pH-sensitive)
Cleavability	Non-cleavable	Non-cleavable	Non-cleavable	Acid-cleavable
Reaction Efficiency	TBD	High, specific to thiols	High, specific to amines	Moderate to High
Hydrophilicity	Low (Lipid Anchor)	High (PEG spacer)	High (PEG spacer)	Variable
Conjugation Steps	One-step (if target is available)	Typically one-step	Typically one-step	One-step
Common Application	Surface functionalization of LNPs	Antibody-Drug Conjugates (ADCs)	Protein labeling, surface immobilization	pH-responsive drug delivery

Experimental Protocols for Benchmarking

To generate quantitative data for 1-Stearoyl-3-bromopropanediol, a series of standardized experiments should be performed. A model system could involve the conjugation of a fluorescently labeled peptide to the surface of a liposome (B1194612).

Protocol 1: Formulation of Linker-Incorporated Liposomes

• Lipid Film Hydration:

  • Prepare a lipid mixture in chloroform (B151607) consisting of a primary structural lipid (e.g., DSPC), cholesterol, and the linker lipid (1-Stearoyl-3-bromopropanediol OR a commercial maleimide-lipid) at a molar ratio of 55:40:5.

  • Evaporate the organic solvent under a stream of nitrogen gas, followed by vacuum desiccation for at least 2 hours to form a thin lipid film.

  • Hydrate the film with a suitable buffer (e.g., PBS, pH 7.4) by vortexing at a temperature above the lipid phase transition temperature.

• Size Extrusion:

  • Subject the hydrated lipid suspension to multiple passes through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder to produce unilamellar vesicles of a uniform size.

• Characterization:

  • Measure the liposome size distribution and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Measure the zeta potential to determine surface charge.

Protocol 2: Peptide Conjugation and Efficiency Measurement

• Conjugation Reaction:

  • To the pre-formed liposomes containing the linker, add a solution of a thiol-containing, fluorescently labeled peptide (e.g., FITC-Cys-Peptide) at a 10-fold molar excess relative to the linker lipid.

  • Incubate the reaction mixture at room temperature for 4-24 hours with gentle stirring. For the 1-Stearoyl-3-bromopropanediol linker, a slightly elevated temperature (e.g., 37°C) and the addition of a mild base may be required to facilitate the reaction.

• Purification:

  • Remove the unreacted peptide from the liposome-peptide conjugate solution using Size Exclusion Chromatography (SEC).

• Quantification of Conjugation Efficiency:

  • Disrupt a known amount of the purified liposomes with a suitable detergent (e.g., Triton X-100).

  • Measure the fluorescence of the solution using a spectrophotometer.

  • Calculate the concentration of the conjugated peptide by comparing the fluorescence to a standard curve of the free fluorescent peptide.

  • Determine the amount of lipid in the sample using a phosphate (B84403) assay (e.g., Bartlett assay).

  • Express conjugation efficiency as the molar ratio of peptide to linker lipid.

Protocol 3: Stability Assessment of the Conjugate

• Serum Stability:

  • Incubate the purified liposome-peptide conjugates in 50% fetal bovine serum (FBS) at 37°C.

  • At various time points (e.g., 0, 1, 6, 24, 48 hours), take an aliquot of the sample.

  • Separate the liposomes from the serum proteins using SEC.

  • Quantify the amount of fluorescent peptide still attached to the liposomes as described in Protocol 2.

• Data Analysis:

  • Plot the percentage of intact conjugate remaining over time to assess the stability of the linkage.

Visualizations

Logical Workflow for Benchmarking

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. How Lipid Choices Alter mRNA Nanoparticle Delivery Results [eureka.patsnap.com]
• 3. Benchmarking mRNA Lipid Nanoparticle Delivery Efficacy [eureka.patsnap.com]
• 4. Preparation and stability of lipid nanoparticles excluding 1,2-distearoyl-<i>sn</i>-glycero-3-phosphocholine [ouci.dntb.gov.ua]

In Vivo Stability of Lipid-Drug Conjugates: A Comparative Analysis of 1-Stearoyl-3-bromopropanediol Analogs

For Researchers, Scientists, and Drug Development Professionals

The conjugation of lipid moieties to therapeutic agents is a well-established strategy to enhance their pharmacokinetic properties, improve cellular uptake, and enable targeted delivery. Among the various lipid linkers, those derived from glycerol (B35011) and fatty acids, such as 1-stearoyl-3-bromopropanediol, offer a versatile platform for prodrug design. This guide provides a comparative overview of the in vivo stability of drug conjugates analogous to those formed with a 1-stearoyl-glycerol backbone, focusing on the critical role of the linker chemistry in determining the conjugate's fate and efficacy in a biological environment.

Data Summary: Pharmacokinetic Parameters of Stearoyl-Drug Conjugates

The in vivo performance of a lipid-drug conjugate is critically dependent on its stability in plasma and its susceptibility to enzymatic cleavage. The following table summarizes key pharmacokinetic parameters from preclinical studies of stearoyl-conjugated drugs, offering a comparative view against their parent drug molecules. While direct data for "1-Stearoyl-3-bromopropanediol" conjugates is not available in the public domain, the data for 4-(N)-stearoyl-gemcitabine and stearoyl-cytarabine serve as relevant surrogates, illustrating the impact of the stearoyl lipid anchor.

Conjugate/Drug	Model	Administration Route	Key Pharmacokinetic/Efficacy Findings	Reference
4-(N)-stearoyl-gemcitabine (GemC18-SLN)	Mice with lung cancer	Oral	- Absolute oral bioavailability of gemcitabine (B846) from the conjugate was ~70%.[1] - Significantly inhibited tumor growth and increased survival time compared to gemcitabine HCl.[1] - Showed antiproliferative, antiangiogenic, and proapoptotic activity.[1]	[1]
Gemcitabine HCl (Parent Drug)	Mice	Oral	- Reported oral bioavailability of ~10% in humans and ~45% in mice.[1]	[1]
4-(N)-stearoyl-gemcitabine (4NSG-SLN)	PDX mouse models of pancreatic cancer	Intravenous	- 3-4 fold higher AUC, half-life, and lower clearance compared to Gemcitabine HCl.[2] - Significantly more stable in liver microsomal solution.[2] - Two-fold greater decrease in tumor growth compared to Gemcitabine HCl.[2]	[2]
Gemcitabine HCl (Parent Drug)	PDX mouse models of pancreatic cancer	Intravenous	- Rapid metabolism and short plasma circulation half-life (< 15 min).[2]	[2]
Stearoyl-cytarabine (LDC-NP)	In vitro (leukemic EL-4 cells)	N/A	- Showed sustained release over 72 hours.[3] - More cytotoxic to leukemic cells at 48 hours compared to cytarabine (B982) solution.[3]	[3]
Cytarabine (Parent Drug)	N/A	N/A	- Very short half-life and hydrophilic nature limits its efficacy.[3]	[3]

The Critical Role of the Linker: Ester vs. Ether Bonds

The nature of the covalent bond linking the drug to the lipid backbone is a crucial determinant of the conjugate's in vivo stability and mechanism of drug release. In the context of a "1-Stearoyl-3-bromopropanediol" linker, the bromine atom would be displaced by a nucleophilic group on the drug molecule, likely resulting in either an ester or an ether linkage.

• Ester Linkages: These are susceptible to hydrolysis by esterase enzymes, which are abundant in plasma and various tissues. This enzymatic cleavage can be advantageous for controlled drug release at the target site. However, premature hydrolysis in the systemic circulation can lead to off-target toxicity and reduced efficacy.

• Ether Linkages: Ether bonds are generally more chemically stable and resistant to enzymatic cleavage compared to ester bonds.[4][5][6] This enhanced stability can lead to a longer circulation half-life of the conjugate, potentially improving its accumulation at the target site through passive targeting mechanisms like the Enhanced Permeability and Retention (EPR) effect in tumors. However, the drug release from an ether-linked conjugate would rely on different metabolic pathways, potentially within the target cell's lysosomal compartment.

Research comparing liposomes formulated with ester-linked versus ether-linked phospholipids (B1166683) has shown that those with ether linkages exhibit increased resistance to lysosomal degradation.[4] This suggests that an ether-linked 1-stearoyl-glycerol conjugate could offer greater stability and prolonged drug delivery.

Experimental Protocols

The following are generalized protocols for key experiments used to assess the in vivo stability of lipid-drug conjugates, based on methodologies reported in the cited literature.

Plasma Stability Assay

Objective: To determine the rate of degradation or drug release from the conjugate in plasma.

Protocol:

• Incubate the lipid-drug conjugate at a known concentration in fresh plasma (e.g., mouse, rat, or human) at 37°C.

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), collect aliquots of the plasma sample.

• Immediately quench the enzymatic activity, for example, by adding a cold organic solvent like acetonitrile.

• Process the samples to precipitate plasma proteins (e.g., centrifugation).

• Analyze the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to quantify the concentration of the intact conjugate and any released parent drug.

• Calculate the percentage of intact conjugate remaining over time to determine its plasma half-life.

Pharmacokinetic Study in Animal Models

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of the conjugate and the released drug in vivo.

Protocol:

• Administer the lipid-drug conjugate to a cohort of laboratory animals (e.g., mice or rats) via the intended clinical route (e.g., intravenous bolus, oral gavage).

• At predetermined time points (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h), collect blood samples from a subset of animals.

• Process the blood to obtain plasma and store frozen until analysis.

• At the final time point, euthanize the animals and collect major organs and tissues (e.g., liver, spleen, kidneys, lungs, tumor).

• Homogenize the tissue samples.

• Extract the conjugate and parent drug from the plasma and tissue homogenates.

• Quantify the concentrations using a validated LC-MS/MS method.

• Use pharmacokinetic modeling software to calculate parameters such as half-life (t½), area under the curve (AUC), clearance (CL), and volume of distribution (Vd).

In Vivo Efficacy Study in Disease Models

Objective: To evaluate the therapeutic efficacy of the lipid-drug conjugate compared to the parent drug.

Protocol:

• Utilize an appropriate animal model of the target disease (e.g., tumor xenograft model for cancer).

• Once the disease is established (e.g., tumors reach a certain volume), randomize the animals into treatment groups: vehicle control, parent drug, and lipid-drug conjugate.

• Administer the treatments according to a predefined dosing schedule and route.

• Monitor the animals regularly for signs of toxicity and disease progression (e.g., measure tumor volume, monitor body weight).

• At the end of the study, euthanize the animals and perform relevant endpoint analyses (e.g., excise and weigh tumors, perform histological or immunohistochemical analysis of tissues).

• Compare the outcomes between the treatment groups to assess the efficacy of the conjugate.

Visualizing Experimental and Logical Workflows

To better understand the processes involved in evaluating and comparing lipid-drug conjugates, the following diagrams illustrate key workflows.

Caption: Workflow for the evaluation of a novel lipid-drug conjugate.

Caption: Comparison of ester vs. ether linkers in lipid-drug conjugates.

References

• 1. Oral 4-(N)-stearoyl gemcitabine nanoparticles inhibit tumor growth in mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological evaluation of novel gemcitabine analog in patient-derived xenograft models of pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of cytarabine lipid drug conjugate for treatment of meningeal leukemia: development, characterization and in vitro cell line studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo stability of ester- and ether-linked phospholipid-containing liposomes as measured by perturbed angular correlation spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ether- versus Ester-Linked Phospholipid Bilayers Containing either Linear or Branched Apolar Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Ether vs. Ester Linkage on Lipid Bilayer Structure and Water Permeability - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 1-Stearoyl-3-chloropropanediol and Its Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between related chemical compounds is paramount for advancing discovery. This guide provides a comprehensive head-to-head comparison of 1-Stearoyl-3-chloropropanediol and its related derivatives, focusing on their biological activities and the experimental data that defines them. Due to a scarcity of publicly available data on 1-Stearoyl-3-bromopropanediol, this guide will focus on its more extensively studied chloro-analogs, which are part of the broader class of 3-monochloropropane-1,2-diol (3-MCPD) esters.

These compounds are of significant interest due to their presence in processed foods and their observed toxicological effects, including nephrotoxicity and male reproductive toxicity.[1][2] The primary mechanism of toxicity is believed to be the in-vivo hydrolysis of these esters to free 3-MCPD.[2] This guide synthesizes available data to offer a clear comparison of their performance, supported by detailed experimental protocols and visual diagrams of key biological pathways.

Comparative Analysis of Biological Activity

The biological activity of 3-MCPD esters is largely attributed to their hydrolysis to 3-MCPD within the body. The structure of the fatty acid esterified to the propanediol (B1597323) backbone can influence the compound's toxicity. The following tables summarize the available quantitative data from in vivo and in vitro studies to facilitate a comparison between different 3-MCPD esters.

In Vivo Acute Oral Toxicity

The median lethal dose (LD50) is a common measure of acute toxicity. The following table presents the LD50 values for several 3-MCPD esters in Swiss mice, highlighting the influence of the fatty acid moiety on acute toxicity.

Compound	Fatty Acid Moiety	LD50 (mg/kg body weight) in Swiss Mice
1-Stearoyl-3-chloropropanediol	Stearic Acid	2973.8[3]
1-Oleoyl-3-chloropropanediol	Oleic Acid	2081.4[3]
1-Linoleoyl-3-chloropropanediol	Linoleic Acid	2016.3[3]
1-Linoleoyl-2-palmitoyl-3-chloropropanediol	Linoleic, Palmitic	>5000[3]
1-Palmitoyl-2-linoleoyl-3-chloropropanediol	Palmitic, Linoleic	>5000[3]

Caption: Acute oral toxicity of various 3-MCPD esters in Swiss mice.[3]

In Vitro Cytotoxicity

While direct comparative IC50 values for 1-stearoyl-3-chloropropanediol and its close derivatives in the same study are limited, data on the cytotoxicity of the constituent free fatty acids can provide some insight into their potential cellular effects. The following table shows the IC50 values for stearic acid and palmitic acid in different ovarian cancer cell lines.

Compound	Cell Line	IC50 (µM) after 72h exposure
Stearic Acid	OVCAR5	36.96 ± 3.22[4]
Stearic Acid	OVCAR8	31.04 ± 1.97[4]
Palmitic Acid	OVCAR5	1469.75 ± 74.61[4]
Palmitic Acid	OVCAR8	74.97 ± 2.7[4]

Caption: Cytotoxicity (IC50) of stearic and palmitic acids in ovarian cancer cell lines.[4]

Key Signaling Pathways in 3-MCPD Ester-Induced Nephrotoxicity

The nephrotoxicity of 3-MCPD esters is a significant concern. Research has elucidated key signaling pathways that are activated in renal cells upon exposure, leading to apoptosis and necroptosis. The following diagram illustrates these pathways.

References

• 1. 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA [fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 1-Stearoyl-3-bromopropanediol: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are paramount for ensuring laboratory safety and environmental protection. For researchers, scientists, and drug development professionals handling 1-Stearoyl-3-bromopropanediol, a brominated organic compound, adherence to strict disposal protocols is essential. This guide provides detailed, step-by-step procedures for the safe and compliant disposal of this substance.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to handle 1-Stearoyl-3-bromopropanediol with the appropriate personal protective equipment (PPE). Given its classification as a halogenated organic compound, the following safety measures should be observed.

Parameter	Guideline
Personal Protective Equipment (PPE)	Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.
Ventilation	All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.
Spill Response	In the event of a spill, absorb the material with an inert absorbent such as vermiculite (B1170534) or sand. Collect the absorbed material into a sealed, properly labeled container for hazardous waste disposal. Prevent the substance from entering drains or waterways.
First Aid - Skin Contact	Immediately wash the affected area with copious amounts of soap and water.
First Aid - Eye Contact	Rinse eyes cautiously with water for several minutes. If contact lenses are present, remove them if it is safe to do so and continue rinsing.
First Aid - Inhalation	Move the individual to an area with fresh air. If respiratory symptoms occur, seek medical attention.
First Aid - Ingestion	Do not induce vomiting. Rinse the mouth thoroughly with water and seek immediate medical attention.

Step-by-Step Disposal Protocol

The disposal of 1-Stearoyl-3-bromopropanediol must be carried out in compliance with local, state, and federal regulations. The following protocol outlines a general yet critical procedure for its disposal as a hazardous chemical waste.

• Waste Identification and Classification : 1-Stearoyl-3-bromopropanediol must be classified as a halogenated organic hazardous waste . It is imperative that this waste stream is not mixed with non-halogenated organic waste or any other incompatible waste types.

• Containerization :

  • Use a dedicated, leak-proof container that is chemically compatible with brominated organic compounds.

  • The container must be clearly and accurately labeled as "Hazardous Waste" and should specify "Halogenated Organic Waste." The full chemical name, "1-Stearoyl-3-bromopropanediol," should also be clearly visible.

• Waste Accumulation and Storage :

  • Store the waste container in a designated, secure area, preferably within a secondary containment tray to mitigate the impact of potential leaks.

  • The storage location should be a cool, dry, and well-ventilated space, away from direct sunlight and sources of ignition.

  • Keep the waste container tightly sealed at all times, except when adding waste.

• Scheduling Waste Pickup :

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the collection of the waste.

  • Provide a detailed and accurate waste manifest, including the chemical name and quantity.

Important Note: Under no circumstances should 1-Stearoyl-3-bromopropanediol be disposed of by pouring it down the drain or discarding it in regular trash. Such actions can lead to significant environmental contamination and are a direct violation of regulatory standards.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Stearoyl-3-bromopropanediol.

Caption: Disposal workflow for 1-Stearoyl-3-bromopropanediol.

By adhering to these rigorous procedures, laboratory professionals can ensure the safe and compliant disposal of 1-Stearoyl-3-bromopropanediol, thereby cultivating a secure research environment and upholding their commitment to environmental stewardship.